1-Benzylpyrrolidine-2-carbonitrile

• CAS: 72219-09-1

Core Science & Biosynthesis

1-Benzylpyrrolidine-2-carbonitrile chemical properties and structure

An In-Depth Technical Guide to 1-Benzylpyrrolidine-2-carbonitrile: Structure, Properties, and Synthetic Utility

Abstract

1-Benzylpyrrolidine-2-carbonitrile is a versatile heterocyclic compound that serves as a crucial building block in modern organic synthesis and medicinal chemistry. Its structure, featuring a pyrrolidine ring, a nitrile functional group, and a protective benzyl moiety, makes it an important precursor for a range of complex molecular targets. This guide provides a comprehensive overview of its chemical structure, stereochemistry, physicochemical properties, and spectroscopic profile. Furthermore, it delves into its synthetic pathways, chemical reactivity, and significant applications, particularly its role as a key intermediate in the development of pharmaceutical agents such as dipeptidyl peptidase-4 (DPP-4) inhibitors. Safety and handling protocols are also discussed to ensure its proper use in a laboratory setting.

Molecular Structure and Chemical Identity

1-Benzylpyrrolidine-2-carbonitrile is an organic compound characterized by a five-membered saturated nitrogen heterocycle (pyrrolidine) substituted at the nitrogen atom with a benzyl group and at the C2 position with a nitrile group. The presence of the nitrile group at the second position of the pyrrolidine ring is a key structural feature that dictates much of its chemical reactivity and utility.

Identifier	Value
IUPAC Name	1-benzylpyrrolidine-2-carbonitrile
CAS Number	72219-09-1[1]
Molecular Formula	C₁₂H₁₄N₂[1]
Molecular Weight	186.25 g/mol [1]
Canonical SMILES	C1CC(N(C1)CC2=CC=CC=C2)C#N[1]
InChI Key	RYCQUUNQHVAFSM-UHFFFAOYSA-N[2][3]

Structural Elucidation

The molecule's architecture consists of three primary components:

• Pyrrolidine Ring: A saturated, five-membered heterocycle that provides a rigid, three-dimensional scaffold.

• N-Benzyl Group: This group serves a dual purpose. It often acts as a protecting group for the secondary amine of the parent pyrrolidine, which can be removed under hydrogenolysis conditions. Its lipophilicity also significantly influences the molecule's solubility and interaction with other organic molecules.

• C2-Nitrile Group: A highly versatile functional group that can be transformed into an amine, amide, or carboxylic acid, making it a valuable synthetic handle for molecular elaboration.

Key structural components of the molecule.

Stereochemistry

The carbon atom at the C2 position of the pyrrolidine ring is a chiral center. Consequently, 1-benzylpyrrolidine-2-carbonitrile can exist as a pair of enantiomers, (R)-1-benzylpyrrolidine-2-carbonitrile and (S)-1-benzylpyrrolidine-2-carbonitrile, or as a racemic mixture. The stereochemistry at this position is of paramount importance in drug development, as biological targets such as enzymes are often stereoselective. The synthesis of enantiomerically pure forms is therefore a critical consideration for its application in medicinal chemistry.

Physicochemical Properties

The physical and chemical properties of 1-benzylpyrrolidine-2-carbonitrile are dictated by its molecular structure. The presence of the polar nitrile group and the basic nitrogen atom, combined with the nonpolar benzyl and pyrrolidine rings, results in moderate polarity.

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₂	[1]
Molecular Weight	186.25 g/mol	[1]
Physical Form	Solid (predicted)	[3]
Boiling Point	120 °C at 0.4 Torr (for isomer 1-benzylpyrrolidine-3-carbonitrile)	[2]
Density	1.08 g/cm³ (predicted for isomer)	[2]
XLogP3	1.6 (predicted for isomer)	[2]
Storage Conditions	Room temperature, keep dry and cool	[2]

Note: Some data is for the isomeric compound 1-benzylpyrrolidine-3-carbonitrile and serves as an estimate.

Spectroscopic Characterization

Spectroscopic analysis is essential for the identification and structural confirmation of 1-benzylpyrrolidine-2-carbonitrile. While specific spectra are not publicly cataloged, the expected spectral features can be reliably predicted based on its functional groups.

• ¹H NMR Spectroscopy : The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the benzyl group (typically in the δ 7.2-7.4 ppm region). The benzylic methylene protons (Ar-CH₂-N) would appear as a singlet or a pair of doublets. The protons on the pyrrolidine ring would exhibit complex multiplets in the aliphatic region, with the proton at the C2 position (alpha to the nitrile) being uniquely shifted.

• ¹³C NMR Spectroscopy : The carbon spectrum would feature a characteristic signal for the nitrile carbon around δ 115-125 ppm. Aromatic carbons would resonate in the δ 125-140 ppm range, while the aliphatic carbons of the pyrrolidine ring and the benzylic methylene carbon would appear upfield.

• Infrared (IR) Spectroscopy : The IR spectrum provides clear evidence of the key functional groups. A sharp, medium-intensity absorption band is expected around 2240-2260 cm⁻¹ corresponding to the C≡N stretching vibration. Other significant bands would include C-H stretching for aromatic and aliphatic groups and C=C stretching vibrations for the aromatic ring.

• Mass Spectrometry (MS) : The mass spectrum should show a molecular ion peak (M⁺) at m/z 186. A predominant fragmentation pattern is the cleavage of the benzyl group, leading to a highly stable tropylium cation at m/z 91, which is often the base peak.

Synthesis and Reactivity

Proposed Synthetic Pathway

A common and logical synthetic route to enantiomerically pure 1-benzylpyrrolidine-2-carbonitrile starts from the corresponding amino acid, L- or D-proline. This multi-step process leverages well-established organic transformations.

Proposed synthesis of (S)-1-Benzylpyrrolidine-2-carbonitrile.

Experimental Protocol:

• N-Benzylation of L-Proline: L-proline is dissolved in a suitable solvent (e.g., ethanol/water mixture) with a base such as potassium carbonate. Benzyl bromide is added, and the reaction is heated to afford N-benzyl-L-proline.

• Amide Formation: The carboxylic acid of N-benzyl-L-proline is converted to the primary amide. This can be achieved by activating the acid (e.g., with a carbodiimide like DCC) and reacting it with an ammonia source.

• Dehydration to Nitrile: The resulting N-benzyl-L-prolinamide is dehydrated to form the target nitrile. Common dehydrating agents for this transformation include trifluoroacetic anhydride (TFAA), phosphorus pentoxide (P₂O₅), or cyanuric chloride. The product is then purified using column chromatography.

Reactivity Profile

The chemical behavior of 1-benzylpyrrolidine-2-carbonitrile is governed by its three main structural components:

• Nitrile Group: This group is a synthetic linchpin.

  • Hydrolysis: It can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid or amide.

  • Reduction: It can be reduced to a primary amine (aminomethyl group) using strong reducing agents like lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation.

• N-Benzyl Group: Primarily a protecting group, it can be cleaved via catalytic hydrogenolysis (e.g., H₂, Pd/C) to yield the parent pyrrolidine-2-carbonitrile. This reaction is fundamental for introducing alternative substituents on the nitrogen atom.

• α-Proton: The proton on the C2 carbon is acidic and can be removed by a strong, non-nucleophilic base, generating a carbanion that can react with various electrophiles, allowing for further functionalization at this position.

Applications in Research and Drug Development

The pyrrolidine-2-carbonitrile scaffold is a privileged structure in medicinal chemistry, most notably recognized for its central role in a class of drugs known as gliptins.

Intermediate for DPP-4 Inhibitors

1-Benzylpyrrolidine-2-carbonitrile is a key intermediate in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors. These drugs are used for the management of type 2 diabetes. A novel series of pyrrolidine-2-carbonitrile derivatives has been designed and synthesized, demonstrating potent DPP-4 inhibitory activity.[4] In these syntheses, the benzyl group acts as a protecting group that is later removed to allow for the coupling of the pyrrolidine core with other pharmacophoric fragments. The nitrile group is crucial for the molecule's interaction with the active site of the DPP-4 enzyme. For example, the synthesis of Vildagliptin, a potent DPP-4 inhibitor, involves an intermediate derived from (S)-pyrrolidine-2-carbonitrile.[5]

Versatile Synthetic Building Block

Beyond its use in gliptin synthesis, the molecule serves as a versatile building block for creating diverse nitrogen-containing heterocyclic compounds.[6] The ability to selectively modify the nitrile group, deprotect the nitrogen, and functionalize the C2 position provides chemists with multiple pathways to generate complex molecular architectures for various therapeutic targets.

Safety and Handling

• GHS Hazard Statements (Predicted):

  • H302: Harmful if swallowed.[1]

  • H312: Harmful in contact with skin.[1]

  • H315: Causes skin irritation.[1][2]

  • H318: Causes serious eye damage.[1]

  • H319: Causes serious eye irritation.[2]

  • H332: Harmful if inhaled.[1]

  • H335: May cause respiratory irritation.[1][2]

Precautionary Measures:

• Handling: Use only in a well-ventilated area, such as a fume hood.[2][8] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2] Avoid breathing dust, fumes, or vapors.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of contents and container in accordance with all local, regional, national, and international regulations.

Conclusion

1-Benzylpyrrolidine-2-carbonitrile is a compound of significant interest to synthetic and medicinal chemists. Its well-defined structure, featuring a chiral center and multiple reactive handles, makes it an invaluable intermediate for constructing complex molecules. Its established role in the synthesis of DPP-4 inhibitors highlights its importance in drug discovery and development. A thorough understanding of its properties, synthesis, and reactivity is essential for leveraging its full potential in creating novel chemical entities with therapeutic applications.

References

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1-Benzylpyrrolidine-2-carbonitrile CAS number 72219-09-1

An In-depth Technical Guide to 1-Benzylpyrrolidine-2-carbonitrile (CAS 72219-09-1)

Introduction: A Versatile Heterocyclic Building Block

1-Benzylpyrrolidine-2-carbonitrile is a key organic intermediate that merges two structurally significant motifs: the N-benzylpyrrolidine core and an α-aminonitrile functional group. The pyrrolidine ring is a foundational scaffold in medicinal chemistry, present in numerous natural products and FDA-approved drugs, prized for its conformational rigidity and utility in creating three-dimensional molecular architectures.[1][2][3] The α-aminonitrile group, meanwhile, serves as a versatile precursor to α-amino acids and their derivatives, making it a cornerstone in peptide and pharmaceutical synthesis.[4][5]

This guide provides a comprehensive technical overview of 1-Benzylpyrrolidine-2-carbonitrile for researchers and drug development professionals. It delves into its synthesis from readily available precursors, explores its key chemical transformations, discusses its application as a pharmacophore in modern drug discovery, and outlines essential safety protocols.

Physicochemical and Spectroscopic Profile

The fundamental properties of 1-Benzylpyrrolidine-2-carbonitrile are summarized below. While detailed experimental spectroscopic data is not widely published, the expected characteristics can be inferred from its structure and data for analogous compounds.

Property	Value	Source(s)
CAS Number	72219-09-1	[6][7]
Molecular Formula	C₁₂H₁₄N₂	[7][8]
Molecular Weight	186.25 g/mol	[7]
IUPAC Name	1-benzylpyrrolidine-2-carbonitrile	[8]
SMILES	C1CC(N(C1)CC2=CC=CC=C2)C#N	[7][8]
Predicted XlogP	2.1	[8]
Appearance	Expected to be a liquid or low-melting solid	N/A

Expected Spectroscopic Signatures:

• ¹H NMR: Resonances for the aromatic protons of the benzyl group (approx. 7.2-7.4 ppm), a singlet for the benzylic methylene protons (-CH₂-Ph), and a series of multiplets for the diastereotopic protons of the pyrrolidine ring, including a distinct signal for the α-proton at C2.

• ¹³C NMR: Signals corresponding to the aromatic carbons, the benzylic carbon, the nitrile carbon (C≡N, typically >115 ppm), and the distinct sp³-hybridized carbons of the pyrrolidine ring.

• FT-IR: A characteristic sharp absorption band for the nitrile (C≡N) stretch around 2220-2260 cm⁻¹, along with C-H stretching bands for both aromatic and aliphatic protons, and C=C stretching for the aromatic ring.

• Mass Spectrometry (MS): An exact mass corresponding to the molecular formula, with a prominent molecular ion peak ([M]⁺) and fragmentation patterns characteristic of benzyl and pyrrolidine moieties, such as the tropylium ion (m/z 91).

Synthesis and Mechanistic Considerations

A robust and scalable synthesis of 1-Benzylpyrrolidine-2-carbonitrile can be logically designed from the inexpensive and readily available chiral starting material, L-proline. This multi-step approach offers high stereochemical control and utilizes well-established chemical transformations.

Proposed synthesis of 1-Benzylpyrrolidine-2-carbonitrile.

Detailed Experimental Protocols

Step 1: Synthesis of (S)-1-Benzylpyrrolidine-2-carboxylic acid (N-Benzyl-L-proline)

This step involves the direct alkylation of the secondary amine of L-proline with a benzyl halide. The use of a base is critical to deprotonate the carboxylic acid and the amine nitrogen.

• Rationale: The reaction proceeds via an Sₙ2 mechanism. Isopropanol is a suitable polar protic solvent, and potassium hydroxide is a strong, cost-effective base.[9]

• Protocol:

  • Dissolve L-proline (1.0 eq.) and potassium hydroxide (4.0 eq.) in isopropanol.

  • Stir the mixture at 40 °C until a clear solution is obtained.

  • Add benzyl chloride (1.5 eq.) dropwise to the solution.

  • Continue stirring at 40 °C for 6-8 hours, monitoring the reaction by TLC.

  • Upon completion, cool the reaction to room temperature and neutralize with concentrated HCl to pH 5-6.

  • Add chloroform and stir overnight to precipitate inorganic salts.

  • Filter the mixture and evaporate the solvent from the filtrate under reduced pressure.

  • Treat the residue with cold acetone to precipitate the crude product, which can be collected by filtration to yield (S)-1-benzylpyrrolidine-2-carboxylic acid as a white solid.[9]

Step 2: Synthesis of (S)-1-Benzylpyrrolidine-2-carboxamide (N-Benzyl-L-prolinamide)

The conversion of the carboxylic acid to a primary amide is a key step. This is often achieved by activating the carboxyl group followed by reaction with an ammonia source.

• Rationale: Dicyclohexylcarbodiimide (DCC) is a common coupling agent that activates the carboxylic acid by forming an O-acylisourea intermediate. This intermediate is highly reactive towards nucleophilic attack by ammonia, provided here by ammonium bicarbonate.[10]

• Protocol:

  • Dissolve N-benzyl-L-proline (1.0 eq.) in dichloromethane (DCM).

  • Cool the solution to 10-15 °C and slowly add a solution of DCC (1.0 eq.) in DCM.

  • Stir the mixture at room temperature for 1 hour.

  • Add ammonium bicarbonate (10.0 eq.) portion-wise and continue stirring for an additional 1-2 hours.

  • Monitor the reaction by TLC. Upon completion, filter the mixture to remove the dicyclohexylurea (DCU) byproduct.

  • Concentrate the filtrate under vacuum and purify the crude residue by column chromatography or crystallization to yield the desired amide.[10]

Step 3: Dehydration of Amide to 1-Benzylpyrrolidine-2-carbonitrile

The final step is the dehydration of the primary amide to the nitrile. Strong dehydrating agents are required for this transformation.

• Rationale: Trifluoroacetic anhydride (TFAA) is a powerful dehydrating agent that readily converts primary amides to nitriles under mild conditions.[10] Phosphorus oxychloride (POCl₃) is another effective, albeit more aggressive, reagent for this purpose.[11]

• Protocol (using TFAA):

  • Suspend N-benzyl-L-prolinamide (1.0 eq.) in anhydrous tetrahydrofuran (THF).

  • Cool the mixture to 0-5 °C in an ice bath.

  • Add trifluoroacetic anhydride (1.5 eq.) dropwise, maintaining the temperature.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

  • Cool the mixture again to 5-10 °C and carefully add solid ammonium bicarbonate portion-wise to quench the excess TFAA.

  • Stir for 45 minutes, then concentrate the mixture under vacuum.

  • Extract the residue with an organic solvent (e.g., ethyl acetate), wash with brine, dry over sodium sulfate, and concentrate to yield the crude 1-Benzylpyrrolidine-2-carbonitrile, which can be purified by column chromatography.[10]

Key Reactions and Synthetic Utility

1-Benzylpyrrolidine-2-carbonitrile is a valuable intermediate primarily due to the reactivity of its nitrile group. The two most significant transformations are its reduction to a primary amine and its hydrolysis to a carboxylic acid.

Core reactivity of 1-Benzylpyrrolidine-2-carbonitrile.

Reduction to (1-Benzylpyrrolidin-2-yl)methanamine

The catalytic hydrogenation of the nitrile moiety provides access to the corresponding primary amine, a diamine structure that is a valuable building block for more complex molecules.

• Causality of Experimental Choices: The choice of catalyst is crucial for selectivity. While various catalysts (e.g., Raney Nickel, Platinum) can effect this transformation, palladium on carbon (Pd/C) is often effective.[12] The reaction conditions, including hydrogen pressure, temperature, and solvent, can be tuned to optimize yield and prevent side reactions. The presence of additives can also influence the product distribution, preventing the formation of secondary and tertiary amines.[12][13]

• General Protocol:

  • Charge a pressure vessel with 1-Benzylpyrrolidine-2-carbonitrile and a suitable solvent such as methanol or ethanol.

  • Add a catalytic amount of a hydrogenation catalyst (e.g., 5-10 mol% Pd/C).

  • Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas (typically 50-500 psi).

  • Heat the mixture with vigorous stirring for several hours until hydrogen uptake ceases.

  • Cool the vessel, carefully vent the hydrogen, and purge with nitrogen.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the crude diamine product.

Hydrolysis to 1-Benzylpyrrolidine-2-carboxylic acid

Hydrolysis of the nitrile group regenerates the carboxylic acid functionality, effectively reversing the final steps of the synthesis. This reaction is useful for converting nitrile-containing intermediates back to their corresponding amino acid precursors.

• Causality of Experimental Choices: Both acidic and basic conditions can be used for nitrile hydrolysis. Acid-catalyzed hydrolysis typically involves heating with aqueous mineral acids like HCl or H₂SO₄. Base-catalyzed hydrolysis uses strong bases like NaOH or KOH, followed by an acidic workup to protonate the carboxylate salt. The choice depends on the stability of other functional groups in the molecule.[5]

Applications in Drug Discovery and Medicinal Chemistry

The pyrrolidine-2-carbonitrile scaffold is a validated pharmacophore for a specific class of enzymes, making 1-Benzylpyrrolidine-2-carbonitrile and its derivatives highly relevant in drug discovery.

Inhibition of Dipeptidyl Peptidase-4 (DPP-4)

The primary therapeutic application for this structural class is the development of inhibitors for Dipeptidyl Peptidase-4 (DPP-4), an enzyme involved in glucose homeostasis. DPP-4 inhibitors are an important class of oral medications for the treatment of type 2 diabetes.[10][14]

• Mechanism of Action: The nitrile group of the pyrrolidine-2-carbonitrile moiety forms a reversible covalent bond with the catalytic serine residue (Ser630) in the active site of the DPP-4 enzyme. This interaction is key to their potent inhibitory activity. The pyrrolidine ring itself fits snugly into a hydrophobic pocket, while the N-substituent (in this case, benzyl) can be modified to optimize potency, selectivity, and pharmacokinetic properties.[10]

• Significance: Numerous studies have reported the design, synthesis, and evaluation of novel pyrrolidine-2-carbonitrile derivatives as potent and selective DPP-4 inhibitors.[14][15][16] The N-benzyl group of the title compound can be considered a placeholder or starting point for further synthetic elaboration to create more complex and potent drug candidates.

Interaction of the pyrrolidine-2-carbonitrile scaffold with the DPP-4 active site.

Safety and Handling

1-Benzylpyrrolidine-2-carbonitrile is classified as a hazardous substance and must be handled with appropriate precautions.

• Hazard Identification:

  • Harmful if swallowed or in contact with skin.[7]

  • Causes skin irritation and serious eye damage.[7]

  • May cause respiratory irritation.[7]

  • Hazard Codes: H302, H312, H315, H318, H332, H335.[7]

• Recommended Precautions:

  • Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood.

  • Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and safety goggles or a face shield.[7]

  • Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling.

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

  • First Aid: In case of contact with eyes, rinse cautiously with water for several minutes. If on skin, wash with plenty of soap and water. If swallowed or inhaled, seek immediate medical attention.[7][17]

Conclusion

1-Benzylpyrrolidine-2-carbonitrile, CAS 72219-09-1, is more than a simple chemical intermediate; it is a strategically important building block for medicinal chemistry and drug development. Its synthesis is achievable through logical, well-documented chemical pathways starting from L-proline. The reactivity of its α-aminonitrile group allows for facile conversion into valuable diamine and amino acid structures. Most significantly, its core structure serves as a proven pharmacophore for DPP-4 inhibition, making it a compound of high interest for the development of novel antidiabetic agents. Proper understanding of its synthesis, reactivity, and handling is essential for researchers aiming to leverage its full potential in their scientific endeavors.

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Spectroscopic Characterization of 1-Benzylpyrrolidine-2-carbonitrile: A Predictive and Methodological Guide

This technical guide provides a detailed exploration of the anticipated spectroscopic signature of 1-Benzylpyrrolidine-2-carbonitrile. In the dynamic landscape of pharmaceutical research and drug development, the thorough characterization of novel chemical entities is paramount. While direct experimental spectra for this specific molecule are not publicly cataloged in major databases like the Spectral Database for Organic Compounds (SDBS)[1], this document leverages established spectroscopic principles and extensive data from structurally analogous compounds to construct a robust, predictive analysis. This approach not only offers a reliable spectral forecast for researchers synthesizing or working with this compound but also serves as a methodological framework for the characterization of similar N-substituted heterocyclic compounds.

Molecular Structure and Spectroscopic Implications

1-Benzylpyrrolidine-2-carbonitrile (Molecular Formula: C₁₂H₁₄N₂, Molecular Weight: 186.25 g/mol ) possesses a unique combination of functional groups that will define its spectral characteristics.[2][3] The key structural components are:

• A Saturated Pyrrolidine Ring: This aliphatic heterocycle will give rise to signals in the upfield region of the NMR spectra, with diastereotopic protons due to the chiral center at C2.

• A Benzyl Group: The aromatic ring and the benzylic methylene (CH₂) bridge will produce characteristic signals in both NMR and IR spectra.

• A Nitrile Group (C≡N): This functional group has a distinct and sharp absorption in the IR spectrum and a characteristic chemical shift in the ¹³C NMR spectrum.

The presence of a stereocenter at the 2-position of the pyrrolidine ring introduces magnetic inequivalence for the protons on the pyrrolidine and benzylic carbons, which is expected to result in more complex splitting patterns in the ¹H NMR spectrum.

Predicted Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. The following sections detail the predicted ¹H and ¹³C NMR spectra of 1-Benzylpyrrolidine-2-carbonitrile, with justifications derived from known data of related structures.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to show distinct signals for the aromatic, benzylic, and pyrrolidine protons. The chemical shifts are influenced by the electron-withdrawing nitrile group and the anisotropic effects of the benzene ring. Data from cis-1-Benzylpyrrolidine-2,5-dicarbonitrile[4][5] and 1-Benzyl-2-pyrrolidinone[6] provide valuable reference points for the benzylic and pyrrolidine ring protons.

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale and Comparative Insights
Aromatic (5H)	7.20 - 7.40	Multiplet (m)	Typical range for monosubstituted benzene rings.
Benzylic (2H)	~3.90 - 4.10	AB quartet	Diastereotopic due to the adjacent chiral center (C2). A similar pattern is observed for the benzylic protons in the trans isomer of N-benzylpyrrolidine-2,5-dicarbonitrile.[4]
H-2 (1H)	~3.80 - 4.00	Triplet (t) or Doublet of Doublets (dd)	Alpha to the electron-withdrawing nitrile group, leading to a downfield shift.
Pyrrolidine (6H)	1.80 - 2.40	Multiplets (m)	Complex, overlapping multiplets are expected for the remaining six protons on the pyrrolidine ring.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide a count of the unique carbon environments. The nitrile carbon will have a characteristic downfield shift, while the aromatic carbons will appear in their typical region. The chemical shifts for the pyrrolidine and benzylic carbons can be estimated by comparison to compounds like cis-1-Benzylpyrrolidine-2,5-dicarbonitrile[4][5] and 1-Benzyl-2-pyrrolidinone.[7]

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Rationale and Comparative Insights
C≡N	~118 - 122	Typical range for nitrile carbons.
Aromatic C (quaternary)	~135 - 138	The ipso-carbon attached to the benzylic group.
Aromatic CH	~127 - 129	Overlapping signals for the ortho, meta, and para carbons.
Benzylic CH₂	~53 - 56	Similar to the benzylic carbon in cis-1-Benzylpyrrolidine-2,5-dicarbonitrile (δ 53.40).[4][5]
C-2	~50 - 54	Alpha to both the nitrogen and the nitrile group.
Pyrrolidine CH₂	~25 - 48	Range for the remaining three carbons of the pyrrolidine ring.

Predicted Infrared (IR) Spectroscopy

The IR spectrum is instrumental in identifying key functional groups. The most diagnostic absorption for 1-Benzylpyrrolidine-2-carbonitrile is expected to be the nitrile stretch.

Table 3: Predicted Characteristic IR Absorptions

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
Aromatic C-H	3000 - 3100	Medium	Stretch
Aliphatic C-H	2850 - 3000	Medium	Stretch
Nitrile C≡N	2240 - 2260	Sharp, Medium	Stretch. This is a highly characteristic band for nitriles.[8]
Aromatic C=C	1450 - 1600	Medium to Weak	Ring Stretch
C-N	1000 - 1250	Medium	Stretch

The overall spectrum will present a "fingerprint" characteristic of the entire molecule, but the absorptions listed above will be the most useful for initial identification.[9]

Predicted Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1-Benzylpyrrolidine-2-carbonitrile, electron impact (EI) ionization would likely lead to characteristic fragmentation.

Table 4: Predicted Major Mass Spectral Fragments

m/z Value	Proposed Fragment	Rationale
186	[M]⁺	Molecular ion peak.
91	[C₇H₇]⁺	Tropylium ion, resulting from the cleavage of the benzyl group. This is a very common and stable fragment for benzyl-containing compounds.[10]
95	[C₅H₇N]⁺	Pyrrolidine ring fragment after loss of the benzyl group.
185	[M-H]⁺	Loss of a single hydrogen atom.

Predicted collision cross-section (CCS) values for various adducts have been calculated and are available in databases like PubChem, which can be valuable for analysis using techniques like ion mobility-mass spectrometry.[11] For the [M+H]⁺ adduct, the predicted CCS is 141.7 Ų.

Standardized Experimental Protocols

To ensure the generation of high-quality, reproducible spectroscopic data, the following standardized protocols are recommended.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of 1-Benzylpyrrolidine-2-carbonitrile in ~0.6 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire the spectrum at a probe temperature of 298 K.

  • Use a standard pulse program with a 30-degree flip angle and a relaxation delay of at least 1 second.

  • Acquire a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse sequence.

  • A longer relaxation delay (2-5 seconds) and a larger number of scans (1024 or more) are typically required due to the low natural abundance of ¹³C.

• Data Processing: Process the raw data with appropriate Fourier transformation, phasing, and baseline correction. Reference the spectra to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Caption: Workflow for NMR data acquisition and processing.

FT-IR Spectroscopy Protocol

• Sample Preparation: For a liquid sample, a thin film can be prepared between two potassium bromide (KBr) or sodium chloride (NaCl) plates. For a solid, prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Acquire a background spectrum of the empty sample compartment or the pure KBr pellet.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add at least 16 scans to improve the signal-to-noise ratio.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final transmittance or absorbance spectrum.

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Biological activity of 1-Benzylpyrrolidine-2-carbonitrile derivatives

An In-Depth Technical Guide to the Biological Activity of 1-Benzylpyrrolidine-2-carbonitrile Derivatives

For: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Abstract

The 1-benzylpyrrolidine-2-carbonitrile scaffold is a privileged structural motif in modern medicinal chemistry, serving as the foundation for a diverse range of biologically active compounds. Its inherent stereochemistry, conformational rigidity, and the specific electronic properties of the benzyl and nitrile groups enable high-affinity interactions with a variety of enzymatic and receptor targets. This technical guide provides a comprehensive analysis of the biological activities associated with these derivatives, with a primary focus on their roles as inhibitors of proline-specific serine proteases, such as Dipeptidyl Peptidase-4 (DPP-4) and Prolyl Oligopeptidase (POP), and as modulators of Sigma receptors. We will delve into the mechanistic basis of these interactions, explore the structure-activity relationships (SAR) that govern potency and selectivity, and present detailed experimental protocols for their evaluation. This document is intended to serve as a critical resource for researchers engaged in the design and development of novel therapeutics targeting metabolic, neurodegenerative, and other complex diseases.

The Pyrrolidine-2-carbonitrile Scaffold: A Core of Therapeutic Potential

The pyrrolidine ring, a five-membered non-aromatic heterocycle, is a cornerstone in pharmaceutical development, found in numerous natural alkaloids and synthetic drugs.[1][2] Its derivatization, particularly at the 1 and 2 positions, has yielded compounds with significant therapeutic value. The 1-benzylpyrrolidine-2-carbonitrile framework combines several key features that make it an exceptional starting point for drug design.

• 1.1 Chemical Features and Significance: The pyrrolidine ring acts as a conformationally restricted scaffold, which can mimic the structure of proline. This is crucial for its interaction with enzymes that recognize proline residues.[3] The stereocenter at the C-2 position allows for stereospecific interactions, a critical factor for achieving high selectivity and potency.

• 1.2 The Role of the Benzyl and Nitrile Groups:

  • N-Benzyl Group: The benzyl group at the 1-position often serves as a key hydrophobic anchor, occupying specific pockets within the target protein's active site. Modifications to the phenyl ring (e.g., substitution with halogens or other functional groups) are a common strategy to fine-tune binding affinity and pharmacokinetic properties.[4][5]

  • C-2 Carbonitrile Group: The nitrile moiety is a bioisostere for a carbonyl group and is a critical electrophilic "warhead." In the context of serine proteases, it forms a reversible covalent bond with the catalytic serine residue in the enzyme's active site, leading to potent inhibition.[6] This interaction is central to the mechanism of action for many DPP-4 and POP inhibitors.

Inhibition of Proline-Specific Serine Proteases

A major area of therapeutic success for this scaffold lies in the inhibition of serine proteases that specifically cleave peptides at proline residues.

Dipeptidyl Peptidase-4 (DPP-4) Inhibition: A Cornerstone in Diabetes Therapy

DPP-4 is a transmembrane serine protease that inactivates the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[6][7] These hormones are crucial for maintaining glucose homeostasis. By inhibiting DPP-4, the half-life of active incretins is prolonged, leading to enhanced insulin secretion and suppressed glucagon release in a glucose-dependent manner. This mechanism offers a low risk of hypoglycemia, a significant advantage in the management of type 2 diabetes mellitus.[7][8]

The inhibition of DPP-4 by cyanopyrrolidine derivatives directly enhances the physiological incretin pathway. This pathway is a self-validating system; the therapeutic effect is intrinsically linked to meal-stimulated incretin release, reducing the risk of over-activity.

Caption: DPP-4 inhibition pathway by 1-benzylpyrrolidine-2-carbonitrile derivatives.

Extensive research has elucidated the key structural features required for potent DPP-4 inhibition. The cyanopyrrolidine core acts as a proline mimetic, occupying the S1 pocket of the enzyme.[6] The N-substituent (the benzyl group in this case) is directed towards the hydrophobic S2 pocket.

Compound ID	N-Substituent	4-Position Substituent	DPP-4 IC50 (μM)	Selectivity (DPP-8/DPP-4)	Reference
Vildagliptin	3-hydroxyadamantyl-glycyl	H	0.05 (human)	>200	[3]
Compound 17a	3-(trifluoromethyl)-5,6-dihydro-[1][9][10]triazolo[4,3-a]pyrazin-7(8H)-yl-acetyl	4-Fluoro	0.017	1324	[11]
Analog X	Benzyl	H	0.85	-	[9]
Analog Y	4-Fluorobenzyl	H	0.52	-	[11]

Table 1: Comparative in vitro activity of selected pyrrolidine-2-carbonitrile derivatives against DPP-4.

This protocol provides a self-validating system for assessing the inhibitory potential of test compounds.

• Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against purified human DPP-4 enzyme.

• Materials:

  • Recombinant human DPP-4 enzyme.

  • Fluorogenic substrate: Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC).

  • Assay Buffer: Tris-HCl buffer (pH 7.5) containing BSA.

  • Test compounds (1-benzylpyrrolidine-2-carbonitrile derivatives) dissolved in DMSO.

  • Reference inhibitor (e.g., Vildagliptin).

  • 96-well black microplate.

  • Fluorescence plate reader (Excitation: 360 nm, Emission: 460 nm).

• Procedure:

  • Prepare serial dilutions of the test compounds and reference inhibitor in the assay buffer. The final DMSO concentration should be kept below 1%.

  • Add 25 µL of the diluted compounds to the wells of the microplate. Include wells for "no inhibitor" (buffer + DMSO) and "no enzyme" (buffer only) controls.

  • Add 50 µL of the DPP-4 enzyme solution to all wells except the "no enzyme" control.

  • Incubate the plate at room temperature for 15 minutes to allow for compound-enzyme binding.

  • Initiate the reaction by adding 25 µL of the Gly-Pro-AMC substrate to all wells.

  • Immediately begin kinetic reading of fluorescence intensity every 60 seconds for 30 minutes at 37°C.

• Data Analysis & Validation:

  • Calculate the reaction rate (slope of the linear portion of the fluorescence vs. time curve).

  • Normalize the rates by subtracting the "no enzyme" background and expressing them as a percentage of the "no inhibitor" control.

  • Plot the percentage of inhibition versus the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

  • Self-Validation: The IC50 value of the reference inhibitor (Vildagliptin) must fall within a predefined, historically validated range for the assay results to be considered valid.

Prolyl Oligopeptidase (POP) Inhibition: A Therapeutic Avenue for Neurodegenerative Disorders

Prolyl oligopeptidase (POP), also known as prolyl endopeptidase, is a cytosolic serine peptidase implicated in the pathophysiology of several neurodegenerative and neuropsychiatric disorders.[12][13] Its activity is altered in conditions like Alzheimer's and Parkinson's disease.[14] POP is known to cleave proline-containing neuropeptides and is believed to accelerate the aggregation of α-synuclein, a key pathological event in Parkinson's disease.[15][16] Therefore, inhibiting POP is a promising strategy to slow disease progression.

Similar to their action on DPP-4, cyanopyrrolidine-based compounds act as potent, reversible, transition-state analog inhibitors of POP.[14] The nitrile group interacts with the catalytic Ser554 residue in the active site.[12] The development of POP inhibitors requires careful optimization to ensure they can penetrate the blood-brain barrier (BBB) to reach their target in the central nervous system.

The development of a CNS-active POP inhibitor follows a logical, multi-stage workflow designed to validate both potency and brain accessibility.

Caption: A typical experimental workflow for developing a CNS-active POP inhibitor.

Modulation of Sigma Receptors for CNS Disorders

The 1-benzylpyrrolidine scaffold is also found in ligands targeting Sigma receptors, which are unique, ligand-operated chaperone proteins primarily located in the endoplasmic reticulum.[17][18] They are implicated in a wide range of neurological functions and represent promising targets for treating pain, depression, and neurodegenerative diseases.[19][20]

• 3.1 The Sigma-1 Receptor (S1R): A Multifunctional Target: The S1R is not a classical receptor but a chaperone that modulates a variety of client proteins, including ion channels and other receptors.[21] S1R antagonists have shown significant analgesic effects in models of inflammatory and neuropathic pain, potentially by modulating calcium signaling and reducing neuronal hyperexcitability.[22]

• 3.2 Design and SAR of Pyrrolidine-based S1R Ligands: The design of S1R ligands often involves a nitrogenous core (like pyrrolidine) connected to one or more aromatic moieties via a linker. The N-benzyl group can serve as one of these key hydrophobic components, interacting with specific residues within the receptor's binding domain. High selectivity over the Sigma-2 receptor (S2R) and other CNS targets is a critical endpoint in the drug design process.[18]

Emerging and Other Biological Activities

While DPP-4, POP, and Sigma receptors are the most prominent targets, derivatives of the 1-benzylpyrrolidine-2-carbonitrile scaffold have demonstrated a broader range of biological activities.

• Metallo-β-Lactamase (MBL) Inhibition: Certain derivatives, such as 2-amino-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile, have been identified as inhibitors of MBLs.[4][5] These enzymes are a major cause of bacterial resistance to β-lactam antibiotics. The pyrrole-carbonitrile core is crucial for this activity, and these compounds could potentially be developed as "resistance breakers" to be co-administered with existing antibiotics.

• Anticancer and Anti-inflammatory Potential: The broader pyrrolizine and pyrrolidine families, from which the core scaffold is derived, are known to possess anticancer and anti-inflammatory properties.[23][24] These activities are often linked to the inhibition of pathways involved in cell proliferation and inflammation, though specific mechanistic studies on 1-benzylpyrrolidine-2-carbonitrile derivatives in these areas are less mature.

Synthesis and Methodologies

The synthesis of 1-benzylpyrrolidine-2-carbonitrile derivatives is well-established, often starting from L-proline to ensure the desired (S)-stereochemistry at the C-2 position, which is critical for the biological activity of DPP-4 and POP inhibitors.[3]

General Synthetic Route

A common synthetic pathway involves the N-acylation of a proline derivative, followed by conversion of the carboxylic acid moiety into the carbonitrile.

Caption: Generalized synthesis scheme for pyrrolidine-2-carbonitrile derivatives.

This route, as detailed in the synthesis of a key intermediate for Vildagliptin, involves the reaction of L-proline with chloroacetyl chloride, followed by the conversion of the carboxylic acid to an amide, and subsequent dehydration to the nitrile.[3]

Conclusion and Future Perspectives

The 1-benzylpyrrolidine-2-carbonitrile scaffold has proven to be a remarkably versatile and fruitful starting point for the development of potent and selective modulators of key biological targets. Its success is exemplified by the clinical application of its derivatives as DPP-4 inhibitors for type 2 diabetes. The ongoing research into POP inhibitors and Sigma receptor ligands based on this core structure holds immense promise for addressing significant unmet needs in the treatment of neurodegenerative diseases and chronic pain.

Future research will likely focus on:

• Enhancing Selectivity: Fine-tuning the scaffold to achieve even greater selectivity between related enzymes (e.g., DPP-4 vs. POP vs. FAP) to minimize off-target effects.

• Optimizing Pharmacokinetics: Modifying the core structure to improve properties like blood-brain barrier penetration for CNS targets and oral bioavailability for systemic therapies.

• Polypharmacology: Intentionally designing derivatives that modulate multiple targets (e.g., combined POP/S1R activity) for a synergistic therapeutic effect in complex diseases like Alzheimer's.

The continued exploration of this privileged scaffold, guided by a deep understanding of its structure-activity relationships and mechanistic principles, will undoubtedly lead to the discovery of next-generation therapeutics.

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Unlocking the Therapeutic Potential of 1-Benzylpyrrolidine-2-carbonitrile: A Technical Guide for Drug Discovery Professionals

Introduction: The Promise of the Pyrrolidine Scaffold

The five-membered pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1][2] Its non-planar, sp3-hybridized nature allows for a thorough exploration of pharmacophore space, contributing to the stereochemistry and three-dimensional complexity of molecules.[1] This versatility has led to the development of pyrrolidine-containing drugs across a wide range of therapeutic areas, from antihypertensives to antidiabetic agents.[3] 1-Benzylpyrrolidine-2-carbonitrile, a molecule combining the pyrrolidine core with a benzyl group and a reactive nitrile moiety, represents a promising, yet underexplored, candidate for novel therapeutic development. This guide will provide an in-depth analysis of its potential therapeutic applications, grounded in the established pharmacology of structurally related compounds, and will outline a comprehensive research framework to validate these hypotheses.

Structural Features and Physicochemical Properties

1-Benzylpyrrolidine-2-carbonitrile (C12H14N2) is a small molecule with a molecular weight of 186.25 g/mol .[4][5] The key structural features that likely dictate its biological activity are the pyrrolidine ring, the N-benzyl group, and the C2-carbonitrile group. The pyrrolidine nitrogen imparts basicity and can act as a hydrogen bond acceptor, while the benzyl group adds lipophilicity, potentially influencing membrane permeability and interactions with hydrophobic pockets of target proteins.[3][6] The nitrile group is of particular interest as it can participate in covalent interactions with enzymatic targets, a mechanism observed in several approved drugs.[3]

Property	Value	Source
Molecular Formula	C12H14N2	[4][5]
Molecular Weight	186.25 g/mol	[4]
XLogP3	1.6	[7]
Boiling Point	120 °C (0.4 Torr)	[7]

Potential Therapeutic Applications and Mechanistic Hypotheses

Based on the pharmacology of structurally analogous compounds, we can hypothesize several promising therapeutic avenues for 1-Benzylpyrrolidine-2-carbonitrile.

Dipeptidyl Peptidase-4 (DPP-4) Inhibition for Type 2 Diabetes

A significant number of DPP-4 inhibitors, a class of oral hypoglycemic agents, feature a pyrrolidine-2-carbonitrile core.[8][9] The nitrile group in these compounds forms a reversible covalent bond with a serine residue in the active site of the DPP-4 enzyme.[3] Given this precedent, it is highly probable that 1-Benzylpyrrolidine-2-carbonitrile could act as a DPP-4 inhibitor.

Proposed Signaling Pathway: DPP-4 Inhibition

Caption: Proposed mechanism of 1-Benzylpyrrolidine-2-carbonitrile as a DPP-4 inhibitor.

Anticancer Activity

Pyrrolidine derivatives have demonstrated promising anticancer properties.[1][10] For instance, trans-1-benzylpyrrolidine-3,4-dicarbonitrile has shown selective cytotoxic effects against cancer cell lines.[10] The proposed mechanisms for the anticancer activity of pyrrolidine derivatives include the inhibition of key enzymes involved in cancer cell proliferation and the interaction with receptors that mediate apoptosis.[10] The benzyl group in 1-Benzylpyrrolidine-2-carbonitrile could facilitate its entry into cancer cells, where the nitrile group could potentially interact with enzymatic targets crucial for tumor growth.

Antimicrobial and Antiviral Applications

The pyrrolidine scaffold is present in several antimicrobial and antiviral agents.[2] Some pyrrolidine derivatives exhibit activity against resistant bacterial strains.[10] Furthermore, a related compound, 1-Benzyl-2-(1H-indol-3-yl)-5-oxopyrrolidine-2-carbonitrile, has been investigated as a potential anti-HIV-1 non-nucleoside reverse-transcriptase inhibitor.[11] This suggests that 1-Benzylpyrrolidine-2-carbonitrile could be explored for its potential to inhibit microbial or viral replication.

Proposed Experimental Workflows for Target Validation

To systematically evaluate the therapeutic potential of 1-Benzylpyrrolidine-2-carbonitrile, a multi-tiered experimental approach is recommended.

Workflow 1: In Vitro Enzyme Inhibition and Cellular Assays

Caption: In vitro screening cascade for 1-Benzylpyrrolidine-2-carbonitrile.

Step-by-Step Protocol for DPP-4 Inhibition Assay:

• Objective: To determine the half-maximal inhibitory concentration (IC50) of 1-Benzylpyrrolidine-2-carbonitrile against human recombinant DPP-4.

• Materials:

  • Human recombinant DPP-4 enzyme

  • Fluorogenic substrate (e.g., Gly-Pro-AMC)

  • Assay buffer (e.g., Tris-HCl, pH 7.5)

  • 1-Benzylpyrrolidine-2-carbonitrile (test compound)

  • Vildagliptin (positive control)

  • 96-well black microplates

  • Fluorescence plate reader

• Procedure:

  • Prepare a serial dilution of the test compound and positive control in assay buffer.

  • Add the DPP-4 enzyme to each well of the microplate, followed by the test compound or control.

  • Incubate at room temperature for 15 minutes.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 360 nm excitation, 460 nm emission) every minute for 30 minutes.

  • Calculate the rate of reaction for each concentration.

  • Plot the percentage of inhibition versus the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

Anticancer and Antimicrobial Screening:

• Anticancer: Screen the compound against a panel of cancer cell lines (e.g., NCI-60) using a standard cell viability assay (e.g., MTT or CellTiter-Glo).

• Antimicrobial: Determine the Minimum Inhibitory Concentration (MIC) against a panel of clinically relevant bacteria and fungi using broth microdilution methods according to CLSI guidelines.

Workflow 2: In Vivo Proof-of-Concept Studies

For promising lead candidates identified from in vitro studies, in vivo validation is the next critical step.

Caption: In vivo evaluation workflow for a lead candidate.

Example In Vivo Study: Oral Glucose Tolerance Test (OGTT) in a Rodent Model of Type 2 Diabetes:

• Objective: To evaluate the in vivo efficacy of 1-Benzylpyrrolidine-2-carbonitrile in improving glucose tolerance.

• Animal Model: db/db mice or Zucker diabetic fatty (ZDF) rats.

• Procedure:

  • Fast the animals overnight.

  • Administer the test compound or vehicle orally.

  • After a set period (e.g., 30 minutes), administer a glucose challenge orally.

  • Collect blood samples at various time points (e.g., 0, 15, 30, 60, 90, and 120 minutes) post-glucose challenge.

  • Measure blood glucose levels.

  • Calculate the area under the curve (AUC) for the glucose excursion and compare between treatment groups.

Conclusion and Future Directions

1-Benzylpyrrolidine-2-carbonitrile presents a compelling starting point for the development of novel therapeutics. Its structural similarity to known bioactive molecules, particularly in the antidiabetic and anticancer arenas, provides a strong rationale for its investigation. The proposed research workflows offer a clear and systematic path to validate these hypotheses and elucidate the compound's mechanism of action. Further derivatization of the 1-Benzylpyrrolidine-2-carbonitrile scaffold could also lead to the discovery of compounds with improved potency, selectivity, and pharmacokinetic properties. The exploration of this molecule and its analogs holds significant promise for addressing unmet medical needs.

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The Strategic Role of 1-Benzylpyrrolidine-2-carbonitrile in Modern Drug Discovery: A Technical Guide

Introduction: The Pyrrolidine Scaffold and the Significance of the 2-Carbonitrile Moiety

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, is a cornerstone of medicinal chemistry, gracing the structures of numerous natural products and blockbuster pharmaceuticals.[1] Its prevalence stems from its ability to impart desirable pharmacokinetic properties, such as enhanced aqueous solubility and the capacity to form crucial hydrogen bonds with biological targets.[2] The introduction of a nitrile group at the 2-position of the N-benzylated pyrrolidine core creates 1-benzylpyrrolidine-2-carbonitrile, a versatile and highly valuable precursor in drug discovery. The benzyl group serves as a readily installable and often removable protecting group for the pyrrolidine nitrogen, while the nitrile functionality is a gateway to a variety of critical chemical transformations.

This technical guide provides an in-depth exploration of 1-benzylpyrrolidine-2-carbonitrile as a precursor in drug discovery, offering field-proven insights into its synthesis, key chemical transformations, and applications. It is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful building block in their synthetic endeavors.

Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties of a synthetic precursor is paramount for its safe and effective use in the laboratory.

Property	Value	Reference
Molecular Formula	C₁₂H₁₄N₂	[3]
Molecular Weight	186.25 g/mol	[3]
CAS Number	72219-09-1	[3]
Appearance	Not specified, likely a liquid or low-melting solid
Boiling Point	120 °C at 0.4 Torr	[4]

Safety and Handling: 1-Benzylpyrrolidine-2-carbonitrile is classified as harmful if swallowed, in contact with skin, or if inhaled, and it can cause serious eye irritation and may cause respiratory irritation.[5] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Synthesis of 1-Benzylpyrrolidine-2-carbonitrile: A Stepwise Approach

While a direct, one-pot synthesis of 1-benzylpyrrolidine-2-carbonitrile from simple starting materials is not extensively documented in readily available literature, a reliable and logical multi-step synthesis can be constructed from well-established transformations, starting from the readily available amino acid, L-proline. This approach offers excellent control over stereochemistry, which is often a critical consideration in drug design.

Workflow for the Synthesis of 1-Benzylpyrrolidine-2-carbonitrile

Caption: Synthetic pathway to (S)-1-Benzylpyrrolidine-2-carbonitrile.

Experimental Protocols

Step 1: Synthesis of (S)-1-Benzylpyrrolidine-2-carboxylic acid [6]

This initial step involves the N-alkylation of L-proline with benzyl chloride. The use of a base is crucial to deprotonate the secondary amine of proline, facilitating its nucleophilic attack on the benzyl chloride.

• Materials: L-proline, potassium hydroxide, isopropanol, benzyl chloride, concentrated hydrochloric acid, chloroform, acetone.

• Procedure:

  • Dissolve L-proline (1.0 eq.) and potassium hydroxide (4.0 eq.) in isopropanol with stirring at 40 °C until the solution becomes clear.

  • Add benzyl chloride (1.5 eq.) to the solution and continue stirring at 40 °C for 6 hours.

  • After cooling to room temperature, neutralize the reaction mixture to a pH of 5-6 with concentrated hydrochloric acid.

  • Add chloroform and stir the mixture overnight.

  • Filter the resulting precipitate and wash it with chloroform.

  • Combine the organic phases and evaporate the solvent under reduced pressure.

  • Treat the residue with acetone to precipitate the crude product. Filter and wash with acetone to yield (S)-1-benzylpyrrolidine-2-carboxylic acid as a white solid.

Step 2: Synthesis of (S)-1-Benzylpyrrolidine-2-carboxamide [7]

The conversion of the carboxylic acid to the primary amide is a key transformation. This can be achieved using a variety of coupling agents, with dicyclohexylcarbodiimide (DCC) being a common choice.

• Materials: (S)-1-Benzylpyrrolidine-2-carboxylic acid, dicyclohexylcarbodiimide (DCC), dichloromethane, ammonium bicarbonate.

• Procedure:

  • Dissolve (S)-1-benzylpyrrolidine-2-carboxylic acid (1.0 eq.) in dichloromethane.

  • Slowly add a solution of DCC (1.0 eq.) in dichloromethane at 10-15 °C.

  • Stir the mixture at room temperature for 1 hour.

  • Add ammonium bicarbonate (10 eq.) and continue stirring for another hour.

  • Filter the reaction mixture to remove the dicyclohexylurea byproduct and wash the residue with dichloromethane.

  • Combine the filtrates and concentrate under vacuum to obtain the crude (S)-1-benzylpyrrolidine-2-carboxamide.

Step 3: Synthesis of (S)-1-Benzylpyrrolidine-2-carbonitrile [7]

The final step is the dehydration of the primary amide to the nitrile. Trifluoroacetic anhydride (TFAA) is a powerful dehydrating agent commonly used for this purpose.

• Materials: (S)-1-Benzylpyrrolidine-2-carboxamide, tetrahydrofuran (THF), trifluoroacetic anhydride (TFAA), ammonium bicarbonate.

• Procedure:

  • Suspend the crude (S)-1-benzylpyrrolidine-2-carboxamide (1.0 eq.) in THF and cool to 0-5 °C.

  • Add TFAA (1.5 eq.) and stir the reaction mixture at room temperature for 2 hours.

  • Cool the mixture to 5-10 °C and add ammonium bicarbonate (7.5 eq.) portion-wise.

  • Stir at room temperature for 45 minutes.

  • Concentrate the mixture under vacuum. The crude product can then be purified by column chromatography to yield (S)-1-benzylpyrrolidine-2-carbonitrile.

Application in Drug Discovery: A Precursor to DPP-4 Inhibitors

The most prominent application of the pyrrolidine-2-carbonitrile scaffold is in the synthesis of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, a class of oral anti-diabetic drugs.[8][9] These drugs work by prolonging the action of incretin hormones, which regulate glucose homeostasis.[10] Vildagliptin is a prime example of a DPP-4 inhibitor whose synthesis relies on a pyrrolidine-2-carbonitrile intermediate. While Vildagliptin itself is synthesized from (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile, the underlying strategic importance of the 1-benzylpyrrolidine-2-carbonitrile core is evident as a protected and activatable precursor.

Illustrative Synthetic Pathway to a Vildagliptin Analog

Caption: Synthetic route to a Vildagliptin analog.

Key Downstream Transformations for Lead Optimization

The true power of 1-benzylpyrrolidine-2-carbonitrile as a precursor lies in the versatility of the nitrile group and the pyrrolidine ring for further chemical modification.

Reduction of the Nitrile to a Primary Amine

The reduction of the nitrile to a primary amine, yielding (1-benzylpyrrolidin-2-yl)methanamine, is arguably the most important downstream transformation. This amine serves as a key handle for introducing a wide variety of substituents and building blocks.

a) Using Lithium Aluminum Hydride (LAH)

LAH is a powerful reducing agent capable of cleanly converting nitriles to primary amines.[11]

• Materials: 1-Benzylpyrrolidine-2-carbonitrile, lithium aluminum hydride (LAH), anhydrous tetrahydrofuran (THF) or diethyl ether, water, 15% aqueous sodium hydroxide.

• Procedure (General Fieser Workup): [5]

  • In a dry, nitrogen-flushed flask, prepare a suspension of LAH (excess, e.g., 2-3 eq.) in anhydrous THF.

  • Cool the suspension to 0 °C and slowly add a solution of 1-benzylpyrrolidine-2-carbonitrile in anhydrous THF.

  • After the addition is complete, allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Cool the reaction mixture to 0 °C and carefully quench by the sequential, dropwise addition of:

    • 'x' mL of water (where 'x' is the mass of LAH in grams).

    • 'x' mL of 15% aqueous sodium hydroxide.

    • '3x' mL of water.

  • Allow the mixture to warm to room temperature and stir for 15 minutes.

  • Add anhydrous magnesium sulfate, stir for another 15 minutes, and then filter the granular precipitate.

  • Wash the precipitate with THF and combine the filtrates.

  • Concentrate the filtrate under reduced pressure to obtain the crude (1-benzylpyrrolidin-2-yl)methanamine, which can be purified by distillation or chromatography.

b) Using Catalytic Hydrogenation

Catalytic hydrogenation offers a milder alternative to LAH reduction and avoids the need for a potentially hazardous quench.[12]

• Materials: 1-Benzylpyrrolidine-2-carbonitrile, catalyst (e.g., Raney Nickel or Palladium on Carbon), solvent (e.g., methanol or ethanol), hydrogen gas source.

• Procedure (Atmospheric Pressure): [13]

  • In a three-necked flask equipped with a stirrer, nitrogen inlet, and a hydrogen-filled balloon, add the catalyst under a nitrogen atmosphere.

  • Add the solvent, followed by the 1-benzylpyrrolidine-2-carbonitrile.

  • Evacuate the flask and backfill with hydrogen gas (repeat three times).

  • Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature until the reaction is complete (monitor by TLC or hydrogen uptake).

  • Evacuate the flask and backfill with nitrogen.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the solvent.

  • Concentrate the filtrate under reduced pressure to obtain the crude (1-benzylpyrrolidin-2-yl)methanamine.

Further Functionalization of the Pyrrolidine Ring

The pyrrolidine ring itself can be further functionalized. For instance, α-alkylation of the nitrile can introduce substituents at the 2-position, creating a quaternary center. This can be a powerful strategy for modulating the conformational properties of the molecule and its interaction with biological targets.

Broader Applications and Future Perspectives

While the application of 1-benzylpyrrolidine-2-carbonitrile is most prominently documented in the synthesis of DPP-4 inhibitors, the resulting (1-benzylpyrrolidin-2-yl)methanamine core is a versatile building block with potential for the synthesis of a wide range of other therapeutic agents. The pyrrolidine scaffold is a key feature in drugs targeting, for example, the central nervous system and infectious diseases. The primary amine of (1-benzylpyrrolidin-2-yl)methanamine can be readily elaborated into amides, sulfonamides, and other functional groups, allowing for the exploration of diverse chemical space in lead optimization campaigns.

Conclusion

1-Benzylpyrrolidine-2-carbonitrile is a strategically important precursor in drug discovery, offering a reliable route to chiral pyrrolidine-based scaffolds. Its synthesis from L-proline allows for excellent stereochemical control, and the versatile nitrile group provides a gateway to the crucial primary amine functionality. While its most notable application to date has been in the development of DPP-4 inhibitors, the broader potential of this building block in the synthesis of other classes of therapeutic agents is significant. A thorough understanding of its synthesis, handling, and key downstream transformations, as outlined in this guide, will empower medicinal chemists to effectively utilize this valuable precursor in the quest for novel and improved medicines.

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• An alternative and practical synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile. Beilstein Journal of Organic Chemistry, 4, 20. (2008). [Link]

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• In-silico design, synthesis and pharmacological evaluation of pyrrolidine-2-carbonitrile derived anti-diabetic agents. [Journal Name], , [Pages]. (Year).

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In silico modeling of 1-Benzylpyrrolidine-2-carbonitrile interactions

An In-Depth Technical Guide to the In Silico Modeling of 1-Benzylpyrrolidine-2-carbonitrile Interactions

Abstract

This technical guide provides a comprehensive framework for the in silico investigation of 1-Benzylpyrrolidine-2-carbonitrile, a compound of interest for covalent inhibitor design. We delve into the core principles and practical methodologies of computational chemistry, offering a structured approach for researchers, scientists, and drug development professionals. This document outlines the entire computational workflow, from initial target identification and validation to advanced molecular dynamics simulations and binding free energy calculations. Each section is designed to provide not only step-by-step protocols but also the scientific rationale behind methodological choices, ensuring a deep and applicable understanding of the process. By integrating established computational tools and theoretical knowledge, this guide aims to empower researchers to effectively model the interactions of this and similar covalent modifiers, thereby accelerating the drug discovery process.

Introduction: The Rationale for In Silico Modeling of Covalent Inhibitors

Covalent inhibitors have seen a resurgence in drug discovery, valued for their potential for high potency, prolonged duration of action, and ability to tackle challenging targets.[1][2] The 1-Benzylpyrrolidine-2-carbonitrile scaffold is of particular interest due to the presence of a nitrile group, a well-established electrophilic "warhead" capable of forming a reversible or irreversible covalent bond with nucleophilic residues, most commonly cysteine or serine, in a protein's active site.[3][4] The pyrrolidine ring is a common motif in many approved drugs, offering a versatile scaffold for exploring chemical space.[5][6]

In silico modeling provides an indispensable toolkit for the rational design and optimization of such covalent inhibitors.[7][8][9] It allows for the prediction of binding modes, the assessment of binding affinities, and the elucidation of the dynamic behavior of the protein-ligand complex at an atomic level.[10][11] This computational approach significantly reduces the time and cost associated with traditional high-throughput screening by prioritizing compounds for synthesis and experimental testing.[12][13][14]

This guide will walk through the essential stages of modeling the interaction of 1-Benzylpyrrolidine-2-carbonitrile with a putative protein target.

Part 1: Target Identification and System Preparation

The success of any modeling study hinges on the careful selection and preparation of the biological target and the ligand.

Identifying Potential Protein Targets

For a novel or sparsely studied compound like 1-Benzylpyrrolidine-2-carbonitrile, the initial step is to identify its most probable biological targets.

Experimental Protocol: Target Fishing

• Literature and Database Search: Conduct thorough searches in databases like PubChem, ChEMBL, and the Protein Data Bank (PDB) for 1-Benzylpyrrolidine-2-carbonitrile and structurally similar compounds to identify any known biological activities.[15][16][17]

• Chemical Similarity-Based Prediction: Utilize web-based tools such as SwissTargetPrediction or SuperPred. These servers predict potential protein targets by comparing the query molecule to a database of known ligands with annotated targets.

• Focus on Cysteine Proteases: Given the nitrile warhead, a primary focus should be on enzymes known to be susceptible to covalent inhibition, particularly cysteine proteases like cathepsins, caspases, or viral proteases.[18]

For the remainder of this guide, we will proceed with the hypothetical target of Cathepsin K , a cysteine protease, as it is a well-studied enzyme and a relevant target for covalent inhibitors.[19]

Protein and Ligand Preparation: The Foundation of Accuracy

Garbage in, garbage out. The quality of your input structures directly dictates the reliability of your simulation results.

Experimental Protocol: Structure Preparation

• Protein Structure Retrieval: Download a high-resolution crystal structure of Cathepsin K from the Protein Data Bank (PDB ID: 5TDI, for example).

• Protein Preparation: Using a molecular modeling suite (e.g., Schrödinger's Maestro, MOE, or Discovery Studio), perform the following steps:

  • Add hydrogens and assign correct bond orders.

  • Correct any missing side chains or loops.

  • Optimize the hydrogen-bonding network.

  • Perform a restrained energy minimization to relieve any steric clashes.

• Ligand Preparation:

  • Generate a 3D structure of 1-Benzylpyrrolidine-2-carbonitrile.

  • Use a tool like LigPrep to generate possible ionization states at physiological pH and relevant stereoisomers.

  • Minimize the energy of the ligand structure.

Causality Behind Experimental Choices: The protein preparation process is crucial for ensuring a chemically correct and energetically favorable starting structure. The optimization of the hydrogen-bonding network and the assignment of correct protonation states are critical for accurately modeling electrostatic interactions, which are major drivers of molecular recognition.

Logical Workflow for System Preparation

Caption: The logical progression of a covalent docking experiment.

Part 3: Molecular Dynamics Simulations: Capturing the Dynamics of Interaction

While docking provides a static picture, molecular dynamics (MD) simulations offer insights into the dynamic behavior and stability of the protein-ligand complex over time. [10][20][21][22] Experimental Protocol: MD Simulation

• System Setup:

  • Take the best-ranked docked pose of the covalent complex.

  • Place the complex in a simulation box of explicit water molecules.

  • Add counter-ions to neutralize the system.

• Force Field Assignment: Assign a suitable force field (e.g., AMBER, CHARMM, GROMOS) to describe the potential energy of the system. [20]The parameters for the covalently modified residue must be carefully generated.

• Equilibration:

  • Perform an initial energy minimization of the system.

  • Gradually heat the system to physiological temperature (e.g., 310 K) while restraining the protein and ligand.

  • Run a short simulation at constant pressure to ensure the correct density.

• Production Run: Run the simulation for a sufficiently long time (typically hundreds of nanoseconds) to observe the stable behavior of the complex.

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): To assess the overall stability of the protein and the ligand's binding pose.

  • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

  • Interaction Analysis: Monitor the persistence of key hydrogen bonds and other non-covalent interactions throughout the simulation.

Causality Behind Experimental Choices: The equilibration phase is critical to allow the system to relax and reach a stable state before the production simulation. A poorly equilibrated system can lead to artifacts and unreliable results. The length of the production run is determined by the timescale of the biological process of interest.

Part 4: Binding Free Energy Calculations: Quantifying Affinity

To more accurately rank compounds or predict their potency, binding free energy calculations can be performed. For covalent inhibitors, this is a complex process that often involves calculating the free energy of both the initial non-covalent binding and the subsequent covalent bond formation. [1][23][24][25][26] Methodologies:

• MM/PBSA and MM/GBSA: These are end-point methods that calculate the binding free energy by combining molecular mechanics energies with a continuum solvation model. They are computationally less expensive and are good for ranking a series of related compounds.

• Thermodynamic Integration (TI) and Free Energy Perturbation (FEP): These are more rigorous, alchemical methods that calculate the free energy difference between two states (e.g., a ligand in water and the ligand bound to the protein). [24][25][26]For covalent inhibitors, these calculations can be complex, often requiring a quantum mechanics/molecular mechanics (QM/MM) approach to accurately model the bond-forming reaction. [1][23] Data Presentation: Example Binding Free Energy Decomposition

Energy Component	Contribution (kcal/mol)
Van der Waals	Favorable
Electrostatic	Favorable
Polar Solvation	Unfavorable
Non-polar Solvation	Favorable
Total ΔG_bind	Favorable

Conclusion and Future Directions

The in silico modeling of 1-Benzylpyrrolidine-2-carbonitrile interactions provides a powerful, rational approach to guide the design of novel covalent inhibitors. By combining molecular docking, molecular dynamics simulations, and binding free energy calculations, researchers can gain a deep, atomic-level understanding of the molecular recognition process. This knowledge is invaluable for optimizing ligand potency, selectivity, and pharmacokinetic properties.

Future advancements in this field will likely involve the increased use of machine learning and artificial intelligence to enhance the accuracy of scoring functions and to predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties earlier in the discovery pipeline. [14]As computational power continues to grow, these in silico methods will become even more integral to the development of the next generation of targeted covalent therapies.

References

A comprehensive list of references, including those cited in the text, is provided below.

• Affinity and Selectivity Assessment of Covalent Inhibitors by Free Energy Calculations. Journal of Chemical Information and Modeling. [Link]

• Affinity and Selectivity Assessment of Covalent Inhibitors by Free Energy Calculations. Journal of Chemical Information and Modeling. [Link]

• CovaDOTS: In Silico Chemistry-Driven Tool to Design Covalent Inhibitors Using a Linking Strategy. Journal of Chemical Information and Modeling. [Link]

• Predicting the Relative Binding Affinity for Reversible Covalent Inhibitors by Free Energy Perturbation Calculations. Journal of Chemical Information and Modeling. [Link]

• Molecular dynamics simulations: Insights into protein and protein ligand interactions. Advances in Pharmacology. [Link]

• Can Relative Binding Free Energy Predict Selectivity of Reversible Covalent Inhibitors? Journal of Chemical Theory and Computation. [Link]

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• Landscape of In Silico Tools for Modeling Covalent Modification of Proteins: A Review on Computational Covalent Drug Discovery. The Journal of Physical Chemistry B. [Link]

• Can Relative Binding Free Energy Predict Selectivity of Reversible Covalent Inhibitors? ACS Publications. [Link]

• Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases. PubMed Central. [Link]

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• Computational Workflow for Chemical Compound Analysis: From Structure Generation to Molecular Docking. MDPI. [Link]

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• 1-BENZYL-PYRROLIDINE-3-CARBONITRILE. ChemBK. [Link]

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• The list of 38 protein targets that we considered in this study along... ResearchGate. [Link]

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• Other protein target families. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

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• 1-(Phenylmethyl)pyrrolidine. PubChem. [Link]

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An In-Depth Technical Guide to the Acute Toxicity Assessment of 1-Benzylpyrrolidine-2-carbonitrile

This guide provides a comprehensive framework for conducting acute toxicity studies of 1-Benzylpyrrolidine-2-carbonitrile, a synthetic compound with potential applications in pharmaceutical development. The methodologies detailed herein are grounded in internationally recognized guidelines and are designed to ensure scientific rigor, data integrity, and ethical considerations. This document is intended for researchers, scientists, and drug development professionals engaged in the preclinical safety assessment of novel chemical entities.

Introduction: The Imperative for Acute Toxicity Profiling

The journey of a novel chemical entity from discovery to a potential therapeutic agent is contingent upon a thorough evaluation of its safety profile. Acute toxicity studies represent a critical initial step in this process, providing essential information on the potential health hazards arising from a single, short-term exposure to a substance.[1] For 1-Benzylpyrrolidine-2-carbonitrile, understanding its acute toxicity is paramount for several reasons: it informs the classification and labeling of the compound, serves as a basis for dose selection in subsequent sub-chronic and chronic toxicity studies, and provides initial insights into the potential mode of toxic action.[1]

While specific toxicological data for 1-Benzylpyrrolidine-2-carbonitrile is not extensively published, its chemical structure, which features a nitrile group (-C≡N), warrants a considered approach. Aliphatic and aromatic nitriles are known to exert their toxicity, at least in part, through the metabolic release of cyanide ions.[2][3][4] This metabolic pathway is a key consideration in the design and interpretation of the toxicity studies outlined in this guide.

Preliminary In Vitro Cytotoxicity Assessment

Prior to embarking on in vivo studies, a preliminary assessment of cytotoxicity using in vitro methods is a prudent and resource-efficient strategy.[5][6] These assays offer a rapid and cost-effective means to evaluate the effects of a compound on cell viability and function, thereby aiding in the prioritization of compounds and the refinement of dose ranges for animal studies.[5][7]

Rationale for In Vitro Screening

• Early Identification of Hazard: In vitro assays can quickly identify compounds with a high potential for cytotoxicity, allowing for their early de-selection.[6]

• Dose Range Finding: The data generated can help in estimating a starting dose for in vivo studies, reducing the number of animals required.

• Mechanistic Insights: A panel of assays can provide preliminary information on the mode of cell death (e.g., apoptosis vs. necrosis).[7]

Recommended In Vitro Cytotoxicity Assays

A multi-parametric approach is recommended to mitigate the inherent limitations of single-parameter assays.[8][9]

Assay Type	Principle	Endpoint Measured
Metabolic Viability Assay (e.g., MTT, MTS)	Measures the reduction of a tetrazolium salt by metabolically active cells.[6]	Cell viability based on mitochondrial function.
Membrane Integrity Assay (e.g., LDH Release)	Detects the release of lactate dehydrogenase (LDH) from damaged cells into the culture medium.[6]	Cytotoxicity due to compromised cell membrane.
ATP Content Assay	Measures the level of intracellular ATP, which is an indicator of metabolically active cells.[8]	Cell viability based on energy metabolism.

Experimental Protocol: MTT Assay

• Cell Culture: Plate a suitable cell line (e.g., HepG2 for potential hepatotoxicity, or a relevant target cell line) in a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of 1-Benzylpyrrolidine-2-carbonitrile in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compound at various concentrations. Include a vehicle control and a positive control (e.g., a known cytotoxic agent).

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell viability).

In Vivo Acute Oral Toxicity Study Design

The in vivo acute oral toxicity study is a cornerstone of preclinical safety assessment. The following protocols are based on the Organization for Economic Co-operation and Development (OECD) guidelines, which are internationally accepted standards for chemical safety testing.[10]

Choice of Guideline

Several OECD guidelines are available for acute oral toxicity testing, including the Fixed Dose Procedure (OECD 420), the Acute Toxic Class Method (OECD 423), and the Up-and-Down Procedure (OECD 425).[10] The choice of guideline will depend on the specific objectives of the study. For an initial assessment, the Fixed Dose Procedure (OECD 420) is often preferred as it aims to identify a dose that causes evident toxicity without causing mortality, thereby refining the use of animals.[11]

Experimental Workflow for Acute Toxicity Assessment

Caption: A streamlined workflow for the acute toxicity assessment of 1-Benzylpyrrolidine-2-carbonitrile.

Protocol for Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

3.3.1 Animal Model

• Species: The rat is the preferred species for acute oral toxicity studies.[1]

• Strain: Commonly used laboratory strains such as Sprague-Dawley or Wistar are recommended.

• Sex: The study is typically initiated using females, as they are often slightly more sensitive.[11]

• Health Status: Animals should be healthy and free of any interfering diseases.

3.3.2 Housing and Husbandry

• Acclimatization: Animals should be acclimatized to the laboratory conditions for at least 5 days prior to the study.[11]

• Housing: Animals may be group-caged by sex, but individual housing may be necessary if clinical signs of toxicity are observed.[1]

• Environment: The temperature should be maintained at 22 ± 3°C with a relative humidity of 30-70%.[1] A 12-hour light/dark cycle should be maintained.

• Diet and Water: Standard laboratory diet and drinking water should be provided ad libitum.

3.3.3 Dose Formulation and Administration

• Vehicle Selection: An aqueous vehicle is preferred. If the test substance is not soluble in water, a solution in oil (e.g., corn oil) or another suitable vehicle may be used. The toxicological properties of the vehicle must be known.[1]

• Dose Levels: The fixed dose levels are 5, 50, 300, and 2000 mg/kg body weight.[11]

• Administration: The test substance is administered in a single dose by gavage using a stomach tube or a suitable intubation cannula. The volume administered should generally not exceed 1 mL/100g of body weight for aqueous solutions and 2 mL/100g for other vehicles.[10]

3.3.4 Sighting Study

A sighting study is performed to select the appropriate starting dose for the main study. This involves dosing single animals sequentially at the fixed dose levels.

3.3.5 Main Study

Based on the results of the sighting study, a group of animals (typically 5 females) is dosed at the selected starting dose.

3.3.6 Observations

• Frequency: Animals are observed for mortality and clinical signs of toxicity at least once during the first 30 minutes, periodically during the first 24 hours, and daily thereafter for a total of 14 days.[11]

• Clinical Signs: Observations should include changes in skin and fur, eyes, mucous membranes, respiratory, circulatory, autonomic, and central nervous systems, and somatomotor activity and behavior pattern.

• Body Weight: Individual animal weights should be recorded shortly before the test substance is administered and at least weekly thereafter.

3.3.7 Terminal Procedures

At the end of the 14-day observation period, all surviving animals are euthanized. A gross necropsy is performed on all animals (those that died during the study and those euthanized at the end). Any observed abnormalities should be recorded.

Data Interpretation and Reporting

The primary outcome of the OECD 420 study is the identification of the dose level that causes evident toxicity. This information is used to classify the substance according to the Globally Harmonized System (GHS).[10]

Data Presentation

Table 1: Summary of Clinical Observations

Dose Level (mg/kg)	Animal ID	Day 1	Day 2	...	Day 14	Outcome
2000	1	Piloerection, Lethargy	Normal	Normal	Survived
2	Tremors, Ataxia	Died	Died
...

Table 2: Body Weight Changes

Dose Level (mg/kg)	Animal ID	Day 0 (g)	Day 7 (g)	Day 14 (g)	% Change
2000	1	210	205	220	+4.8%
2	215	-	-	-
...

Mechanistic Considerations: The Role of the Nitrile Group

As previously mentioned, the presence of a nitrile group in 1-Benzylpyrrolidine-2-carbonitrile suggests a potential for metabolic conversion to cyanide.[2][4] The acute toxicity of many nitriles is directly related to the in vivo liberation of cyanide, which then inhibits cytochrome c oxidase, leading to cytotoxic hypoxia.[3]

Proposed Metabolic Pathway and Toxicity Mechanism

Caption: Potential mechanism of toxicity for 1-Benzylpyrrolidine-2-carbonitrile via cyanide release.

This proposed mechanism has important implications for the interpretation of clinical signs. Signs such as tremors, convulsions, gasping, and a bright red coloration of the blood at necropsy would be consistent with cyanide poisoning.

Conclusion

The acute toxicity assessment of 1-Benzylpyrrolidine-2-carbonitrile requires a systematic and scientifically sound approach. This guide has outlined a comprehensive strategy, beginning with in vitro screening to inform and refine subsequent in vivo studies. By adhering to internationally recognized guidelines such as those provided by the OECD, researchers can generate high-quality, reproducible data that is essential for the safety evaluation of this novel compound. The potential for cyanide-mediated toxicity should be a key consideration throughout the study, from the observation of clinical signs to the interpretation of the final results.

References

• (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. (n.d.).
• Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay.
• Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery.
• Scribd. (n.d.). OECD Acute Oral Toxicity Guidelines.

• Riss, T. L., Moravec, R. A., Niles, A. L., Duellman, S., Benink, H. A., Worzella, T. J., & Minor, L. (2008). Update on in vitro cytotoxicity assays for drug development. Expert Opinion on Drug Discovery, 3(6), 655–669. [Link]

• IT Medical Team. (2024, August 16). Advancing Drug Discovery: The Role of In Vitro Toxicity Assays.
• Creative Bioarray. (n.d.). Study Design of OECD Guideline 425: Acute oral toxicity – up and down procedure.
• Riss, T. L., Moravec, R. A., Niles, A. L., Duellman, S., Benink, H. A., Worzella, T. J., & Minor, L. (2008). Update on in vitro cytotoxicity assays for drug development. Semantic Scholar.

• Tanii, H., & Hashimoto, K. (1985). Structure-acute toxicity relationship of dinitriles in mice. Toxicology Letters, 26(2-3), 125–130. [Link]

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A Technical Guide to the Physicochemical Properties of 1-Benzylpyrrolidine-2-carbonitrile for Pharmaceutical Development

Abstract

1-Benzylpyrrolidine-2-carbonitrile is a key heterocyclic scaffold and synthetic intermediate in medicinal chemistry. Its structural features—a pyrrolidine ring, a benzyl group, and a nitrile moiety—confer specific physicochemical characteristics that are critical to its reactivity, bioavailability, and overall suitability for drug development. This guide provides an in-depth analysis of these properties, offering both established data and detailed, field-proven methodologies for their determination. We will explore identity and purity, solubility and lipophilicity, ionization constants, and thermal properties. The causality behind experimental choices is explained, and each protocol is designed as a self-validating system, ensuring researchers, scientists, and drug development professionals can confidently apply these insights to their work.

Introduction to 1-Benzylpyrrolidine-2-carbonitrile

The pyrrolidine ring is a foundational structure in a multitude of pharmaceuticals and natural products, prized for its conformational flexibility and ability to engage in key biological interactions.[1][2] The introduction of a benzyl group at the 1-position and a carbonitrile at the 2-position creates 1-Benzylpyrrolidine-2-carbonitrile (Figure 1), a molecule with significant potential as a precursor in the synthesis of more complex therapeutic agents, including dipeptidyl peptidase-4 (DPP-4) inhibitors for type 2 diabetes.[3][4]

Understanding the fundamental physicochemical properties of this intermediate is not merely an academic exercise; it is a prerequisite for efficient process development, formulation design, and predicting its behavior in biological systems. This document serves as a comprehensive resource for characterizing this important molecule.

Figure 1: Chemical Structure of 1-Benzylpyrrolidine-2-carbonitrile

• Molecular Formula: C₁₂H₁₄N₂[5]

• Molecular Weight: 186.25 g/mol [5]

• CAS Number: 72219-09-1[5]

• SMILES: C1CC(N(C1)CC2=CC=CC=C2)C#N[6]

Core Physicochemical Profile

A summary of the key physicochemical properties of 1-Benzylpyrrolidine-2-carbonitrile is presented below. It is critical to note that while some data is available in chemical databases, many properties require empirical determination for each specific batch to ensure quality and consistency. The subsequent sections will detail the methodologies for these determinations.

Property	Value / Range	Significance in Drug Development
Molecular Weight	186.25 g/mol [5]	Adheres to Lipinski's Rule of Five; suitable for oral bioavailability.
XlogP (Predicted)	2.1[6]	Indicates moderate lipophilicity, suggesting good membrane permeability.
pKa (Predicted)	7.26 ± 0.40[7]	The pyrrolidine nitrogen's basicity is key for salt formation and pH-dependent solubility.
Boiling Point	120 °C at 0.4 Torr[7]	Relevant for purification (distillation) and assessing thermal stability.
Density (Predicted)	1.08 ± 0.1 g/cm³[7]	Useful for process calculations and formulation.
Solubility	Sparingly soluble in water; soluble in organic solvents like DMSO and ethanol.[8][9]	Crucial for formulation, dissolution, and absorption.

In-Depth Analysis and Methodologies

The trustworthiness of any physicochemical data hinges on the robustness of the methods used for its generation. This section provides detailed, self-validating protocols for the essential characterization of 1-Benzylpyrrolidine-2-carbonitrile.

Identity, Structure, and Purity Assessment

Before any other property is measured, the identity and purity of the material must be unequivocally confirmed. This ensures that all subsequent data is attributable to the correct molecule and not influenced by impurities.

Caption: Workflow for confirming the identity and purity of 1-Benzylpyrrolidine-2-carbonitrile.

• Rationale & Causality: A combination of Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy provides orthogonal data to confirm the molecule's identity. MS confirms the molecular weight, NMR elucidates the carbon-hydrogen framework, and IR confirms the presence of key functional groups.[10]

• Step-by-Step Methodology:

  • Mass Spectrometry (Electrospray Ionization, ESI-MS):

    • Prepare a ~1 mg/mL solution in methanol.

    • Infuse into an ESI-MS instrument operating in positive ion mode.

    • Self-Validation: Expect to observe the molecular ion [M+H]⁺ at m/z 187.12. The isotopic pattern should match the calculated formula C₁₂H₁₄N₂.

  • Infrared (IR) Spectroscopy (Attenuated Total Reflectance, ATR):

    • Place a small amount of the neat sample directly on the ATR crystal.

    • Acquire the spectrum from 4000 to 400 cm⁻¹.

    • Self-Validation: Confirm the presence of a sharp, medium-intensity peak characteristic of a nitrile (C≡N) stretch around 2240 cm⁻¹.[11] Also, look for aromatic C-H stretches above 3000 cm⁻¹ and aliphatic C-H stretches below 3000 cm⁻¹.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • Dissolve ~10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃).

    • Acquire ¹H and ¹³C NMR spectra on a ≥400 MHz spectrometer.

    • Self-Validation & Expected Signals:

      • ¹H NMR: Expect signals corresponding to the benzyl aromatic protons (~7.2-7.4 ppm), the benzylic CH₂ protons, and the distinct protons of the pyrrolidine ring, including the proton at the chiral C2 position.[12]

      • ¹³C NMR: Expect signals for the aromatic carbons, the nitrile carbon (~118-122 ppm), and the aliphatic carbons of the pyrrolidine ring and the benzylic CH₂.[13]

Lipophilicity: Partition Coefficient (Log P)

Lipophilicity is a critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile. It is quantified by the partition coefficient (Log P) between n-octanol and water.

• Rationale & Causality: The shake-flask method is the gold standard for Log P determination.[14] It directly measures the equilibrium distribution of the analyte between two immiscible phases, providing a definitive value.[15][16] This method is suitable for compounds with expected Log P values between -2 and 4, which aligns with the predicted value for this molecule.[17]

• Step-by-Step Methodology:

  • Preparation: Prepare water and n-octanol that are mutually saturated by stirring them together for 24 hours, followed by separation. Prepare a stock solution of 1-Benzylpyrrolidine-2-carbonitrile in n-octanol.

  • Partitioning: In triplicate, combine the n-octanol stock solution with the saturated water phase in appropriate ratios in a glass vessel. The final concentration should not exceed 0.01 M in any phase.[16]

  • Equilibration: Agitate the vessels at a constant temperature (e.g., 25°C) until equilibrium is reached (typically 24 hours).

  • Phase Separation: Centrifuge the vessels to ensure complete separation of the two phases.

  • Quantification: Carefully sample each phase (aqueous and octanol). Determine the concentration of the analyte in each phase using a validated HPLC-UV method.

  • Calculation: Calculate Log P as: Log P = log₁₀ ([Analyte]octanol / [Analyte]water)

  • Self-Validation: The total amount of substance recovered from both phases should be within 90-110% of the amount initially added. The Log P values from the triplicate experiments should be within ± 0.3 units.[17]

Ionization Constant (pKa)

The pKa value defines the extent of ionization of a molecule at a given pH. For 1-Benzylpyrrolidine-2-carbonitrile, the basic pyrrolidine nitrogen is the key ionizable group, and its pKa will dictate solubility and membrane transport in different physiological compartments.

• Rationale & Causality: Potentiometric titration is a highly accurate and direct method for pKa determination.[18][19] It involves monitoring the pH of a solution as a titrant is added, allowing for the precise identification of the pH at which the molecule is 50% ionized (pH = pKa).[20]

• Step-by-Step Methodology:

  • System Calibration: Calibrate a high-precision pH meter using standard buffers (e.g., pH 4, 7, and 10).[20]

  • Sample Preparation: Accurately weigh and dissolve the compound in a suitable solvent system (e.g., water or a water/co-solvent mixture if solubility is low) to a known concentration (e.g., 1 mM).[21] Maintain a constant ionic strength using a background electrolyte like 0.15 M KCl.[20]

  • Titration: Place the solution in a jacketed vessel at a constant temperature (e.g., 25°C) under a nitrogen atmosphere to exclude CO₂.[20]

  • Titrate the solution with a standardized solution of hydrochloric acid (e.g., 0.1 M HCl). Record the pH after each incremental addition of titrant.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point, which corresponds to the inflection point of the titration curve.[19][21]

  • Self-Validation: The titration curve should be smooth and sigmoidal. If a co-solvent is used, perform titrations at several co-solvent concentrations and extrapolate to 0% to determine the aqueous pKa.[22]

Caption: Decision tree for preclinical development based on key physicochemical properties.

Implications for Drug Development

The physicochemical profile of 1-Benzylpyrrolidine-2-carbonitrile is highly favorable for its role as a drug intermediate.

• Favorable Lipophilicity: The predicted XlogP of 2.1 suggests a good balance between aqueous solubility and lipid membrane permeability, a crucial attribute for orally administered drugs derived from this scaffold.

• Ionizable Center: The basic nitrogen (predicted pKa ~7.26) provides a handle for salt formation.[7] Creating a salt (e.g., a hydrochloride salt) is a common and effective strategy to significantly enhance the aqueous solubility and dissolution rate of a parent compound, which is often a major hurdle in drug development.

• Structural Stability: The combination of the stable pyrrolidine ring and the benzyl group suggests good chemical stability under typical storage and handling conditions. The nitrile group is also relatively robust but can be a site for metabolic activity or planned chemical transformation.

Conclusion

1-Benzylpyrrolidine-2-carbonitrile possesses a well-balanced set of physicochemical properties that make it an attractive building block in pharmaceutical synthesis. Its moderate lipophilicity, potential for salt formation, and structural stability are advantageous for developing drug candidates with favorable ADME profiles. The robust, self-validating analytical methods detailed in this guide provide the necessary tools for researchers to accurately characterize this molecule, ensuring data integrity and facilitating informed decisions throughout the drug discovery and development pipeline.

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An In-depth Technical Guide on the Stability and Degradation Profile of 1-Benzylpyrrolidine-2-carbonitrile

Abstract

This technical guide provides a comprehensive analysis of the stability and degradation profile of 1-Benzylpyrrolidine-2-carbonitrile, a key intermediate in the synthesis of various pharmaceutical agents. In the absence of direct literature on its degradation, this document synthesizes information from analogous structures and foundational chemical principles to predict its stability landscape. We will explore the principal degradation pathways, including hydrolysis, oxidation, and photolysis, and propose the likely structures of the resulting degradants. Furthermore, this guide outlines detailed, field-proven protocols for conducting forced degradation studies and developing a stability-indicating analytical method using High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS). This document is intended for researchers, scientists, and drug development professionals to establish a robust understanding of the chemical stability of 1-Benzylpyrrolidine-2-carbonitrile, ensuring the quality, safety, and efficacy of downstream active pharmaceutical ingredients (APIs).

Introduction and Physicochemical Properties

1-Benzylpyrrolidine-2-carbonitrile is a versatile synthetic intermediate characterized by a pyrrolidine ring, a benzyl group attached to the nitrogen atom, and a nitrile functional group at the 2-position of the pyrrolidine ring. Its molecular structure presents several reactive sites that can be susceptible to degradation under various environmental conditions. A thorough understanding of its stability is paramount for defining appropriate storage conditions, shelf-life, and for the development of robust manufacturing processes.

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₂	[1]
Molecular Weight	186.25 g/mol	[2]
Appearance	Not specified, likely a solid or oil
Solubility	Expected to be soluble in organic solvents
pKa	Not specified, the tertiary amine is basic

Predicted Degradation Pathways

Based on the functional groups present in 1-Benzylpyrrolidine-2-carbonitrile, the primary degradation pathways are predicted to be hydrolysis of the nitrile group and oxidation of the benzylamine and pyrrolidine moieties.

Hydrolytic Degradation

The nitrile group is susceptible to hydrolysis under both acidic and basic conditions, typically proceeding through an amide intermediate to the corresponding carboxylic acid.[3]

• Acid-Catalyzed Hydrolysis: In the presence of a strong acid and water, the nitrile group is expected to hydrolyze to form 1-benzylpyrrolidine-2-carboxamide, which can further hydrolyze to 1-benzylpyrrolidine-2-carboxylic acid.

• Base-Catalyzed Hydrolysis: Under basic conditions, the nitrile group can be hydrolyzed to the carboxylate salt of 1-benzylpyrrolidine-2-carboxylic acid.

Oxidative Degradation

The molecule possesses two main sites susceptible to oxidation: the benzylic position and the pyrrolidine ring. Oxidative degradation can be initiated by common oxidizing agents such as hydrogen peroxide.

• N-Oxidation: The tertiary amine of the pyrrolidine ring can be oxidized to form the corresponding N-oxide.

• Benzylic Oxidation: The benzylic C-H bond is prone to oxidation, which could lead to the formation of a hydroxylated intermediate, followed by further oxidation to a ketone (N-benzoylpyrrolidine-2-carbonitrile) or cleavage of the C-N bond to yield benzaldehyde and pyrrolidine-2-carbonitrile. The degradation of benzylamines can lead to the formation of aldehydes.[4]

• Pyrrolidine Ring Oxidation: The C-H bonds alpha to the nitrogen in the pyrrolidine ring are activated and can be oxidized, potentially leading to ring-opened products or the formation of lactams. The oxidation of saturated N-heterocycles is a known degradation pathway.[5]

Photolytic and Thermal Degradation

While specific data is unavailable, it is prudent to investigate the photostability of 1-Benzylpyrrolidine-2-carbonitrile due to the presence of the chromophoric benzyl group. Exposure to UV or visible light could induce photochemical reactions. Thermal degradation may occur at elevated temperatures, and the pyrrolidine ring is a potential site for thermal decomposition.[6] A study on the thermal degradation of poly(N-vinyl-2-pyrrolidone) suggests the release of the pyrrolidone side group.[7]

Forced Degradation Studies: Experimental Protocols

Forced degradation studies are essential to identify potential degradation products and to develop and validate a stability-indicating analytical method.[8][9][10] The following protocols are designed to stress 1-Benzylpyrrolidine-2-carbonitrile under various conditions.

General Procedure

• Prepare a stock solution of 1-Benzylpyrrolidine-2-carbonitrile in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• For each stress condition, transfer a known volume of the stock solution to a suitable container.

• After exposure to the stress condition for a specified time, neutralize the sample if necessary (e.g., acid- and base-stressed samples).

• Dilute the stressed sample to a final concentration of approximately 100 µg/mL with the mobile phase for HPLC analysis.

• Analyze the stressed samples alongside a non-stressed control solution.

Stress Conditions

Stress Condition	Reagent/Condition	Duration
Acid Hydrolysis	0.1 M HCl	24, 48, 72 hours at 60°C
Base Hydrolysis	0.1 M NaOH	24, 48, 72 hours at 60°C
Oxidation	3% H₂O₂	24, 48, 72 hours at room temperature
Thermal Degradation	Solid state	7 days at 80°C
Photolytic Degradation	Solution	Expose to UV light (254 nm) and visible light for 7 days

Development of a Stability-Indicating Analytical Method

A stability-indicating method is crucial for accurately quantifying the parent compound and its degradation products without interference.[11] A reverse-phase HPLC method coupled with a photodiode array (PDA) detector and a mass spectrometer (MS) is recommended.

HPLC-PDA-MS Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and separation for moderately polar compounds.
Mobile Phase A	0.1% Formic acid in water	Provides good peak shape for basic compounds and is MS-compatible.
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency.
Gradient Elution	Start with a low percentage of B, and gradually increase.	To ensure separation of the parent peak from potentially more polar degradants.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30°C	For reproducible retention times.
PDA Detection	200-400 nm	To detect the parent compound and any degradants with a UV chromophore.
MS Detection	Electrospray Ionization (ESI) in positive mode	To identify the mass-to-charge ratio of the parent and degradation products.

Method Validation

The developed method should be validated according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness. The specificity will be demonstrated by the separation of the parent peak from all degradation products formed during the forced degradation studies.

Proposed Structures of Degradation Products and MS Fragmentation

Mass spectrometry is a powerful tool for the structural elucidation of degradation products. The fragmentation patterns can provide valuable information about the structure of the degradants.

Degradation Product	Proposed Structure	Predicted m/z [M+H]⁺	Key MS/MS Fragments
1-Benzylpyrrolidine-2-carboxamide	C₁₂H₁₆N₂O	205.13	91 (tropylium ion), 114 (pyrrolidine-2-carboxamide fragment)
1-Benzylpyrrolidine-2-carboxylic acid	C₁₂H₁₅NO₂	206.12	91 (tropylium ion), 115 (pyrrolidine-2-carboxylic acid fragment)
1-Benzylpyrrolidine-2-carbonitrile N-oxide	C₁₂H₁₄N₂O	203.12	187 (loss of oxygen), 91 (tropylium ion)
Benzaldehyde	C₇H₆O	107.05	77 (phenyl cation)
Pyrrolidine-2-carbonitrile	C₅H₈N₂	97.07	70 (loss of HCN)
1-Benzyl-5-oxopyrrolidine-2-carbonitrile	C₁₂H₁₂N₂O	201.10	91 (tropylium ion), 110 (5-oxopyrrolidine-2-carbonitrile fragment)

Conclusion

This technical guide provides a scientifically grounded framework for understanding the stability and degradation profile of 1-Benzylpyrrolidine-2-carbonitrile. By leveraging knowledge of analogous structures and fundamental chemical principles, we have proposed the most probable degradation pathways and outlined a comprehensive strategy for their experimental investigation. The detailed protocols for forced degradation studies and the development of a stability-indicating HPLC-MS method will enable researchers to ensure the quality and control of this critical pharmaceutical intermediate. The successful implementation of these methodologies will contribute to the development of safe and effective drug products.

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Protocols & Analytical Methods

Application Note & Protocol: Asymmetric Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile is a pivotal chiral intermediate in the synthesis of Dipeptidyl Peptidase IV (DPP-IV) inhibitors, most notably Vildagliptin, a key therapeutic agent for the management of type II diabetes.[1][2][3] The 2(S)-cyanopyrrolidine moiety is the core pharmacophore, mimicking proline to enable potent and reversible inhibition of the DPP-IV enzyme.[3] This document provides a comprehensive and practical guide to an efficient asymmetric synthesis of this key intermediate, starting from the readily available and inexpensive chiral precursor, L-proline. The described protocol avoids complex N-protection/deprotection strategies, making it a robust and scalable option for both research and industrial applications.[1][2] We will delve into the causality behind the experimental design, provide a detailed step-by-step protocol, and outline the necessary safety precautions for handling the hazardous reagents involved.

Introduction: The Strategic Importance of a Chiral Intermediate

The global rise in type II diabetes has intensified the search for effective and safe oral antihyperglycemic agents. DPP-IV inhibitors have emerged as a leading class of therapeutics.[1][2] These drugs function by preventing the degradation of incretin hormones like GLP-1, which in turn enhances glucose-dependent insulin secretion and helps maintain glucose homeostasis.[1]

Vildagliptin is a potent and selective DPP-IV inhibitor, and its chemical structure's efficacy is largely attributed to the (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile fragment.[2][3] The stereochemistry at the C-2 position of the pyrrolidine ring is critical for its biological activity. Therefore, developing a reliable and stereospecific synthetic route to this intermediate is of paramount importance for the pharmaceutical industry. While earlier synthetic routes often started from the more expensive L-prolinamide, the method detailed here utilizes L-proline, offering a more economical and practical pathway.[1][4]

Overview of the Synthetic Strategy

The asymmetric synthesis is achieved through a three-step sequence starting from the chiral pool material L-proline. The inherent (S)-stereochemistry of the starting material is preserved throughout the reaction sequence, ensuring the desired enantiomeric purity of the final product.

The overall transformation involves:

• N-Acylation: The secondary amine of L-proline is acylated with chloroacetyl chloride.

• Amidation: The carboxylic acid moiety is converted into a primary amide.

• Dehydration: The primary amide is dehydrated to the target nitrile.

This strategy is advantageous as it circumvents the need for protecting the nitrogen atom, streamlining the process and improving overall efficiency.[2]

Caption: Overall synthetic pathway from L-Proline.

Detailed Experimental Protocols

This section provides a step-by-step methodology for the synthesis. It is imperative that all operations are conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) is worn at all times.

Step 1: Synthesis of (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxylic acid (8)

• Rationale: This step is a direct N-acylation. L-proline's secondary amine acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of chloroacetyl chloride. Tetrahydrofuran (THF) is used as a suitable aprotic solvent. The reaction is driven to completion by heating under reflux.

• Protocol:

  • Suspend L-proline (20.0 g, 0.174 mol) in THF (200 mL) in a round-bottom flask equipped with a reflux condenser and magnetic stirrer.

  • At room temperature, carefully add chloroacetyl chloride (19.7 mL, 0.261 mol) to the suspension.

  • Heat the reaction mixture to reflux and maintain for 2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature.

  • Carefully dilute the mixture with water (20 mL) and stir for 20 minutes to hydrolyze any remaining chloroacetyl chloride.

  • Add saturated brine (20 mL) and ethyl acetate (200 mL). Transfer the mixture to a separatory funnel and collect the organic layer.

  • Re-extract the aqueous layer with ethyl acetate (2 x 50 mL).

  • Combine all organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude carboxylic acid 8 , which can be used in the next step without further purification.[1][2]

Step 2: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide (9)

• Rationale: Direct conversion of a carboxylic acid to an amide requires activation. Dicyclohexylcarbodiimide (DCC) is a classic coupling agent that activates the carboxyl group by forming a highly reactive O-acylisourea intermediate. This intermediate is readily attacked by ammonia (generated in situ from ammonium bicarbonate) to form the desired amide. The byproduct, dicyclohexylurea (DCU), is poorly soluble in dichloromethane (DCM) and can be easily removed by filtration.[2][5]

• Protocol:

  • Dissolve the crude carboxylic acid 8 (10.0 g, 0.052 mol) in DCM (200 mL) in a flask and cool the solution to 10–15 °C in an ice-water bath.

  • Slowly add a solution of DCC (10.8 g, 0.052 mol) in DCM over 5 minutes.

  • Remove the ice bath and stir the mixture at room temperature for 1 hour.

  • Add solid ammonium bicarbonate (41.2 g, 0.522 mol) portion-wise to the reaction mixture and continue stirring for an additional hour.

  • Monitor the reaction by TLC (5% MeOH in CHCl₃).

  • Upon completion, filter the reaction mixture to remove the precipitated DCU and excess ammonium bicarbonate. Wash the residue with fresh DCM.

  • Combine the filtrate and washings and concentrate under vacuum to afford the crude amide 9 . This can be purified by crystallization or column chromatography if necessary.[3][5]

Step 3: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile (6)

• Rationale: The final step involves the dehydration of the primary amide to a nitrile. Trifluoroacetic anhydride is a powerful and effective dehydrating agent for this transformation. The reaction is typically performed at low temperature to control its reactivity. A mild base, ammonium bicarbonate, is used during the workup to neutralize the trifluoroacetic acid byproduct.

• Protocol:

  • Suspend the amide 9 (4.0 g, 0.0209 mol) in THF (40 mL) and cool the mixture to 0–5 °C.

  • Add trifluoroacetic anhydride (4.4 mL, 0.0315 mol) dropwise, maintaining the low temperature.

  • Allow the reaction mixture to warm to room temperature and stir for 2 hours. Monitor by TLC.

  • Upon completion, cool the mixture back down to 5–10 °C.

  • Carefully add solid ammonium bicarbonate (12.4 g, 0.1573 mol) portion-wise over 5 minutes to quench the reaction.

  • Stir at room temperature for 45 minutes.

  • Concentrate the mixture under vacuum at 40 °C.

  • The residue can be purified by extraction with a suitable organic solvent (e.g., ethyl acetate) and subsequent crystallization or column chromatography to yield the pure target compound 6 .[2]

Caption: A streamlined experimental workflow for the synthesis.

Characterization Data

Proper characterization of the intermediates and the final product is crucial to validate the synthesis. The following table summarizes expected analytical data based on published literature.

Compound Name	M.W. ( g/mol )	¹H NMR (CDCl₃, δ ppm)	ESI-MS (m/z)
(S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxylic acid (8)	191.61	2.0–2.4 (m, 4H), 3.59–3.74 (m, 2H), 4.0–4.2 (m, 2H), 4.5-4.7 (m, 1H), 9.8 (br s, 1H, COOH)[4]	192.1 [M+H]⁺[4]
(S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide (9)	190.62	Spectra will show characteristic amide protons (br s) and shifts consistent with the structure.	191.1 [M+H]⁺
(S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile (6)	172.61	2.17–2.39 (m, 4H, CH₂), 3.57–3.62 (m, 1H, CH₂N), 3.74–3.78 (m, 1H, CH₂N), 4.06–4.25 (s, 2H, CH₂Cl), 4.75–4.86 (m, 1H, CHN)[6]	173.1 [M+H]⁺

Note: NMR spectra for this compound and its precursors can be complex due to the presence of cis- and trans-amide rotamers in solution.[3]

Safety Precautions

Chemical synthesis requires strict adherence to safety protocols. The reagents used in this procedure have significant hazards that must be properly managed.

• General:

  • All operations must be performed inside a certified chemical fume hood.

  • Wear appropriate PPE, including safety goggles, a face shield, a lab coat, and compatible chemical-resistant gloves.[7]

  • A safety shower and eye wash station must be readily accessible.

• Reagent-Specific Hazards:

  • Chloroacetyl Chloride: Highly toxic if inhaled or swallowed, corrosive, and causes severe skin and eye burns.[7][8] It reacts violently with water, releasing toxic and corrosive gases.[8][9] Handle with extreme care under an inert atmosphere if possible. Use dry glassware and solvents.

  • Dicyclohexylcarbodiimide (DCC): A potent skin sensitizer and allergen. Avoid inhalation of dust and direct contact with skin.

  • Trifluoroacetic Anhydride & Acid: Highly corrosive and toxic. Causes severe burns upon contact.

  • Nitriles/Cyanides: The final product contains a nitrile group and should be handled with care, as related compounds can be toxic.

• Waste Disposal:

  • Quench reactive reagents like chloroacetyl chloride carefully before disposal.

  • All chemical waste, including solvents and reaction residues, must be disposed of according to institutional and local environmental regulations. Do not pour waste down the drain.

Conclusion

We have detailed a practical and efficient asymmetric synthesis for (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile, a key building block for the DPP-IV inhibitor Vildagliptin. By starting with the inexpensive and enantiopure L-proline, this three-step protocol provides a reliable method that avoids complex protection/deprotection steps.[2] The provided rationale, step-by-step instructions, and critical safety information should enable researchers and drug development professionals to successfully and safely produce this valuable intermediate for further research and development.

References

• Singh, S. K., Manne, N., & Pal, M. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Beilstein Journal of Organic Chemistry, 4, 20. [Link]

• An efficient synthesis of Vildagliptin intermediates. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved from a Google Search result which appears to be a reprint or summary of a research article.

• Beilstein Journals. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. [Link]

• Singh, S. K., Manne, N., & Pal, M. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. PMC - NIH. [Link]

• Google Patents. (2015). CN104945299A - Efficient synthesis method of vildagliptin.
• Google Patents. (2019). CN107501154B - Synthesis method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile.
• Google Patents. (2015). CN104262227A - Preparation method of (S)-1-(2-chloracetyl)pyrrolidine-2-carbonitrile.

• Mendeley. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. [Link]

• ResearchGate. (n.d.). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile. [Link]

• PubMed. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: a key intermediate for dipeptidyl peptidase IV inhibitors. [Link]

• Beilstein Journals. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile (6). [Link] (Note: This links to supporting information which contains the specific protocol details cited).

• ChemTrack.org. (n.d.). Safety Guideline for Chloroacetyl chloride. [Link]

• Inchem.org. (n.d.). ICSC 0845 - CHLOROACETYL CHLORIDE. [Link]

• Loba Chemie. (2019). CHLOROACETYL CHLORIDE FOR SYNTHESIS MSDS. [Link]

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Title: A Scalable and Validated Synthesis of 1-Benzylpyrrolidine-2-carbonitrile: From Laboratory Protocol to Large-Scale Production

An Application Note and Protocol for Drug Development Professionals

Abstract

1-Benzylpyrrolidine-2-carbonitrile is a crucial heterocyclic intermediate in the synthesis of various pharmacologically active molecules. Its structural motif, featuring a chiral pyrrolidine ring, a reactive nitrile group, and a benzyl protecting group, makes it a versatile building block in medicinal chemistry. This guide provides a comprehensive, in-depth protocol for the large-scale synthesis of this intermediate. Moving beyond a simple recitation of steps, this document elucidates the causal reasoning behind procedural choices, outlines a self-validating system of in-process controls, and details critical considerations for safe and efficient scale-up. The synthesis is presented as a two-part process: the initial preparation of the core intermediate, (S)-pyrrolidine-2-carbonitrile from L-prolinamide, followed by its N-benzylation to yield the target compound. This robust methodology is designed for reproducibility, high yield, and high purity, meeting the stringent demands of pharmaceutical development.

Introduction and Strategic Overview

The pyrrolidine-2-carbonitrile scaffold is a key feature in a number of potent enzyme inhibitors, including those for dipeptidyl peptidase-4 (DPP-4), making it highly valuable for the development of treatments for type 2 diabetes.[1][2] The benzyl group serves as a common and reliable protecting group for the secondary amine, which can be removed under specific conditions in later synthetic stages to allow for further molecular elaboration.[3]

While numerous protocols exist for related compounds like (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile[1][4][5], a detailed, scalable public-domain protocol for the N-benzyl analogue is less common. The synthetic strategy outlined herein is designed for efficiency and scalability, leveraging readily available starting materials and employing robust, well-understood chemical transformations.

The overall synthetic pathway is a two-stage process:

• Stage 1: Dehydration of L-Prolinamide. Commercially available and inexpensive L-prolinamide is dehydrated to form the key intermediate, (S)-pyrrolidine-2-carbonitrile. This avoids the more complex route from L-proline, which requires activation of the carboxylic acid.[1][4]

• Stage 2: N-Benzylation. The secondary amine of (S)-pyrrolidine-2-carbonitrile is alkylated using benzyl bromide in the presence of a suitable base to yield the final target compound, 1-Benzylpyrrolidine-2-carbonitrile.

This approach ensures a convergent and high-yielding route to the desired intermediate.

Caption: High-level overview of the two-stage synthetic strategy.

Part A: Synthesis of (S)-Pyrrolidine-2-carbonitrile Intermediate

2.1. Principle and Rationale

The conversion of a primary amide to a nitrile is a classic dehydration reaction. While various dehydrating agents exist (e.g., P₂O₅, SOCl₂, POCl₃), trifluoroacetic anhydride (TFAA) is particularly effective for this transformation under mild conditions, which is crucial for preserving the stereochemical integrity of the chiral center.[1][4] Tetrahydrofuran (THF) is selected as the solvent due to its ability to dissolve the starting material and its relative inertness under the reaction conditions. An aqueous bicarbonate workup is employed to neutralize the trifluoroacetic acid byproduct and facilitate product isolation.

2.2. Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
L-Prolinamide	≥98%	Commercial	Starting Material
Trifluoroacetic Anhydride (TFAA)	≥99%	Commercial	Dehydrating Agent
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercial	Reaction Solvent
Saturated Sodium Bicarbonate	ACS Grade	In-house prep	For workup
Dichloromethane (DCM)	ACS Grade	Commercial	Extraction Solvent
Anhydrous Magnesium Sulfate	ACS Grade	Commercial	Drying Agent

Equipment:

• Multi-neck, round-bottom flask (sized for scale)

• Mechanical stirrer

• Thermometer/temperature probe

• Addition funnel

• Inert atmosphere setup (Nitrogen or Argon)

• Rotary evaporator

2.3. Detailed Protocol (100 g Scale)

• Setup: Assemble a 2 L, three-necked flask equipped with a mechanical stirrer, a temperature probe, and an addition funnel under a nitrogen atmosphere.

• Charge Reactor: Charge the flask with L-Prolinamide (100 g, 0.876 mol) and anhydrous THF (1 L). Stir the resulting suspension.

• Cooling: Cool the suspension to 0-5 °C using an ice-water bath. Causality: This initial cooling is critical to control the exothermic reaction upon addition of TFAA, preventing side reactions and degradation.

• TFAA Addition: Slowly add trifluoroacetic anhydride (148 mL, 1.05 mol, 1.2 eq) to the suspension via the addition funnel over a period of 60-90 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

• In-Process Control (IPC): Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS. (TLC System: 10% Methanol in Chloroform; visualize with anisaldehyde stain). The reaction is complete when the L-prolinamide spot is no longer visible.

• Quenching: Once the reaction is complete, cool the mixture back to 0-5 °C. Cautiously and slowly add saturated sodium bicarbonate solution (~1 L) portion-wise to quench the excess TFAA and neutralize the generated acid. Safety Note: This is a vigorous gas-evolving (CO₂) process. Ensure adequate headspace in the reactor and controlled addition.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 500 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield (S)-pyrrolidine-2-carbonitrile as a crude oil. The product is often used directly in the next step without further purification.

Expected Yield: 85-95% Purity (Crude): >90% by GC-MS

Part B: Large-Scale Synthesis of 1-Benzylpyrrolidine-2-carbonitrile

3.1. Principle and Rationale

This step is a standard Sₙ2 reaction where the nucleophilic secondary amine of the pyrrolidine ring attacks the electrophilic benzylic carbon of benzyl bromide.[6] A non-nucleophilic inorganic base, potassium carbonate (K₂CO₃), is used to scavenge the HBr byproduct, driving the reaction to completion. Acetonitrile is an excellent solvent for this reaction due to its polar aprotic nature, which effectively solvates the ions involved without interfering with the nucleophile. The reaction is heated to increase the reaction rate.

3.2. Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
(S)-Pyrrolidine-2-carbonitrile	As prepared	From Part A	Starting Material
Benzyl Bromide	≥98%	Commercial	Alkylating Agent
Potassium Carbonate (K₂CO₃)	Anhydrous, Powdered	Commercial	Base
Acetonitrile (ACN)	Anhydrous, ≥99.8%	Commercial	Reaction Solvent
Ethyl Acetate	ACS Grade	Commercial	Extraction Solvent
Brine (Saturated NaCl)	ACS Grade	In-house prep	For washing

Equipment:

• Jacketed glass reactor with overhead stirrer, condenser, and temperature control unit.

• Inert atmosphere setup.

• Filtration apparatus (e.g., Büchner funnel or Nutsche filter for large scale).

• Distillation apparatus for purification.

3.3. Detailed Protocol (Based on 0.8 mol scale from Part A)

• Setup: In a 3 L jacketed reactor equipped for heating, cooling, and inert atmosphere operation, charge the crude (S)-pyrrolidine-2-carbonitrile (approx. 77 g, 0.8 mol) and anhydrous acetonitrile (1.5 L).

• Charge Reagents: Add powdered anhydrous potassium carbonate (221 g, 1.6 mol, 2.0 eq). Stir the suspension vigorously.

• Substrate Addition: Add benzyl bromide (105 mL, 0.88 mol, 1.1 eq) dropwise at room temperature. An initial exotherm may be observed; control with jacket cooling if necessary.

• Reaction: Heat the reaction mixture to 60-65 °C and maintain for 4-6 hours. Rationale: Heating accelerates the Sₙ2 reaction, ensuring completion in a reasonable timeframe for a production environment.

• IPC: Monitor the reaction for the disappearance of the starting material by GC-MS or LC-MS.

• Workup - Filtration: Once complete, cool the reaction mixture to room temperature. Filter the suspension to remove the inorganic salts (K₂CO₃ and KBr). Wash the filter cake with a small amount of acetonitrile (2 x 100 mL).

• Workup - Concentration: Combine the filtrate and washes and concentrate under reduced pressure to remove the bulk of the acetonitrile.

• Workup - Extraction: Dissolve the resulting residue in ethyl acetate (1 L) and wash with water (2 x 500 mL) followed by brine (1 x 500 mL). Causality: The water wash removes any remaining inorganic salts and water-soluble impurities, while the brine wash helps to break any emulsions and begins the drying process.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under vacuum to yield the crude 1-Benzylpyrrolidine-2-carbonitrile.

3.4. Purification Protocol

For pharmaceutical applications, high purity is essential. The crude product is best purified by vacuum distillation.

• Setup: Assemble a distillation apparatus suitable for vacuum operation.

• Distillation: Heat the crude oil under high vacuum (e.g., 0.4-1.0 Torr).

• Fraction Collection: Collect the product fraction boiling at approximately 120 °C at 0.4 Torr.[7] Discard any initial forerun.

• Final Product: The purified 1-Benzylpyrrolidine-2-carbonitrile should be a clear, colorless to light-yellow oil.

Expected Overall Yield (from L-Prolinamide): 70-80% Purity (Post-Distillation): ≥99.0% by GC area%

Analytical Quality Control

Test	Method	Specification	Purpose
Identity	¹H & ¹³C NMR	Conforms to structure	Confirms chemical structure
FT-IR	Conforms to reference	Confirms functional groups
GC-MS	Conforms to reference mass	Confirms molecular weight
Purity	GC-FID	≥99.0% area	Quantifies purity and impurities
Residual Solvents	Headspace GC	Acetonitrile, Ethyl Acetate ≤ ICH limits	Ensures removal of process solvents

Detailed analytical methods (e.g., HPLC gradients, GC temperature programs) should be developed and validated according to internal SOPs and regulatory guidelines.[8][9]

Safety Data and Hazard Management

All operations must be conducted in a well-ventilated chemical fume hood or an appropriate manufacturing environment by trained personnel wearing personal protective equipment (PPE), including safety glasses, lab coats, and chemical-resistant gloves.

• Trifluoroacetic Anhydride (TFAA): Highly corrosive and a strong lachrymator. Reacts violently with water. Handle with extreme care in a fume hood.

• Benzyl Bromide: Lachrymator and corrosive. It is a suspected carcinogen. Avoid inhalation and skin contact.

• Acetonitrile: Flammable liquid and toxic.[10]

• 1-Benzylpyrrolidine-2-carbonitrile: May cause skin, eye, and respiratory irritation. May be harmful if swallowed or in contact with skin.[7][11]

Always consult the latest Safety Data Sheets (SDS) for all reagents before use.[12][13][14]

Consolidated Experimental Workflow

Caption: Step-by-step workflow from starting materials to final QC.

References

• ResearchGate. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile. Available from: [Link]

• Singh, S. K., Reddy, P. G., et al. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Beilstein Journal of Organic Chemistry, 4, 20. Available from: [Link]

• ResearchGate. (PDF) Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Available from: [Link]

• Google Patents. CN107501154B - Synthesis method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile.

• Mendeley. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Available from: [Link]

• Wang, S., et al. (2024). Biosynthesis of the benzylpyrrolidine precursor in anisomycin by a unique ThDP-dependent enzyme. Communications Biology, 7(1), 995. Available from: [Link]

• Um, I. H., et al. (2012). Kinetics and Reaction Mechanism of Aminolyses of Benzyl 2-Pyridyl Carbonate and t-Butyl 2-Pyridyl Carbonate in Acetonitrile. Bulletin of the Korean Chemical Society, 33(1), 259-264. Available from: [Link]

• Beilstein Journals. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Available from: [Link]

• Fofana, M., et al. (2018). Synthesis of (E)-1-benzyl-4-benzylidenepyrrolidine-2, 3-dione: Spectroscopic Characterization and X-ray Structure Determination. International Journal of Chemistry, 7(1), 1-8. Available from: [Link]

• Li, H., et al. (2011). Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives. Molecules, 16(12), 10394-10402. Available from: [Link]

• Google Patents. WO2022003405A1 - One-pot process to obtain a pyrrolidine-2-carbonitrile intermediate compound....

• PubMed. Synthesis and biological evaluation of pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives as dipeptidyl peptidase-4 inhibitors.... Available from: [Link]

• Google Patents. US4384125A - Process for the purification of 2-pyrrolidone.

• Zwiener, C., & Frimmel, F. H. (2007). Analytical methods for tracing pharmaceutical residues in water and wastewater. TrAC Trends in Analytical Chemistry, 26(5), 449-462. Available from: [Link]

• Ivanova, O. A., et al. (2022). Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. Molecules, 27(23), 8503. Available from: [Link]

• ATSDR. Analytical Methods for Pyrethrins and Pyrethroids. Available from: [Link]

• U.S. Food and Drug Administration. Method of analysis N–methyl–2-pyrrolidone. Available from: [Link]

• Hovione. Small Molecule Development Analytical Methods for Faster Time to Market. Available from: [Link]

• Organic Syntheses. Acrylamide, N-benzyl-. Available from: [Link]

• Google Patents. US5502213A - Purification of crude pyrroles.

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Application Note: High-Purity Isolation of 1-Benzylpyrrolidine-2-carbonitrile via Optimized Flash Column Chromatography

Abstract

This application note provides a comprehensive, step-by-step protocol for the purification of 1-Benzylpyrrolidine-2-carbonitrile using normal-phase flash column chromatography. The methodology is designed for researchers, scientists, and drug development professionals requiring a high degree of purity for this versatile synthetic intermediate. This guide emphasizes the rationale behind experimental choices, from solvent system selection via Thin-Layer Chromatography (TLC) to the specifics of column packing and elution. The described protocol is a self-validating system, ensuring reproducible and efficient purification.

Introduction

1-Benzylpyrrolidine-2-carbonitrile is a key building block in the synthesis of various pharmaceutical compounds, including dipeptidyl peptidase-4 (DPP-4) inhibitors used in the treatment of type 2 diabetes.[1] The purity of this intermediate is paramount, as impurities can lead to side reactions, lower yields, and complications in subsequent synthetic steps. Column chromatography is a fundamental and widely used technique for the purification of organic compounds.[2][3][4] This application note details an optimized protocol for the purification of 1-Benzylpyrrolidine-2-carbonitrile, leveraging the principles of normal-phase chromatography to achieve high purity.

The core of this method lies in the differential partitioning of the target compound and its impurities between a polar stationary phase (silica gel) and a non-polar mobile phase.[5][6][7][8][9] By carefully selecting the solvent system and controlling the elution process, a clean separation can be achieved.

Principles of Separation: Normal-Phase Chromatography

Normal-phase chromatography employs a polar stationary phase, such as silica gel, and a non-polar mobile phase.[5][6][8][9] The separation mechanism is based on the polarity of the compounds in the mixture.[2] Polar compounds will have a stronger affinity for the polar stationary phase and will therefore move more slowly through the column, resulting in longer retention times.[4][7] Conversely, non-polar compounds will interact less with the stationary phase and be carried along more readily by the non-polar mobile phase, eluting from the column first.[9]

1-Benzylpyrrolidine-2-carbonitrile possesses a moderate polarity due to the presence of the nitrile and the tertiary amine functionalities. This makes it an ideal candidate for purification via normal-phase chromatography, allowing for the effective separation from both more polar and less polar impurities.

Materials and Methods

Materials and Reagents

Material/Reagent	Grade	Supplier
Crude 1-Benzylpyrrolidine-2-carbonitrile	Synthesis Grade	Varies
Silica Gel	60-120 mesh	Standard laboratory supplier
Ethyl Acetate (EtOAc)	HPLC Grade	Standard laboratory supplier
Hexane	HPLC Grade	Standard laboratory supplier
Dichloromethane (DCM)	HPLC Grade	Standard laboratory supplier
TLC Plates	Silica gel 60 F254	Standard laboratory supplier
Glass Chromatography Column	50 cm length, 4 cm diameter	Standard laboratory supplier
Cotton or Glass Wool	Laboratory Grade	Standard laboratory supplier
Sand (acid-washed)	Laboratory Grade	Standard laboratory supplier

Safety Precautions

• 1-Benzylpyrrolidine-2-carbonitrile and its analogs can be harmful if swallowed, in contact with skin, or if inhaled. [10][11] It may also cause skin and eye irritation and respiratory irritation.[11][12]

• Organic solvents such as hexane, ethyl acetate, and dichloromethane are flammable and volatile. [13] Work in a well-ventilated fume hood and away from ignition sources.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, laboratory coat, and chemical-resistant gloves. [14]

• Consult the Safety Data Sheet (SDS) for all chemicals before use.[11][13][14][15]

Experimental Protocol

Step 1: Optimization of the Solvent System using Thin-Layer Chromatography (TLC)

The selection of an appropriate mobile phase is critical for a successful separation.[16] TLC is an invaluable tool for rapidly screening different solvent systems to find the optimal conditions for column chromatography.[16][17] The goal is to achieve a good separation between the target compound and any impurities, with the target compound having an Rf value between 0.2 and 0.4.

Protocol:

• Prepare several developing chambers with different ratios of ethyl acetate in hexane (e.g., 5%, 10%, 15%, 20% EtOAc/Hexane).

• Dissolve a small amount of the crude 1-Benzylpyrrolidine-2-carbonitrile in a minimal amount of dichloromethane.

• Spot the dissolved crude mixture onto separate TLC plates.

• Place each TLC plate in a developing chamber and allow the solvent front to travel up the plate.

• Remove the plates, mark the solvent front, and allow them to dry.

• Visualize the spots under a UV lamp (254 nm) and/or by staining (e.g., with potassium permanganate).

• Calculate the Rf value for each spot in each solvent system.

Rationale: The ideal solvent system will provide a clear separation of the desired product spot from impurity spots. An Rf value of 0.2-0.4 for the product ensures that it will move down the column at a reasonable rate, not too fast to co-elute with non-polar impurities, and not so slow that the band broadens excessively, leading to a lengthy elution time and potential co-elution with more polar impurities.

Expected Results: A solvent system of 15% Ethyl Acetate in Hexane is often a good starting point for compounds with the polarity of 1-Benzylpyrrolidine-2-carbonitrile.

Solvent System (EtOAc/Hexane)	Product Rf	Impurity 1 Rf (Less Polar)	Impurity 2 Rf (More Polar)
10%	~0.20	~0.45	~0.05
15%	~0.35	~0.60	~0.10
20%	~0.50	~0.75	~0.20

Table 1: Example TLC data for solvent system optimization.

Step 2: Column Packing

Proper column packing is essential to avoid channeling and ensure a uniform flow of the mobile phase, leading to optimal separation. A slurry packing method is recommended.

Workflow for Column Chromatography:

Caption: Workflow for the purification of 1-Benzylpyrrolidine-2-carbonitrile.

Protocol:

• Secure the chromatography column in a vertical position using a clamp.

• Place a small plug of cotton or glass wool at the bottom of the column.[4][18]

• Add a thin layer (approx. 1 cm) of sand on top of the cotton plug.[18]

• In a separate beaker, weigh out the silica gel (a good rule of thumb is 30-50 g of silica per 1 g of crude material).

• Add the chosen mobile phase (15% EtOAc/Hexane) to the silica gel to form a slurry.[3][18]

• Pour the silica gel slurry into the column. Gently tap the side of the column to dislodge any air bubbles and to ensure even packing.[18]

• Open the stopcock to allow some solvent to drain, which helps in the settling of the silica gel. Do not let the solvent level drop below the top of the silica bed.

• Once the silica has settled, add another thin layer of sand on top to prevent disturbance of the silica bed during solvent addition.[18]

Step 3: Sample Loading

For optimal separation, the sample should be loaded onto the column in a concentrated band. A dry loading technique is recommended.

Protocol:

• Dissolve the crude 1-Benzylpyrrolidine-2-carbonitrile (e.g., 1 g) in a minimal amount of a volatile solvent like dichloromethane.

• Add a small amount of silica gel (2-3 g) to this solution.

• Remove the solvent by rotary evaporation to obtain a free-flowing powder of the crude product adsorbed onto the silica gel.[19]

• Carefully add this powder to the top of the packed column.

Rationale: Dry loading prevents the dissolution of the compound in a large volume of solvent at the top of the column, which would lead to a broad initial band and poor separation. Adsorbing the sample onto silica ensures a narrow starting band.

Step 4: Elution and Fraction Collection

Protocol:

• Carefully add the mobile phase (15% EtOAc/Hexane) to the column.

• Open the stopcock and begin collecting the eluent in fractions (e.g., 10-15 mL per test tube).

• Maintain a constant level of solvent at the top of the column to prevent it from running dry.

• Monitor the progress of the separation by spotting every few fractions on a TLC plate and developing it in the same mobile phase.[4][16]

Rationale: Collecting small, uniform fractions allows for the precise isolation of the pure compound. Monitoring the fractions by TLC is crucial to determine which fractions contain the pure product, which contain impurities, and which are mixed.

Step 5: Isolation of the Pure Compound

Protocol:

• Based on the TLC analysis of the collected fractions, identify the fractions containing only the pure 1-Benzylpyrrolidine-2-carbonitrile.

• Combine these pure fractions in a round-bottom flask.[18]

• Remove the solvent using a rotary evaporator to yield the purified product as an oil or solid.

• Determine the yield and assess the purity of the final product using analytical techniques such as NMR, GC-MS, or HPLC.

Troubleshooting

Problem	Possible Cause	Solution
Poor Separation	Incorrect solvent system.	Re-optimize the solvent system using TLC. Consider a less polar mobile phase.
Column was not packed properly (channeling).	Repack the column, ensuring the silica is evenly settled and free of air bubbles.
Sample was overloaded.	Use a larger column or reduce the amount of crude material.
Compound Won't Elute	Mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase (gradient elution). For example, after eluting the non-polar impurities with 15% EtOAc/Hexane, increase to 20% or 25% to elute the product.
Cracked Silica Bed	Column ran dry.	Always maintain a level of solvent above the silica bed.
Heat generated during packing or elution.	Pre-cool the solvent or run the column in a cold room for heat-sensitive compounds.

Conclusion

This application note provides a robust and reproducible protocol for the purification of 1-Benzylpyrrolidine-2-carbonitrile by flash column chromatography. By following the detailed steps for solvent system optimization, column packing, sample loading, and fraction analysis, researchers can consistently obtain this valuable synthetic intermediate in high purity. The principles and techniques described herein are broadly applicable to the purification of other moderately polar organic compounds.

References

• Phenomenex. (2025, August 12). Normal-phase vs.
• Chrom Tech, Inc. (2024, November 20).
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• AAT Bioquest. (2023, August 23).
• Biocompare. (2023, May 18).
• Biosynth. (n.d.). 1-Benzylpyrrolidine-2-carbonitrile.
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• National Institutes of Health. (n.d.). Polar Aprotic Modifiers for Chromatographic Separation and Back-Exchange Reduction for Protein Hydrogen/Deuterium Exchange Monitored by Fourier Transform Ion Cyclotron Resonance Mass Spectrometry.
• University of Colorado Boulder, Department of Chemistry. (n.d.).
• SIELC Technologies. (n.d.). Separation of 1-Benzylpyrrolidine on Newcrom R1 HPLC column.
• Sigma-Aldrich. (n.d.). 1-Benzyl-2-pyrrolidinone 98%.
• PubChemLite. (n.d.). 1-benzylpyrrolidine-2-carbonitrile (C12H14N2).
• ResearchGate. (2025, August 6).
• University of Rochester, Department of Chemistry. (n.d.).
• ResearchGate. (n.d.). Solvent system used for TLC development.
• IntechOpen. (n.d.). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry.
• National Institutes of Health. (n.d.). Pyrrolidine-2-carbonitrile.
• Beilstein Journals. (n.d.). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors.
• Organic Syntheses. (2025, June 19).
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• PubMed. (2013, December 1).
• Journal of Pharmaceutical Negative Results. (n.d.).
• Google Patents. (n.d.). CN107501154B - Synthesis method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile.

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Application Notes and Protocols for the Quantitative Analysis of 1-Benzylpyrrolidine-2-carbonitrile

Introduction

1-Benzylpyrrolidine-2-carbonitrile is a substituted pyrrolidine derivative that serves as a versatile intermediate and building block in the synthesis of various biologically active compounds and pharmaceutical agents. The pyrrolidine ring is a core structure in numerous natural products and drugs, making its derivatives, such as the title compound, of significant interest to researchers in medicinal chemistry and drug development.[1] Accurate and precise quantification of 1-Benzylpyrrolidine-2-carbonitrile is critical for process optimization, quality control of starting materials, impurity profiling, and pharmacokinetic studies.

This comprehensive guide provides detailed analytical methods for the robust quantification of 1-Benzylpyrrolidine-2-carbonitrile. We will explore three primary analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The protocols are designed for researchers, scientists, and drug development professionals, emphasizing the scientific rationale behind methodological choices to ensure data integrity and reproducibility. All methods described are designed to be validated according to ICH Q2(R1) guidelines, which outline the necessary validation characteristics such as accuracy, precision, specificity, linearity, and range.[2][3][4]

Physicochemical Properties of 1-Benzylpyrrolidine-2-carbonitrile

A foundational understanding of the analyte's properties is crucial for method development.

Property	Value/Description	Significance for Analysis
Molecular Formula	C₁₂H₁₄N₂	Determines the exact molecular weight for mass spectrometry.
Molecular Weight	186.25 g/mol	Essential for preparing standard solutions and for MS calibration.
Structure	A pyrrolidine ring with a benzyl group on the nitrogen and a nitrile group at position 2.	The benzyl group provides a UV chromophore. The basic nitrogen influences chromatographic retention and is a site for protonation in MS. The nitrile group is polar.
Predicted LogP	~2.5 - 3.0	Suggests moderate lipophilicity, making it suitable for reversed-phase HPLC.
Predicted Boiling Point	> 300 °C	High boiling point indicates that GC analysis is feasible, though care must be taken to avoid thermal degradation.
Solubility	Expected to be soluble in organic solvents like methanol, acetonitrile, and dichloromethane.	Guides the selection of solvents for sample and standard preparation.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust, widely accessible, and reliable technique for the quantification of moderately polar, UV-active compounds like 1-Benzylpyrrolidine-2-carbonitrile. The benzyl group contains a phenyl ring, which provides strong UV absorbance, making this method highly suitable for purity assessment and routine quality control.

Scientific Rationale

The chosen method is a reversed-phase HPLC (RP-HPLC) approach. Separation is based on the partitioning of the analyte between a nonpolar stationary phase (C18) and a polar mobile phase.[5] 1-Benzylpyrrolidine-2-carbonitrile, with its moderate lipophilicity, will be retained on the C18 column. The mobile phase, a mixture of acetonitrile and water, is standard for RP-HPLC. The addition of an acidic modifier, such as formic acid or phosphoric acid, serves a dual purpose: it protonates the basic nitrogen of the pyrrolidine ring, ensuring a consistent charge state and preventing peak tailing by minimizing interactions with residual silanols on the stationary phase.[3] UV detection is set at a wavelength where the phenyl ring exhibits strong absorbance (around 210-220 nm and 254 nm) to maximize sensitivity.

Experimental Workflow: HPLC-UV

Caption: General workflow for the quantification of 1-Benzylpyrrolidine-2-carbonitrile by HPLC-UV.

Detailed Protocol: HPLC-UV

1. Materials and Reagents

• 1-Benzylpyrrolidine-2-carbonitrile reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade or ultrapure)

• Formic acid (88% or higher purity)

• Volumetric flasks, pipettes, and autosampler vials

2. Standard Preparation

• Stock Standard (1 mg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standards: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock standard with the mobile phase initial composition.

3. Sample Preparation

• Accurately weigh the sample containing 1-Benzylpyrrolidine-2-carbonitrile and dissolve it in a suitable volume of mobile phase diluent to achieve a final concentration within the calibration range (e.g., ~25 µg/mL).

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

4. HPLC Instrumentation and Conditions

Parameter	Condition
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	30% B to 90% B over 10 minutes, hold for 2 minutes, return to 30% B and equilibrate for 3 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	220 nm

5. Data Analysis

• Generate a calibration curve by plotting the peak area of the standard injections against their known concentrations.

• Perform a linear regression analysis on the calibration curve. The coefficient of determination (r²) should be ≥ 0.999.

• Quantify the amount of 1-Benzylpyrrolidine-2-carbonitrile in the sample by interpolating its peak area from the calibration curve.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. It provides excellent chromatographic resolution and definitive identification based on the mass spectrum of the analyte. This method is particularly useful for identifying impurities and for analyzing samples in complex matrices where the selectivity of MS is advantageous.

Scientific Rationale

The analyte must be thermally stable and sufficiently volatile for GC analysis. Given its predicted boiling point, 1-Benzylpyrrolidine-2-carbonitrile is suitable for GC. The separation will be performed on a low-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane), which separates compounds based on their boiling points and interactions with the stationary phase.

Electron Ionization (EI) at 70 eV is a standard ionization technique that induces reproducible fragmentation of the molecule. The resulting mass spectrum serves as a "fingerprint" for identification. For 1-Benzylpyrrolidine-2-carbonitrile, characteristic fragments are expected from:

• Alpha-cleavage: Cleavage of the bond between the pyrrolidine ring and the benzyl group, leading to the formation of a stable tropylium cation (m/z 91 ).[6][7]

• Loss of the nitrile group: Fragmentation involving the loss of HCN.

• Ring fragmentation: Cleavage of the pyrrolidine ring itself.

Quantification can be performed in either full scan mode by monitoring the area of a characteristic ion or, for higher sensitivity and selectivity, in Selected Ion Monitoring (SIM) mode, where only specific ions of interest are monitored.

Experimental Workflow: GC-MS

Caption: General workflow for the analysis of 1-Benzylpyrrolidine-2-carbonitrile by GC-MS.

Detailed Protocol: GC-MS

1. Materials and Reagents

• 1-Benzylpyrrolidine-2-carbonitrile reference standard

• Ethyl Acetate or Dichloromethane (GC grade)

• Helium (99.999% purity)

• Volumetric flasks, pipettes, and GC vials with septa

2. Standard Preparation

• Prepare a 1 mg/mL stock standard in ethyl acetate.

• Create working standards (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL) by serial dilution of the stock standard with ethyl acetate.

3. Sample Preparation

• Dissolve the sample in ethyl acetate to achieve a concentration within the calibration range.

• If the sample contains non-volatile matrix components, a liquid-liquid extraction or solid-phase extraction (SPE) cleanup may be necessary.[4]

• Transfer the final solution to a GC vial.

4. GC-MS Instrumentation and Conditions

Parameter	Condition
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250 °C
Injection Mode	Splitless (or Split 10:1 for concentrated samples)
Injection Volume	1 µL
Oven Program	Start at 100 °C, hold for 1 min, ramp to 280 °C at 20 °C/min, hold for 5 min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 40-400) for identification and quantification. SIM mode for trace analysis (monitor m/z 186, 91, and another characteristic ion).

5. Data Analysis

• Identify the 1-Benzylpyrrolidine-2-carbonitrile peak by its retention time and by comparing its mass spectrum to a reference spectrum.

• For quantification, generate a calibration curve by plotting the peak area of a characteristic ion (e.g., m/z 91 or 186) against the concentration of the standards.

• Calculate the sample concentration based on the calibration curve.

Method 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the premier analytical technique for achieving the highest sensitivity and selectivity, making it ideal for bioanalytical studies (e.g., in plasma or tissue), trace-level impurity quantification, and the analysis of complex mixtures.[8]

Scientific Rationale

This method combines the powerful separation capabilities of HPLC with the highly selective and sensitive detection of a triple quadrupole mass spectrometer. The chromatographic principles are similar to the HPLC-UV method, using a C18 column and a mobile phase of acetonitrile and water with a formic acid modifier.

Detection is performed using Electrospray Ionization (ESI) in the positive ion mode, which will readily protonate the basic nitrogen atom of the pyrrolidine ring, forming the precursor ion [M+H]⁺ at m/z 187.2. In the mass spectrometer, this precursor ion is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and specific product ions are monitored in the third quadrupole (Q3). This process, known as Multiple Reaction Monitoring (MRM), provides exceptional selectivity by monitoring a specific precursor-to-product ion transition, virtually eliminating matrix interferences.[9] A common and stable product ion would likely be the tropylium cation at m/z 91, resulting from the cleavage of the benzyl group.

Experimental Workflow: LC-MS/MS

Caption: Workflow for highly sensitive quantification of 1-Benzylpyrrolidine-2-carbonitrile by LC-MS/MS.

Detailed Protocol: LC-MS/MS

1. Materials and Reagents

• 1-Benzylpyrrolidine-2-carbonitrile reference standard

• Isotopically labeled internal standard (IS), if available (e.g., d5-benzyl analog)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

2. Standard and Sample Preparation

• Stock and Working Standards: Prepare standards in 50:50 acetonitrile:water, typically at much lower concentrations than for HPLC-UV (e.g., from 0.1 ng/mL to 100 ng/mL).

• Sample Preparation (e.g., for Plasma): To 100 µL of plasma, add 300 µL of cold acetonitrile containing the internal standard. Vortex to precipitate proteins, then centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.[8] Transfer the supernatant to an autosampler vial for analysis. For other sample types, use a simple dilute-and-shoot approach with the mobile phase.

3. LC-MS/MS Instrumentation and Conditions

Parameter	Condition
LC System	UPLC or HPLC system
Column	C18 Reversed-Phase, 2.1 x 50 mm, 1.8 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10% B to 95% B over 3 minutes, hold for 1 min, return to 10% B and equilibrate for 1 min
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp	400 °C
MRM Transitions	Quantifier: 187.2 → 91.1; Qualifier: 187.2 → 116.1 (or other suitable fragment)
Collision Energy	Optimize for each transition (e.g., 20 eV for 187.2 → 91.1)

4. Data Analysis

• Integrate the peak areas for the analyte and the internal standard (if used).

• Generate a calibration curve by plotting the ratio of the analyte peak area to the IS peak area against concentration.

• Perform a weighted (e.g., 1/x²) linear regression.

• Calculate the concentration of the analyte in the unknown sample from the regression equation.

Method Validation Summary and Comparison

The choice of analytical method depends on the specific application, required sensitivity, available instrumentation, and the nature of the sample matrix.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Principle	UV Absorbance	Mass-based fragmentation	Mass-based fragmentation (MRM)
Selectivity	Moderate	High	Very High
Sensitivity (Typical LOQ)	~10-100 ng/mL	~1-10 ng/mL	~0.01-1 ng/mL
Primary Application	Purity, Assay, QC	Impurity ID, quantification	Bioanalysis, Trace Analysis
Strengths	Robust, simple, widely available	Definitive identification, good for volatile impurities	Unmatched sensitivity and selectivity
Limitations	Lower sensitivity, matrix interference	Requires thermal stability, potential for degradation	Higher cost and complexity

Conclusion

The analytical methods detailed in this guide provide a comprehensive toolkit for the quantification of 1-Benzylpyrrolidine-2-carbonitrile across a wide range of applications. The HPLC-UV method offers a robust and accessible approach for routine quality control and purity assessments. The GC-MS method provides superior identification capabilities and is well-suited for impurity profiling. For applications demanding the highest sensitivity and selectivity, such as bioanalysis, the LC-MS/MS method is the undisputed gold standard. Successful implementation requires careful adherence to the protocols and proper method validation in accordance with established regulatory guidelines to ensure the generation of reliable and defensible scientific data.

References

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

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• Pavlovic, D. M., Babic, S., Horvat, A. J. M., & Kaštelan-Macan, M. (2007). Sample preparation in analysis of pharmaceuticals. TrAC Trends in Analytical Chemistry, 26(11), 1062-1075. [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. [Link]

• SIELC Technologies. (n.d.). Separation of 1-Benzylpyrrolidine on Newcrom R1 HPLC column. [Link]

• FDA. (2011). Method of Analysis N–methyl–2-pyrrolidone. [Link]

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• ResearchGate. (n.d.). Validated hydrophilic interaction LC-MS/MS method for determination of N-methyl-2-pyrrolidinone residue. [Link]

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• Kumar, V., & Mahajan, M. P. (2009). Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using L-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. RSC Advances, 11(34), 21189-21199. [Link]

• Bailey, A. S., & Rees, A. H. (1970). Some pyrrolidone derivatives. Canadian Journal of Chemistry, 48(16), 2512-2516. [Link]

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HPLC method development for 1-Benzylpyrrolidine-2-carbonitrile analysis

As a Senior Application Scientist, this guide provides a comprehensive framework for developing a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of 1-Benzylpyrrolidine-2-carbonitrile. This document is structured to provide not just a protocol, but the underlying scientific rationale for each decision in the method development and validation process, ensuring both technical accuracy and practical applicability for researchers and drug development professionals.

Introduction: The Analytical Challenge

1-Benzylpyrrolidine-2-carbonitrile is a heterocyclic compound featuring a pyrrolidine ring, a tertiary amine, a nitrile group, and a benzyl substituent. Its structure, which includes a chiral center at the C2 position, makes it a valuable intermediate in the synthesis of various pharmaceutical agents.[1] The accurate and precise quantification of this compound, along with the separation from potential process impurities and degradation products, is critical for ensuring the quality, safety, and efficacy of final drug products.

This application note details a systematic approach to developing a stability-indicating reversed-phase HPLC (RP-HPLC) method, culminating in a validation protocol that aligns with the International Council for Harmonisation (ICH) guidelines.[2][3]

Analyte Characterization: Guiding the Method Development

Understanding the physicochemical properties of 1-Benzylpyrrolidine-2-carbonitrile is the foundation for logical method development. These properties dictate the choice of chromatographic mode, stationary phase, mobile phase, and detector settings.

Property	Value	Source	Significance for HPLC Method Development
Molecular Formula	C₁₂H₁₄N₂	[4][5]	Basic information for mass spectrometry if used.
Molecular Weight	186.25 g/mol	[5]	Influences diffusion and chromatographic behavior.
Predicted XlogP	2.1	[4]	This moderate lipophilicity strongly suggests that Reversed-Phase Liquid Chromatography (RP-LC) is the most suitable separation mode.[6]
Key Structural Features	Tertiary Amine, Nitrile, Benzyl Group	[4]	The benzyl group acts as a chromophore, making UV detection viable. The basic tertiary amine is prone to interacting with acidic silanol groups on standard silica-based columns, which can lead to poor peak shape (tailing). This necessitates careful control of mobile phase pH or the use of a base-deactivated column.[7]
Chirality	Chiral center at C2	[8]	While this guide focuses on an achiral purity method, the presence of a stereocenter means a separate chiral method would be required for enantiomeric excess determination.[9][10]

HPLC Method Development Strategy

Our strategy is built on a systematic, multi-stage process designed to efficiently arrive at a robust and reliable analytical method.

Caption: Workflow for HPLC Method Development and Validation.

Rationale for Initial Conditions

• Chromatographic Mode: Reversed-phase HPLC is chosen due to the analyte's moderate hydrophobicity (XlogP = 2.1). This mode separates compounds primarily based on their hydrophobic character, using a non-polar stationary phase and a polar mobile phase.[6]

• Stationary Phase: A C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography and serves as an excellent starting point. A column with modern end-capping or a base-deactivated surface is highly recommended to mitigate peak tailing from the tertiary amine.

• Mobile Phase: A combination of water and a water-miscible organic solvent like acetonitrile (ACN) or methanol (MeOH) is standard. Acetonitrile often provides better peak shapes and lower UV cutoff than methanol. To address the basic nature of the analyte, an acidic modifier is essential. 0.1% formic acid or phosphoric acid in the aqueous phase is a common choice to protonate the tertiary amine, which suppresses its interaction with residual silanols and promotes a single ionic form, leading to sharper, more symmetrical peaks.[11]

• Detection: The benzyl group contains a phenyl ring, which is a strong chromophore. A photodiode array (PDA) detector should be used initially to scan the UV spectrum of the analyte to determine the wavelength of maximum absorbance (λ-max). For a benzyl group, strong absorbance is expected around 210-220 nm, with a weaker absorbance near 254 nm. The lower wavelength typically provides higher sensitivity.

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade/Specification
1-Benzylpyrrolidine-2-carbonitrile	Reference Standard (>99.5% purity)
Acetonitrile (ACN)	HPLC Grade
Methanol (MeOH)	HPLC Grade
Water	HPLC or Milli-Q Grade
Formic Acid (FA)	ACS Grade or higher
Phosphoric Acid (H₃PO₄)	ACS Grade or higher
HPLC Column	e.g., C18, 4.6 x 150 mm, 5 µm
Syringe Filters	0.45 µm, PTFE or Nylon

Standard and Sample Preparation Protocol

• Stock Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of 1-Benzylpyrrolidine-2-carbonitrile reference standard into a 25 mL volumetric flask.

• Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water. This solvent is often referred to as the diluent.

• Working Standard Solution (0.1 mg/mL): Pipette 5.0 mL of the Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.

• Sample Preparation: Prepare samples (e.g., from a reaction mixture or formulation) to a target concentration of 0.1 mg/mL using the same diluent.

• Filtration: Prior to injection, filter all solutions through a 0.45 µm syringe filter compatible with the diluent.

Protocol for Method Optimization

The goal of optimization is to achieve a method that meets the system suitability criteria: adequate resolution of the main peak from all impurities, good peak symmetry (tailing factor), and high efficiency (plate count).

Caption: Decision tree for systematic HPLC method optimization.

Optimized Chromatographic Conditions (Example):

Parameter	Optimized Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	20% B to 80% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	215 nm
Injection Volume	10 µL

Method Validation Protocol (ICH Q2(R2))

Once the method is optimized, it must be validated to demonstrate its suitability for the intended purpose.[12] Validation is performed according to ICH Q2(R2) guidelines.[13][14]

Validation Parameter	Purpose	Acceptance Criteria (Typical)
Specificity	To ensure the method is selective for the analyte in the presence of impurities, degradants, and matrix components.	Peak purity index > 0.999 (PDA). No co-elution at the analyte's retention time in placebo or stressed samples.
Linearity	To demonstrate a direct proportional relationship between concentration and detector response.	Correlation coefficient (r²) ≥ 0.999 over the specified range.
Range	The concentration interval over which the method is precise, accurate, and linear.	For Assay: 80% to 120% of the test concentration.
Accuracy	The closeness of test results to the true value.	% Recovery between 98.0% and 102.0% at three concentration levels (e.g., 80%, 100%, 120%).
Precision	The degree of scatter between a series of measurements.	Repeatability (Intra-assay): RSD ≤ 1.0% for 6 replicate injections. Intermediate Precision: RSD ≤ 2.0% for analyses performed on different days, by different analysts, or on different equipment.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1; RSD at this concentration should be ≤ 10%.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	System suitability parameters must be met after minor changes in flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase pH (±0.1).

System Suitability Testing (USP <621>)

Before any sample analysis, a System Suitability Test (SST) must be performed to ensure the chromatographic system is performing adequately.[15][16][17] This is typically done by injecting the working standard solution multiple times.

SST Parameter	Purpose	Acceptance Criteria (Typical)
Tailing Factor (T)	Measures peak symmetry.	T ≤ 1.5
Theoretical Plates (N)	Measures column efficiency.	N ≥ 2000
Relative Standard Deviation (%RSD)	Measures injection precision.	%RSD ≤ 1.0% for peak area from ≥ 5 replicate injections.

Conclusion

This application note provides a comprehensive and scientifically grounded guide for the development and validation of an RP-HPLC method for the analysis of 1-Benzylpyrrolidine-2-carbonitrile. By starting with a thorough understanding of the analyte's physicochemical properties, a logical path of method development can be followed, leading to an optimized method. Subsequent validation according to ICH guidelines ensures that the method is specific, accurate, precise, and robust, making it suitable for its intended use in a regulated quality control environment. For enantiomeric purity, a separate chiral separation method would need to be developed, often using a polysaccharide-based chiral stationary phase.[9][18]

References

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• ResearchGate. (2022). We are looking for an HPLC method for determination of tertiary amines....
• Mizuno, H., & Toyo'oka, T. (n.d.). Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS.
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Application Note: Derivatization of 1-Benzylpyrrolidine-2-carbonitrile for Biological Screening

Introduction: Unlocking the Potential of the Pyrrolidine Scaffold

The five-membered pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2][3][4] Its prevalence stems from its ability to introduce three-dimensional character into otherwise flat molecules, enabling precise spatial orientation of functional groups to interact with biological targets.[1][3] The 1-benzylpyrrolidine-2-carbonitrile core, in particular, serves as a versatile starting point for chemical library synthesis. The benzyl group provides a handle for modification and influences lipophilicity, while the pyrrolidine ring offers a rigid, stereochemically defined framework.

The true synthetic and strategic power of this scaffold, however, lies in the 2-carbonitrile group. Far from being a simple terminating group, the nitrile is a remarkably versatile functional handle and a respected pharmacophore in its own right.[5][6] It can act as a hydrogen bond acceptor, a bioisosteric replacement for carbonyls or halogens, and can polarize adjacent molecular regions to enhance binding interactions.[7][8] Metabolically, the nitrile group is often robust, passing through the body unchanged in many pharmaceuticals, which simplifies pharmacokinetic profiles.[7]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic derivatization of 1-benzylpyrrolidine-2-carbonitrile. We will move beyond simple procedural lists to explain the causality behind experimental choices, offering detailed, self-validating protocols to generate a chemically diverse library of compounds poised for biological screening. The strategies outlined herein are particularly relevant for discovering novel modulators of enzymes such as Dipeptidyl Peptidase-4 (DPP-4), where pyrrolidine-2-carbonitrile derivatives have shown significant promise.[9][10]

Strategic Derivatization: Transforming the Nitrile Group

The electrophilic carbon atom of the nitrile group makes it susceptible to a variety of nucleophilic additions, allowing for its transformation into several key functional groups pivotal for drug-receptor interactions.[5][11] We present four high-impact transformations to generate a foundational screening library.

Reduction to Primary Amines: Introducing a Key Basic Center

Rationale: The conversion of a neutral nitrile to a basic primary amine is one of the most profound transformations in library design. The resulting aminomethyl group can form salt bridges with acidic residues (e.g., Asp, Glu) in a protein's active site, significantly enhancing binding affinity and modulating physicochemical properties such as solubility.

The protocol below utilizes Lithium Aluminium Hydride (LiAlH₄), a powerful reducing agent capable of cleanly converting the nitrile to the amine.[11]

Fig. 1: Workflow for Nitrile Reduction to Primary Amine.

Protocol 1: Reduction with LiAlH₄

• Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add a magnetic stir bar and anhydrous tetrahydrofuran (THF, 10 mL per 1 g of nitrile). Cool the flask to 0 °C in an ice bath.

• Reagent Addition: Carefully add Lithium Aluminium Hydride (LiAlH₄, 1.5 eq.) portion-wise to the stirred THF. Caution: LiAlH₄ reacts violently with water.

• Substrate Addition: Dissolve 1-benzylpyrrolidine-2-carbonitrile (1.0 eq.) in anhydrous THF (5 mL per 1 g) and add it dropwise to the LiAlH₄ suspension at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours, monitoring by TLC or LC-MS.

• Quenching: Cool the reaction back to 0 °C and quench very cautiously by the sequential dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and then water again (3X mL), where X is the mass of LiAlH₄ in grams. This procedure (Fieser workup) is crucial for generating a granular precipitate that is easy to filter.

• Work-up: Stir the resulting mixture vigorously for 30 minutes, then filter through a pad of Celite®, washing the filter cake with additional THF or ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. The crude amine can be purified by silica gel column chromatography, typically using a gradient of dichloromethane/methanol with 1% triethylamine to prevent streaking.

Hydrolysis to Carboxylic Acids: Creating a Hydrogen Bonding Hub

Rationale: Hydrolyzing the nitrile to a carboxylic acid introduces a versatile acidic functional group. Carboxylic acids are excellent hydrogen bond donors and acceptors and can engage in ionic interactions as carboxylates.[12] This transformation is fundamental for mimicking or replacing acidic residues in known ligands.

Fig. 2: Workflow for Nitrile Hydrolysis to Carboxylic Acid.

Protocol 2: Acid-Catalyzed Hydrolysis

• Setup: In a round-bottom flask equipped with a reflux condenser and a stir bar, add 1-benzylpyrrolidine-2-carbonitrile (1.0 eq.).

• Reaction: Add 6M aqueous sulfuric acid (or 12M HCl) (approx. 20 mL per 1 g of nitrile). Heat the mixture to reflux (approx. 100-110 °C).

• Monitoring: Monitor the reaction for the disappearance of the starting material (typically 12-24 hours) by LC-MS. The intermediate amide may be observed.

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the solution by adding a saturated aqueous solution of sodium bicarbonate or 2M NaOH until the pH is approximately 7.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 50 mL). The product may have significant water solubility, so repeated extractions are necessary.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude carboxylic acid can often be purified by recrystallization or by silica gel chromatography using an ethyl acetate/hexanes mobile phase, often with 1% acetic acid added to improve peak shape.

Conversion to Tetrazoles: A Classic Carboxylic Acid Bioisostere

Rationale: The 5-substituted 1H-tetrazole ring is arguably the most successful bioisosteric replacement for the carboxylic acid group in medicinal chemistry.[12][13][14][15][16] It possesses a similar pKa, steric profile, and ability to engage in hydrogen bonding and ionic interactions, but offers improved metabolic stability and cell permeability compared to the corresponding carboxylic acid.[13][17]

The [3+2] cycloaddition of an azide source with the nitrile is the most direct route to this valuable heterocycle.[17][18][19] Using sodium azide with a Lewis or Brønsted acid catalyst is a common and effective method.[17][20]

Fig. 3: Workflow for Nitrile Conversion to a Tetrazole.

Protocol 3: Zinc-Catalyzed Tetrazole Synthesis

• Setup: To a round-bottom flask, add 1-benzylpyrrolidine-2-carbonitrile (1.0 eq.), sodium azide (NaN₃, 2.0 eq.), and zinc bromide (ZnBr₂, 1.5 eq.). Caution: Sodium azide is highly toxic. Handle with appropriate personal protective equipment. Avoid contact with acid, which generates toxic hydrazoic acid gas.

• Reaction: Add water (15 mL per 1 g of nitrile) and heat the suspension to reflux (100 °C) with vigorous stirring.

• Monitoring: The reaction is typically complete within 12-24 hours. Monitor by LC-MS, looking for the product mass (M+28).

• Work-up: Cool the reaction to room temperature. Add 3M HCl (aq) to dissolve the zinc salts and adjust the pH to ~2-3. This protonates the tetrazole.

• Extraction: Extract the acidic aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude tetrazole can be purified by silica gel chromatography (e.g., ethyl acetate/hexanes) or by recrystallization.

Addition of Grignard Reagents: Building Carbon Scaffolds

Rationale: Reacting the nitrile with organometallic reagents, such as Grignard reagents, provides a powerful method for C-C bond formation.[11] This reaction converts the nitrile to a ketone, allowing for the introduction of a wide variety of alkyl or aryl groups. This strategy is excellent for probing pockets in a binding site and modulating properties like lipophilicity and shape.

Protocol 4: Grignard Addition to form Ketones

• Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add 1-benzylpyrrolidine-2-carbonitrile (1.0 eq.) and dissolve in anhydrous diethyl ether or THF (15 mL per 1 g). Cool the solution to 0 °C.

• Reagent Addition: Add the desired Grignard reagent (e.g., Phenylmagnesium bromide, 1.2 eq., as a solution in THF) dropwise via syringe.

• Reaction: After addition, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC or LC-MS for the consumption of the starting material.

• Hydrolysis/Work-up: Cool the reaction to 0 °C and slowly add saturated aqueous ammonium chloride solution to quench the reaction and hydrolyze the intermediate imine. Stir for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel, add more diethyl ether, and wash with saturated aqueous NH₄Cl, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The resulting crude ketone can be purified by silica gel chromatography using an appropriate solvent system (e.g., ethyl acetate/hexanes).

Library Generation and Biological Screening Workflow

The successful generation of a chemical library requires a systematic approach that integrates synthesis, purification, analysis, and biological testing. High-throughput screening (HTS) methodologies are essential for efficiently evaluating the biological activity of the newly synthesized compounds.[21][22][23]

Integrated Workflow Diagram

The following diagram illustrates a typical workflow for the generation and screening of a focused library derived from 1-benzylpyrrolidine-2-carbonitrile.

Fig. 4: Integrated workflow for library synthesis and screening.

Recommended Screening Cascade

Given the established activity of pyrrolidine-2-carbonitrile derivatives as DPP-4 inhibitors, a targeted screening approach is highly recommended.[24][25][26][27] However, the pyrrolidine scaffold is versatile, and broader screening may uncover novel activities.[1][3]

Screening Stage	Assay Type	Purpose & Rationale
Primary Screen	Biochemical DPP-4 Inhibition Assay	To identify compounds that directly inhibit the target enzyme. This is a rapid, high-throughput fluorescence-based assay.
Secondary Screen 1	DPP-8/DPP-9 Selectivity Assays	To determine the selectivity of hits against closely related dipeptidyl peptidases. High selectivity is crucial for minimizing off-target effects.
Secondary Screen 2	Cell-based GLP-1 Activity Assay	To confirm that enzyme inhibition translates to a functional cellular outcome (e.g., protection of GLP-1 from degradation).
Tertiary Screen	ADME/Tox Profiling	To assess the drug-like properties of confirmed hits (e.g., metabolic stability, cytotoxicity, permeability).[21]

Screening Decision Tree:

Fig. 5: Decision tree for a typical screening cascade.

Conclusion

The 1-benzylpyrrolidine-2-carbonitrile scaffold is an exceptional starting point for the generation of diverse small molecule libraries. The strategic chemical manipulation of the nitrile group into primary amines, carboxylic acids, tetrazoles, and ketones introduces a range of pharmacophoric features essential for molecular recognition. The protocols and workflows detailed in this note provide a robust and rational framework for synthesizing these derivatives and advancing them through a biological screening cascade. This integrated approach, combining versatile chemistry with targeted biology, is designed to accelerate the discovery of novel, potent, and selective drug candidates.

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• 23. High throughput screening of small molecule library: procedure, challenges and future - MedCrave online [medcraveonline.com]
• 24. Synthesis and SAR of azolopyrimidines as potent and selective dipeptidyl peptidase-4 (DPP4) inhibitors for type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 26. mdpi.com [mdpi.com]
• 27. Synthesis and SAR of azolopyrimidines as potent and selective dipeptidyl peptidase-4 (DPP4) inhibitors for type 2 diabetes | Scilit [scilit.com]

Reaction of 1-Benzylpyrrolidine-2-carbonitrile with 3-hydroxy-1-aminoadamantane

Application Note & Protocol

Topic: Synthesis of N-(3-hydroxyadamantan-1-yl)-1-benzylpyrrolidine-2-carboximidamide via Pinner Reaction

Audience: Researchers, scientists, and drug development professionals

Introduction: Bridging Bioactive Scaffolds

In the landscape of modern medicinal chemistry, the strategic combination of privileged scaffolds is a cornerstone of rational drug design. The adamantane moiety, a rigid, lipophilic, and three-dimensional hydrocarbon cage, has been incorporated into numerous clinically approved drugs, enhancing their pharmacokinetic and pharmacodynamic profiles.[1][2] Its unique structure can improve metabolic stability, increase lipophilicity for better membrane permeability, and provide a robust anchor for orienting functional groups toward biological targets.[1][2] Complementing this, the pyrrolidine ring is a prevalent feature in a vast array of natural products and synthetic pharmaceuticals, valued for its conformational constraints and ability to engage in critical hydrogen bonding interactions.[3][4][5]

The amidine functional group serves as a versatile bioisostere for guanidines and is a key pharmacophore in many biologically active compounds, capable of forming strong, charge-assisted hydrogen bonds.[6][7] This guide provides a comprehensive, in-depth protocol for the synthesis of a novel hybrid molecule, N-(3-hydroxyadamantan-1-yl)-1-benzylpyrrolidine-2-carboximidamide , by coupling 1-benzylpyrrolidine-2-carbonitrile with 3-hydroxy-1-aminoadamantane.

The chosen synthetic route is the classic Pinner reaction, a reliable and well-established method for converting nitriles into amidines via an imino ester intermediate, often referred to as a Pinner salt.[8][9] This application note details the mechanistic rationale, provides a step-by-step experimental protocol, and offers insights into the critical parameters that ensure a successful and reproducible synthesis.

Reaction Mechanism: The Pinner Pathway

The synthesis proceeds via a two-stage Pinner reaction. The first stage involves the acid-catalyzed formation of an imino ester hydrochloride (Pinner salt) from the nitrile and an alcohol (in this case, anhydrous ethanol). The second stage is the subsequent nucleophilic attack by the primary amine of 3-hydroxy-1-aminoadamantane on the Pinner salt to yield the final amidine product.

Mechanistic Steps:

• Protonation & Nitrilium Ion Formation: Anhydrous hydrogen chloride (HCl) gas protonates the nitrogen atom of the 1-benzylpyrrolidine-2-carbonitrile, significantly increasing the electrophilicity of the nitrile carbon.[10]

• Formation of the Pinner Salt: The activated nitrile carbon undergoes nucleophilic attack by anhydrous ethanol (the solvent), forming an imino ester hydrochloride, also known as a Pinner salt. This intermediate is relatively stable under anhydrous conditions but is sensitive to moisture.[11][12]

• Nucleophilic Attack by Amine: The primary amine of 3-hydroxy-1-aminoadamantane, being a stronger nucleophile than ethanol, attacks the electrophilic carbon of the Pinner salt.

• Tetrahedral Intermediate & Elimination: A tetrahedral intermediate is formed, which then collapses by eliminating ethanol to yield the protonated amidine (amidinium) salt.

• Deprotonation: A final workup with a base neutralizes the amidinium salt to afford the free amidine product.

It is crucial to perform the reaction under strictly anhydrous conditions until the Pinner salt has formed and reacted with the amine. The presence of water would lead to the hydrolysis of the Pinner salt to an ester or the nitrilium ion to an amide, reducing the yield of the desired amidine.[8][10]

Caption: Pinner reaction pathway for amidine synthesis.

Detailed Experimental Protocol

This protocol provides a self-validating system, with checkpoints and characterization steps to ensure the integrity of the synthesis.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Purity	Supplier (Example)
1-Benzylpyrrolidine-2-carbonitrile	C₁₂H₁₄N₂	186.25	>98%	Biosynth
3-Hydroxy-1-aminoadamantane	C₁₀H₁₇NO	167.25	>98%	ChemicalBook
Anhydrous Ethanol (EtOH)	C₂H₅OH	46.07	>99.5%	Sigma-Aldrich
Anhydrous Chloroform (CHCl₃)	CHCl₃	119.38	>99.8%	Sigma-Aldrich
Hydrogen Chloride (HCl) Gas	HCl	36.46	>99.9%	Praxair
Diethyl Ether (anhydrous)	(C₂H₅)₂O	74.12	>99.7%	Fisher Scientific
Sodium Bicarbonate (sat. aq. soln.)	NaHCO₃	84.01	ACS	VWR
Magnesium Sulfate (anhydrous)	MgSO₄	120.37	ACS	VWR
Dichloromethane (DCM)	CH₂Cl₂	84.93	HPLC	Fisher Scientific
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	HPLC	Fisher Scientific

Equipment

• Three-neck round-bottom flask (250 mL) with magnetic stirrer

• Drying tube (CaCl₂)

• Gas dispersion tube

• Low-temperature thermometer

• Ice-salt bath

• Rotary evaporator

• Separatory funnel (500 mL)

• NMR spectrometer (400 MHz or higher)

• High-Resolution Mass Spectrometer (HRMS)

• FT-IR Spectrometer

• Glassware for extraction and purification

Experimental Workflow

Caption: Step-by-step experimental workflow diagram.

Step-by-Step Synthesis

Part A: Pinner Salt Formation

• Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a gas inlet tube extending below the solvent surface, a low-temperature thermometer, and a drying tube outlet. Ensure all glassware is oven-dried and assembled under a dry nitrogen atmosphere.

• Reagent Addition: To the flask, add 1-benzylpyrrolidine-2-carbonitrile (5.0 g, 26.8 mmol, 1.0 eq.).

• Solvent Addition: Add a solution of anhydrous chloroform (20 mL) and anhydrous ethanol (1.5 mL, 25.6 mmol, 0.95 eq.). Causality Note: Using a slight deficit of ethanol ensures that all of it reacts, preventing competition with the primary amine in the next stage. Chloroform is used as a co-solvent to maintain solubility.

• Cooling: Cool the stirred solution to 0 °C using an ice-salt bath.

• HCl Gas Introduction: Bubble dry HCl gas through the solution at a slow, steady rate. Monitor the reaction temperature to ensure it does not exceed 5 °C. Continue for approximately 1-2 hours. Self-Validation: The reaction mixture will become thick with a white precipitate, the Pinner salt (ethyl 1-benzylpyrrolidine-2-carboximidate hydrochloride).

• Completion: Stop the HCl flow, remove the gas inlet tube, and seal the flask. Allow the mixture to stir at 0 °C for an additional 30 minutes.

Part B: Amidine Formation

• Amine Addition: In a separate flask, dissolve 3-hydroxy-1-aminoadamantane (4.94 g, 29.5 mmol, 1.1 eq.) in anhydrous chloroform (30 mL). Add this solution dropwise to the cold Pinner salt suspension over 20 minutes.

• Reaction: Remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Let it stir for 12-18 hours under a nitrogen atmosphere. Self-Validation: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 10% Methanol in DCM with 1% NH₄OH. The starting materials should be consumed, and a new, more polar spot corresponding to the product should appear.

Part C: Workup and Isolation

• Solvent Removal: Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the chloroform and excess HCl.

• Quenching & Basification: Cool the resulting residue in an ice bath and carefully add 100 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize the mixture and quench the reaction. Safety Note: This step is exothermic and will release CO₂ gas. Add the solution slowly.

• Extraction: Transfer the mixture to a 500 mL separatory funnel. Extract the aqueous layer with dichloromethane (3 x 75 mL).

• Drying and Filtration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate in vacuo to yield the crude product as a viscous oil or solid.

Part D: Purification

• Chromatography: Purify the crude product by flash column chromatography on silica gel. Elute with a gradient of 0-10% methanol in dichloromethane containing 0.5% triethylamine. Causality Note: The addition of triethylamine to the eluent prevents the protonation and streaking of the basic amidine product on the acidic silica gel.

• Final Product: Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to afford N-(3-hydroxyadamantan-1-yl)-1-benzylpyrrolidine-2-carboximidamide as a white to off-white solid.

Data, Results, and Characterization

The successful synthesis of the target compound should be confirmed by comprehensive spectroscopic analysis.

Physicochemical Properties (Expected)

Property	Value
Product Name	N-(3-hydroxyadamantan-1-yl)-1-benzylpyrrolidine-2-carboximidamide
Molecular Formula	C₂₂H₃₁N₃O
Molecular Weight	353.50 g/mol
Appearance	White to off-white solid
Yield	65-75% (typical)
Solubility	Soluble in DMSO, Methanol, Chloroform; Insoluble in water, hexanes

Spectroscopic Data (Hypothetical)

Analysis	Expected Data
¹H NMR	(400 MHz, CDCl₃, δ ppm): 7.40-7.25 (m, 5H, Ar-H), 4.10 (d, 1H, J=13.0 Hz, N-CH₂-Ph), 3.65 (d, 1H, J=13.0 Hz, N-CH₂-Ph), 3.50 (t, 1H, J=7.0 Hz, N-CH-CN), 3.20 (m, 1H, Pyrrolidine-H), 2.50 (m, 1H, Pyrrolidine-H), 2.25 (s, 2H, Adamantane-H), 2.10-1.85 (m, 4H, Pyrrolidine-H), 1.80-1.50 (m, 12H, Adamantane-H). (Note: Amidine N-H protons may be broad or not observed).
¹³C NMR	(101 MHz, CDCl₃, δ ppm): 165.0 (C=N), 138.5 (Ar-C), 129.0 (Ar-CH), 128.5 (Ar-CH), 127.5 (Ar-CH), 68.5 (Adamantane C-OH), 65.0 (Pyrrolidine N-CH-C=N), 58.0 (N-CH₂-Ph), 54.0 (Pyrrolidine N-CH₂), 52.0 (Adamantane C-N), 45.0, 42.5, 35.0, 30.5 (Adamantane CH/CH₂), 29.0, 25.0 (Pyrrolidine CH₂).
HRMS	(ESI+): Calculated for C₂₂H₃₂N₃O⁺ [M+H]⁺: 354.2540; Found: 354.2545.
FT-IR	(KBr, cm⁻¹): 3350 (br, O-H), 3150 (N-H), 2910, 2850 (C-H adamantyl), 1645 (C=N stretch).

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Moisture in reagents/solvents.	1. Ensure all solvents are anhydrous and glassware is rigorously dried. Perform reaction under an inert atmosphere.
2. Inefficient HCl saturation.	2. Ensure a steady flow of dry HCl gas for a sufficient duration. The formation of a thick precipitate is a good visual indicator.
3. Decomposition of Pinner salt.	3. Maintain low temperature (0-5 °C) during HCl addition. Use the Pinner salt immediately in the next step.
Major Side Product (Amide)	Hydrolysis of the nitrilium intermediate or Pinner salt due to water contamination.	Rigorously exclude moisture from the reaction. Check the purity of anhydrous solvents.
Product Streaks on TLC	The basic amidine is interacting with the acidic silica gel.	Add 0.5-1% triethylamine or ammonium hydroxide to the TLC mobile phase to neutralize the silica surface.
Difficult Purification	Product co-elutes with starting amine.	Modify the solvent gradient for column chromatography. A higher polarity solvent system (e.g., up to 15% MeOH in DCM) may be needed. Ensure the column is properly neutralized with a triethylamine-containing solvent before loading.

Safety Precautions

• Hydrogen Chloride (HCl) gas: Acutely toxic and corrosive. Always handle in a well-ventilated chemical fume hood. Use appropriate gas regulators and traps. Have an aqueous sodium bicarbonate solution ready for neutralization of equipment.

• Chloroform/Dichloromethane: Suspected carcinogens and harmful if inhaled or absorbed through the skin. Handle only in a fume hood.

• Flammable Solvents: Diethyl ether and ethanol are highly flammable. Keep away from ignition sources.

• Personal Protective Equipment (PPE): Safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile) must be worn at all times.

Conclusion

This application note provides a robust and detailed protocol for the synthesis of N-(3-hydroxyadamantan-1-yl)-1-benzylpyrrolidine-2-carboximidamide, a novel molecule that combines three pharmacologically relevant scaffolds. By leveraging the Pinner reaction, this guide offers a reliable method for researchers in drug discovery and organic synthesis to access complex amidine-containing compounds. The emphasis on mechanistic understanding, procedural causality, and self-validating checkpoints ensures that the protocol is not just a series of steps, but a comprehensive scientific guide for reproducible and successful synthesis.

References

• Wikipedia. (n.d.). Ritter reaction. Retrieved from [Link][13]

• NROChemistry. (n.d.). Ritter Reaction. Retrieved from [Link][14]

• NROChemistry. (n.d.). Pinner Reaction. Retrieved from [Link][11]

• Grokipedia. (n.d.). Pinner reaction. Retrieved from [Link][8]

• Chemistry Steps. (n.d.). Nitriles to Esters. Retrieved from [Link][10]

• Organic Chemistry Portal. (n.d.). Pinner Reaction. Retrieved from [Link][9]

• Organic Chemistry Portal. (n.d.). Ritter Reaction. Retrieved from [Link][15]

• Aly, A. A., et al. (2018). Amidines: their synthesis, reactivity, and applications in heterocycle synthesis. Arkivoc. Retrieved from [Link][6]

• MDPI. (2022). Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. Retrieved from [Link][16]

• ResearchGate. (2022). Synthesis of Amidines and its application to heterocycles synthesis. Retrieved from [Link][7]

• ConnectSci. (2024). Unlocking therapeutic potential: the role of adamantane in drug discovery. Retrieved from [Link][1]

• PubMed Central. (2015). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Retrieved from [Link][2]

• PubMed. (2001). Novel 3-(2-adamantyl)pyrrolidines with potent activity against influenza A virus-identification of aminoadamantane derivatives bearing two pharmacophoric amine groups. Retrieved from [Link][3]

• PubMed. (1972). Synthesis and antiviral activities of adamantane spiro compounds. 1. Adamantane and analogous spiro-3'-pyrrolidines. Retrieved from [Link][4]

• Semantic Scholar. (2001). Novel 3-(2-adamantyl)pyrrolidines with potent activity against influenza A virus-identification of aminoadamantane derivatives bearing two pharmacophoric amine groups. Retrieved from [Link][5]

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• 4. Synthesis and antiviral activities of adamantane spiro compounds. 1. Adamantane and analogous spiro-3'-pyrrolidines - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Troubleshooting Side Reactions in the Synthesis of 1-Benzylpyrrolidine-2-carbonitrile

Welcome to the technical support center for the synthesis of 1-Benzylpyrrolidine-2-carbonitrile. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile intermediate. We understand that even well-established synthetic procedures can present challenges. This document provides in-depth, field-proven insights into common side reactions, offering a structured troubleshooting framework in a direct question-and-answer format to help you diagnose and resolve issues encountered during your experiments.

Troubleshooting Guide: Common Synthetic Issues

The synthesis of 1-Benzylpyrrolidine-2-carbonitrile is typically achieved via two primary routes: the direct N-alkylation of pyrrolidine-2-carbonitrile or a multi-component Strecker-type synthesis. Each pathway has a unique profile of potential side reactions. This guide is structured to address specific problems you might observe.

Section 1: Issues in the N-Benzylation of Pyrrolidine-2-carbonitrile

This is often the most direct route, involving the reaction of pyrrolidine-2-carbonitrile with a benzyl halide (e.g., benzyl bromide or chloride) in the presence of a base.

A1: This is a classic case of over-alkylation, leading to the formation of a quaternary ammonium salt. The target product, 1-benzylpyrrolidine-2-carbonitrile, is a tertiary amine. It is still nucleophilic and can react with a second molecule of the benzyl halide to form the dibenzylpyrrolidinium salt. This salt is highly polar and often insoluble in the organic extraction solvents, complicating purification.

Causality: Over-alkylation occurs when the rate of the second alkylation is competitive with the first. This is exacerbated by high concentrations of the alkylating agent and elevated temperatures.

Troubleshooting & Prevention:

• Control Stoichiometry: Avoid using a large excess of the benzyl halide. A molar ratio of 1.05 to 1.1 equivalents of benzyl halide to the starting amine is typically sufficient.

• Slow Addition: Add the benzyl halide dropwise to the reaction mixture over an extended period (e.g., 1-2 hours) using an addition funnel or syringe pump. This maintains a low instantaneous concentration of the alkylating agent, favoring mono-alkylation.[1]

• Moderate Temperature: High temperatures accelerate both the desired reaction and the undesired over-alkylation. Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Monitor progress by TLC to avoid unnecessarily long reaction times or excessive heating.

• Choice of Base and Solvent: A moderately strong, non-nucleophilic base like potassium carbonate (K₂CO₃) is often preferred. In solvents like acetonitrile or THF, K₂CO₃ provides sufficient basicity without promoting side reactions that stronger bases might.[2]

A2: This is likely due to the decomposition of the solvent, dimethylformamide (DMF), in the presence of a base at elevated temperatures. DMF is not inert and can decompose to generate dimethylamine and carbon monoxide, especially above 100-120 °C with bases like K₂CO₃ or NaH.[3] The resulting dimethylamine can then react with your benzyl halide, leading to benzyl-dimethylamine as an additional impurity.

Troubleshooting & Prevention:

• Change the Solvent: If high temperatures are required, switch from DMF to a more stable polar aprotic solvent like acetonitrile (ACN), or a non-polar solvent like toluene if using a phase-transfer catalyst.[3]

• Lower the Reaction Temperature: Whenever possible, conduct the reaction at a lower temperature (e.g., 50-80 °C). This is often feasible with the right choice of base and solvent.

• Use an Alternative Base System: Consider using cesium carbonate (Cs₂CO₃), which is more soluble and often allows reactions to proceed at lower temperatures.[3] Alternatively, a phase-transfer catalysis (PTC) system (e.g., K₂CO₃, tetrabutylammonium bromide in toluene/water) can facilitate the reaction at a lower temperature, minimizing solvent decomposition.

Section 2: Issues in Strecker-type and Related Syntheses

This approach builds the α-aminonitrile scaffold directly, for example, by reacting an imine precursor with a cyanide source. The Strecker synthesis involves the condensation of an aldehyde or ketone with an amine and a cyanide source.[4]

A3: The nitrile group is susceptible to hydrolysis under both acidic and basic conditions, which are often employed during the reaction or, more commonly, the workup. [5][6] Harsh aqueous workups can inadvertently convert your desired nitrile into the amide and, subsequently, the carboxylic acid.

Causality: The mechanism involves the protonation of the nitrile nitrogen (acid-catalyzed) or nucleophilic attack by hydroxide (base-catalyzed), leading to an imidic acid or its conjugate base, which then tautomerizes to the amide.[7]

Troubleshooting & Prevention:

• Neutral or Mild Workup: Quench the reaction carefully with a saturated solution of sodium bicarbonate or ammonium chloride instead of strong acids or bases.

• Minimize Contact Time with Water: During extraction, perform the aqueous washes efficiently and avoid letting the organic layer sit in contact with the aqueous phase for extended periods.

• Temperature Control During Workup: Perform all aqueous workup and extraction steps at room temperature or below to minimize the rate of hydrolysis.

• Anhydrous Conditions: If the reaction itself is sensitive to water, ensure all reagents and solvents are anhydrous and the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon).

Frequently Asked Questions (FAQs)

• FAQ 1: Which synthetic route is generally preferred for lab-scale synthesis? For laboratory-scale synthesis where pyrrolidine-2-carbonitrile is commercially available, the N-benzylation route is often preferred due to its simplicity and high potential yield.[8] It is a direct, two-component reaction. The Strecker-type synthesis is more convergent and atom-economical but can be more complex to optimize due to the management of three components and the sensitive nature of the aminonitrile product.[9]

• FAQ 2: What is the most effective method for purifying 1-Benzylpyrrolidine-2-carbonitrile from common side products?

  • Acid-Base Extraction: To remove non-basic impurities, dissolve the crude product in a non-polar organic solvent (e.g., ethyl acetate) and extract with dilute acid (e.g., 1M HCl). The protonated amine product will move to the aqueous layer. The layers are then separated, the aqueous layer is basified (e.g., with NaOH or Na₂CO₃), and the free amine product is back-extracted into an organic solvent. This is highly effective for removing unreacted benzyl halide and other neutral impurities.

  • Column Chromatography: Flash chromatography on silica gel is very effective for separating the slightly polar product from non-polar impurities and highly polar byproducts like the quaternary ammonium salt (which typically remains at the baseline). A gradient elution starting with hexane/ethyl acetate and gradually increasing the polarity is recommended.

  • Distillation: If the product is thermally stable, vacuum distillation can be an excellent method for purification on a larger scale, especially for removing non-volatile impurities like salts or decomposition products.[10]

• FAQ 3: What are the key analytical signatures for identifying the over-alkylation byproduct?

  • ¹H NMR: Look for two distinct benzylic CH₂ signals. The mono-benzylated product will have one singlet around 3.6-4.0 ppm. The quaternary salt will show a downfield shift for its benzylic protons, often appearing as two distinct signals due to restricted rotation. The aromatic region will integrate to 10 protons instead of 5.

  • ¹³C NMR: The quaternary carbon atom of the pyrrolidine ring will be significantly downfield compared to the tertiary amine carbon.

  • Mass Spectrometry (MS): The molecular ion peak in the mass spectrum will correspond to [M]+ of the quaternary cation, which is the mass of the desired product plus the mass of a benzyl group (91 g/mol ). For example, using ESI-MS, you would see a peak for the [C₂₁H₂₃N₂]⁺ cation.

Data & Protocols

Table 1: Comparison of Conditions for N-Benzylation of Pyrrolidine-2-carbonitrile

Base	Solvent	Temperature (°C)	Typical Issues	Mitigation Strategy
K₂CO₃	Acetonitrile	80 (Reflux)	Moderate reaction times, generally clean.	Standard, reliable method. Ensure anhydrous conditions.
K₂CO₃	DMF	120-140	High risk of solvent decomposition, dark color.[3]	Avoid. Switch to ACN or Toluene with PTC.
NaH	THF	25 - 66	Highly effective, but requires strict anhydrous technique.	Use dry THF; add NaH portion-wise at 0 °C before adding benzyl halide.
Et₃N	Dichloromethane	25 - 40	Slower reaction rates, may require longer times.	Can be effective but may stall. Consider a stronger inorganic base.
K₂CO₃/TBAB	Toluene	80-90	Good for scalability, avoids DMF.	Use catalytic amount of TBAB (tetrabutylammonium bromide).

Experimental Protocol: Optimized N-Benzylation of Pyrrolidine-2-carbonitrile

This protocol is designed to minimize over-alkylation and solvent decomposition.

• Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add pyrrolidine-2-carbonitrile (5.0 g, 52 mmol, 1.0 equiv.) and anhydrous acetonitrile (100 mL).

• Add Base: Add finely powdered potassium carbonate (10.8 g, 78 mmol, 1.5 equiv.). Stir the suspension vigorously for 15 minutes.

• Slow Addition of Alkylating Agent: In a separate flask, prepare a solution of benzyl bromide (6.8 mL, 57.2 mmol, 1.1 equiv.) in 20 mL of anhydrous acetonitrile. Add this solution dropwise to the stirred pyrrolidine suspension over 1 hour at room temperature using an addition funnel.

• Reaction: After the addition is complete, heat the mixture to 60 °C and maintain for 4-6 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., 8:2 Hexane:Ethyl Acetate), checking for the consumption of the starting material.

• Workup: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts, washing the filter cake with acetonitrile. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in ethyl acetate (100 mL) and wash with water (2 x 50 mL) and brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product, which can be further purified by column chromatography or vacuum distillation.

Visualizations

Diagram 1: N-Benzylation Primary vs. Side Reaction

This diagram illustrates the desired mono-alkylation pathway versus the undesired over-alkylation that leads to the quaternary ammonium salt.

Caption: Desired reaction pathway vs. over-alkylation side reaction.

Diagram 2: Troubleshooting Flowchart for Low Yield in N-Benzylation

This flowchart provides a logical sequence of steps to diagnose the cause of low product yield.

Caption: A logical guide to troubleshooting low yields.

References

• NROChemistry. (n.d.). Strecker Synthesis. Retrieved from [Link]

• He, X., et al. (2022). Biosynthesis of the benzylpyrrolidine precursor in anisomycin by a unique ThDP-dependent enzyme. PubMed Central. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Strecker Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Strecker Synthesis. Retrieved from [Link]

• Grokipedia. (n.d.). Strecker amino acid synthesis. Retrieved from [Link]

• Reddy, K., et al. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Beilstein Journal of Organic Chemistry, 4, 20. Retrieved from [Link]

• Wikipedia. (n.d.). Strecker amino acid synthesis. Retrieved from [Link]

• Abaev, V. T., et al. (2023). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 28(11), 4383. Retrieved from [Link]

• Reddy, R., et al. (2011). Synthesis of Pyrrolidines and Pyrroles via Tandem Amination/Cyanation/Alkylation and Amination/Oxidation Sequences. Organic Letters, 13(19), 5020-5023. Retrieved from [Link]

• Fofana, M., et al. (2021). Synthesis of (E)-1-benzyl-4-benzylidenepyrrolidine-2, 3-dione: Spectroscopic Characterization and X-ray Structure Determination. Journal of Chemical Crystallography, 52, 268-274. Retrieved from [Link]

• Alcon, M., et al. (2022). One-pot process to obtain a pyrrolidine-2-carbonitrile intermediate compound and industrial scale telescopic process to prepare (2s)-1-[n-(3-hydroxyadamantan-1-yl)glycyl]-2-pyrrolidinecarbonitrile (vildagliptin) using same. Google Patents.

• Li, J., et al. (2013). Synthesis and biological evaluation of pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives as dipeptidyl peptidase-4 inhibitors for the treatment of type 2 diabetes. Bioorganic & Medicinal Chemistry, 21(23), 7418-7429. Retrieved from [Link]

• Meyer, G., et al. (1983). Process for the purification of 2-pyrrolidone. Google Patents.

• DeCosta, B. R., et al. (1990). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. DTIC. Retrieved from [Link]

• Medina, J. R., et al. (2008). Benzyl 2-cyano-3,3-dimethyl-1-pyrrolidinecarboxylate, a versatile intermediate for the synthesis of 3,3-dimethylproline derivatives. The Journal of Organic Chemistry, 73(10), 3946-3949. Retrieved from [Link]

• DeCosta, B. R., et al. (1990). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. ResearchGate. Retrieved from [Link]

• Scilit. (n.d.). Synthesis of Phenyl- and Benzyl-Substituted Pyrrolidines and of a Piperidine by Intramolecular C-Alkylation. Synthons for tricyclic skeletons. Retrieved from [Link]

• Google Patents. (n.d.). CN110563627B - Preparation method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile.

• Medina-Franco, J. L., et al. (2022). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. Molecules, 27(15), 4780. Retrieved from [Link]

• Reddit. (2016). Help with N-Alkylation gone wrong. Retrieved from [Link]

• Organic Syntheses. (n.d.). Acrylamide, N-benzyl-. Retrieved from [Link]

• Google Patents. (n.d.). US5502213A - Purification of crude pyrroles.

• ACS Omega. (2017). N-Alkylation and Aminohydroxylation of 2-Azidobenzenesulfonamide Gives a Pyrrolobenzothiadiazepine Precursor Whereas Attempted N-Alkylation of 2-Azidobenzamide Gives Benzotriazinones and Quinazolinones. PubMed. Retrieved from [Link]

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Technical Support Center: Purification of Crude 1-Benzylpyrrolidine-2-carbonitrile

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the purification of crude 1-Benzylpyrrolidine-2-carbonitrile. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues and provide a clear rationale for the proposed solutions, ensuring the integrity and purity of your final compound.

I. Troubleshooting Guide: Addressing Common Purification Issues

This section is formatted as a series of questions and answers to directly tackle specific problems you may encounter during the purification of 1-Benzylpyrrolidine-2-carbonitrile.

Issue 1: My final product is an oil and won't crystallize. What should I do?

This is a common issue, often referred to as "oiling out," where the compound separates as a liquid instead of forming a crystalline solid.[1]

Underlying Causes and Solutions:

• Supersaturation was too high: The solution may have been cooled too quickly, or too much solvent was evaporated.

  • Solution: Gently heat the solution to redissolve the oil. Add a small amount of additional hot solvent to ensure complete dissolution. Allow the solution to cool much more slowly. You can do this by leaving the flask at room temperature, then transferring it to a refrigerator, and finally to a freezer.[2]

• Inappropriate solvent system: The chosen solvent or solvent mixture may not be ideal for crystallization.

  • Solution: If using a single solvent, try a two-solvent system. Dissolve your crude product in a minimum amount of a "good" solvent (one in which it is highly soluble). Then, slowly add a "poor" solvent (one in which it is sparingly soluble) dropwise at an elevated temperature until the solution becomes faintly cloudy. Add a drop or two of the "good" solvent to clarify the solution, and then allow it to cool slowly.[3] Common solvent systems for compounds with amine functionalities include hexane/ethyl acetate or hexane/acetone.[1]

• Presence of impurities: Certain impurities can inhibit crystal lattice formation.

  • Solution: An initial purification step before crystallization may be necessary. Consider passing the crude material through a short plug of silica gel with an appropriate eluent to remove highly polar or non-polar impurities.

Issue 2: After recrystallization, the purity of my 1-Benzylpyrrolidine-2-carbonitrile has not significantly improved. What went wrong?

Recrystallization is a powerful technique, but its success depends on proper execution.[4]

Potential Pitfalls and Corrective Actions:

• Too much solvent was used: Using an excessive amount of solvent will prevent the solution from becoming saturated upon cooling, leading to poor recovery and minimal purification.[3]

  • Solution: If you suspect too much solvent was used, you can carefully evaporate some of it by gently heating the solution and then allowing it to cool again.[3]

• Cooling was too rapid: Rapid cooling can trap impurities within the crystal lattice.[2]

  • Solution: Always allow the solution to cool slowly to room temperature before placing it in an ice bath.[3]

• The impurities have similar solubility to the product: If the impurities and your desired compound have very similar solubility profiles in the chosen solvent, recrystallization will be less effective.

  • Solution: Experiment with different solvent systems. The goal is to find a solvent that dissolves the product well at high temperatures but poorly at low temperatures, while the impurities remain soluble at all temperatures.[5]

Issue 3: I am observing unexpected peaks in my HPLC/GC analysis after purification. How can I identify and remove them?

The presence of extraneous peaks indicates residual impurities. Identifying these is the first step toward their removal.

Identification and Removal Strategies:

• Unreacted Starting Materials: The synthesis of 1-Benzylpyrrolidine-2-carbonitrile often involves the reductive amination of a pyrrolidine derivative with benzaldehyde or a related benzylating agent.[6][7] Unreacted starting materials are a common source of impurities.

  • Identification: Compare the retention times of your unknown peaks with those of authentic samples of your starting materials.

  • Removal:

    • Acid Wash: If unreacted amine starting material is present, an acidic wash (e.g., dilute HCl) of an ethereal or ethyl acetate solution of your crude product can protonate the basic amine, making it water-soluble and easily removed in the aqueous layer.[1]

    • Chromatography: Column chromatography is highly effective for separating compounds with different polarities.

• By-products of the Reaction: Reductive amination can produce side products, such as over-alkylated tertiary amines.[6]

  • Identification: Mass spectrometry (MS) coupled with GC or LC can provide molecular weight information to help identify these by-products.[8]

  • Removal: Flash column chromatography is typically the most effective method for removing structurally similar by-products.

• Solvent-Related Impurities: Residual solvents from the reaction or work-up can appear in your analysis.

  • Identification: The use of headspace GC-MS is a standard method for identifying residual solvents.[9]

  • Removal: Drying the purified product under high vacuum for an extended period is usually sufficient to remove residual volatile solvents.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 1-Benzylpyrrolidine-2-carbonitrile?

The primary impurities are typically related to the synthetic route employed. For a synthesis involving reductive amination, common impurities include:

• Unreacted pyrrolidine-2-carbonitrile.

• Unreacted benzaldehyde or benzyl bromide.

• The corresponding alcohol (benzyl alcohol) if a borohydride reducing agent is used in the presence of the aldehyde.[10]

• Over-benzylated products (quaternary ammonium salts).

Q2: Which analytical techniques are best for assessing the purity of 1-Benzylpyrrolidine-2-carbonitrile?

A combination of techniques provides the most comprehensive assessment of purity.[9][]

Analytical Technique	Purpose	Strengths
HPLC (High-Performance Liquid Chromatography)	Quantifies the main compound and separates it from non-volatile impurities.[8]	High resolution and sensitivity.[9]
GC-MS (Gas Chromatography-Mass Spectrometry)	Identifies and quantifies volatile impurities and by-products.	Excellent for identifying unknown volatile compounds due to its mass spectral data.[12]
NMR (Nuclear Magnetic Resonance) Spectroscopy	Confirms the structure of the final product and can be used for quantitative analysis (qNMR).	Provides detailed structural information.[8]
FT-IR (Fourier-Transform Infrared) Spectroscopy	Confirms the presence of key functional groups (e.g., the nitrile group).	Rapid and non-destructive.[13]

Q3: Can I use distillation to purify 1-Benzylpyrrolidine-2-carbonitrile?

Yes, vacuum distillation can be an effective purification method, particularly for removing non-volatile impurities or those with significantly different boiling points. However, it's important to consider the thermal stability of your compound.[14] Prolonged heating, even under vacuum, can potentially lead to degradation. A preliminary thermal stability study using techniques like thermogravimetric analysis (TGA) can be beneficial.[14]

Q4: What is the best general-purpose purification strategy for this compound?

A multi-step approach is often the most robust.

Caption: A typical multi-step purification workflow.

Workflow Explanation:

• Liquid-Liquid Extraction: An initial acid or base wash can remove many common impurities.

• Column Chromatography: This is a highly effective step for separating compounds of similar structure but differing polarity.

• Recrystallization or Vacuum Distillation: This final step removes trace impurities and provides the final, highly pure product.

Q5: How can I be sure my final product is stable for storage?

1-Benzylpyrrolidine-2-carbonitrile, like many amines, can be susceptible to oxidation over time. For long-term storage, it is advisable to:

• Store the compound under an inert atmosphere (e.g., nitrogen or argon).

• Keep it in a cool, dark place.

• Use amber vials to protect it from light.

The chemical stability can be assessed by re-analyzing the sample using HPLC or GC after a period of storage and looking for the appearance of new impurity peaks.[15]

III. Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Solvent Selection: Choose a suitable solvent or solvent pair by testing the solubility of a small amount of your crude product.[5]

• Dissolution: Place the crude 1-Benzylpyrrolidine-2-carbonitrile in an Erlenmeyer flask. Add a minimal amount of the hot recrystallization solvent until the solid just dissolves.[3]

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration.

• Cooling: Allow the solution to cool slowly to room temperature. Crystal formation should begin. Once at room temperature, place the flask in an ice bath to maximize crystal yield.[2][3]

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.[2]

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Flash Column Chromatography

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Technical Support Center: Navigating the Scale-Up of 1-Benzylpyrrolidine-2-carbonitrile Production

Welcome to the technical support center dedicated to the synthesis and scale-up of 1-Benzylpyrrolidine-2-carbonitrile. This guide is designed for researchers, process chemists, and drug development professionals. Here, we dissect common challenges, offer practical, field-proven troubleshooting advice, and provide detailed protocols to ensure the robust and efficient production of this valuable synthetic intermediate. Our approach is grounded in explaining the "why" behind experimental choices, empowering you to make informed decisions during process development and scale-up.

Introduction: Synthetic Strategies and Core Challenges

1-Benzylpyrrolidine-2-carbonitrile is a key building block in medicinal chemistry. Its synthesis typically follows one of three main pathways, each with a unique set of advantages and challenges, particularly when transitioning from bench-scale to pilot or manufacturing scale.

• Two-Step Synthesis from L-Prolinamide: Direct N-benzylation of commercially available L-prolinamide followed by dehydration.

• Three-Step Synthesis from L-Proline: N-benzylation of L-proline, followed by amidation, and subsequent dehydration to the nitrile.

• Reductive Amination Pathway: A convergent approach involving the reaction of a suitable pyrrolidine precursor with benzaldehyde.

The primary challenges encountered during the scale-up of its production often revolve around controlling side reactions, managing process safety with hazardous reagents, and achieving efficient purification. This guide will address these issues in a practical, question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Challenges in Direct N-Alkylation of Pyrrolidine-2-carboxamide

This section focuses on the direct reaction of a pyrrolidine precursor with a benzylating agent like benzyl chloride.

Question 1: My N-benzylation reaction of pyrrolidine-2-carboxamide with benzyl chloride is showing poor conversion and multiple byproducts on TLC. What are the likely causes and how can I optimize the reaction?

Answer: Low conversion and the formation of impurities in N-alkylation reactions are common scale-up challenges. The root causes often lie in reaction conditions that were forgiving at the lab scale but become problematic in larger reactors.

Troubleshooting Steps:

• Base Selection and Stoichiometry: The choice and amount of base are critical. A weak or insufficient amount of base can lead to the accumulation of HCl, which protonates the starting amine, rendering it non-nucleophilic and halting the reaction. Conversely, an excessively strong base can promote side reactions.

  • Recommendation: Use a non-nucleophilic, hindered base like diisopropylethylamine (DIPEA) or a robust inorganic base like potassium carbonate (K₂CO₃). Ensure at least 2.0-2.5 equivalents of the base are used to neutralize the generated HCl and maintain a sufficiently basic medium.

• Solvent Effects: The polarity and boiling point of the solvent play a crucial role. Polar aprotic solvents like DMF or acetonitrile are generally effective.

  • Recommendation: Acetonitrile is often preferred for scale-up due to its lower boiling point, making it easier to remove during work-up. Ensure the solvent is anhydrous, as water can hydrolyze benzyl chloride to benzyl alcohol, a common impurity[1].

• Temperature Control: N-alkylation reactions are often exothermic. Inadequate temperature control on a larger scale can lead to runaway reactions and the formation of degradation products.

  • Recommendation: Implement controlled, slow addition of the benzyl chloride to the reaction mixture. Ensure the reactor's cooling system can handle the heat output. A reaction temperature of 60-80°C is a good starting point for optimization.

Question 2: I'm observing a significant amount of a new, less polar impurity in my crude product, which I suspect is a di-benzylated product. How can I confirm this and prevent its formation?

Answer: This is a classic case of over-alkylation, a frequent challenge where the desired secondary amine product is more nucleophilic than the primary amine starting material, leading to a second alkylation event[2].

Troubleshooting Steps:

• Identification: The suspected byproduct is likely the quaternary ammonium salt, N,N-dibenzylpyrrolidinium-2-carboxamide chloride. This can be confirmed by LC-MS analysis, looking for a molecular ion corresponding to the dibenzylated product.

• Stoichiometry Control: Carefully control the stoichiometry of the reactants. Using a slight excess of the pyrrolidine-2-carboxamide relative to the benzyl chloride can favor mono-alkylation. However, this may not be economically viable if the pyrrolidine starting material is expensive.

• Slow Addition: The most effective strategy is the slow, controlled addition of the benzyl chloride to the reaction mixture. This maintains a low concentration of the alkylating agent, minimizing the chance of the mono-substituted product reacting further[2]. At scale, this is typically done using a dosing pump over several hours.

Section 2: The Dehydration Step - Converting the Amide to the Nitrile

The conversion of 1-benzylpyrrolidine-2-carboxamide to the corresponding nitrile is a critical dehydration reaction.

Question 3: My dehydration reaction of 1-benzylpyrrolidine-2-carboxamide using trifluoroacetic anhydride (TFAA) is giving a low yield and a dark-colored, tarry crude product. What's going wrong?

Answer: Dehydration reactions can be sensitive, and aggressive reagents like TFAA can cause decomposition if not properly controlled, especially at scale.

Troubleshooting Steps:

• Temperature Control: The reaction with TFAA is highly exothermic. The initial addition must be performed at a low temperature (typically 0-5°C) with efficient stirring to dissipate heat. A runaway exotherm is a primary cause of decomposition and tar formation.

• Reaction Quenching: After the dehydration is complete, the excess TFAA and the trifluoroacetic acid byproduct must be neutralized carefully.

  • Recommendation: A slow, portion-wise addition of a solid base like sodium or ammonium bicarbonate to the cold reaction mixture is a common and effective quenching method[3]. This should be done cautiously to control gas evolution (CO₂).

• Alternative Dehydrating Agents: If TFAA proves too reactive for your scale and equipment, consider milder dehydrating agents. A combination of dicyclohexylcarbodiimide (DCC) and a copper salt, or the use of Burgess reagent, can be effective alternatives, although they may be more expensive.

Section 3: Reductive Amination as an Alternative Synthetic Route

Question 4: I am considering a reductive amination approach to synthesize 1-Benzylpyrrolidine-2-carbonitrile. What are the key advantages and potential challenges of this route at scale?

Answer: Reductive amination is an excellent alternative that often provides better control and avoids the use of highly reactive alkylating agents. The one-pot reaction of a pyrrolidine precursor with benzaldehyde in the presence of a reducing agent can be highly efficient.

Advantages at Scale:

• Avoids Over-alkylation: This route completely avoids the issue of quaternary salt formation.

• Milder Conditions: The reaction is typically run under mild conditions, reducing the risk of side reactions and degradation.

• Improved Safety Profile: It avoids the use of lachrymatory and highly reactive benzyl halides.

Scale-Up Challenges & Troubleshooting:

• Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) is a popular choice due to its mildness and selectivity for reducing the intermediate iminium ion in the presence of the starting aldehyde[4][5].

  • Handling STAB at Scale: STAB is moisture-sensitive and should be handled under an inert atmosphere[4][6]. Its reaction with protic solvents can be vigorous, so careful quenching of the reaction is necessary, typically with a slow addition of an aqueous base like sodium bicarbonate[7].

• Imine Formation: The initial formation of the imine can be slow.

  • Recommendation: The reaction is often catalyzed by a weak acid, such as acetic acid, to facilitate imine formation[5][8]. Monitoring this step by TLC or HPLC before the addition of the reducing agent can be beneficial.

• Work-up Procedure: The work-up for reductive amination typically involves an acid-base extraction to separate the basic amine product from non-basic impurities and the boronate salts formed from the reducing agent[7]. This procedure is generally scalable, but can involve large volumes of solvents.

Comparative Overview of Synthetic Routes

Parameter	Route 1: Direct N-Alkylation & Dehydration	Route 2: Reductive Amination
Starting Materials	Pyrrolidine-2-carboxamide, Benzyl Chloride	Pyrrolidine precursor, Benzaldehyde
Key Reagents	K₂CO₃ or DIPEA, TFAA	Sodium Triacetoxyborohydride, Acetic Acid
Typical Yield	50-70% (overall)	70-85%
Key Side Reactions	Over-alkylation, Benzyl alcohol formation	Incomplete imine formation
Purification	Chromatography often required	Acid-base extraction, Crystallization
Safety Concerns	Benzyl chloride (lachrymator, corrosive), TFAA (corrosive, exothermic)	STAB (moisture-sensitive)
Scalability	Moderate; requires excellent thermal control	Good; generally milder conditions

Experimental Protocols

Protocol 1: Synthesis via N-Alkylation and Dehydration

Step A: Synthesis of 1-Benzylpyrrolidine-2-carboxamide

• To a stirred suspension of pyrrolidine-2-carboxamide (1.0 eq) and potassium carbonate (2.5 eq) in anhydrous acetonitrile (10 volumes), slowly add benzyl chloride (1.1 eq) at room temperature.

• Heat the reaction mixture to 70-80°C and monitor the reaction progress by HPLC or TLC.

• Upon completion (typically 4-6 hours), cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude 1-benzylpyrrolidine-2-carboxamide.

Step B: Synthesis of 1-Benzylpyrrolidine-2-carbonitrile

• Dissolve the crude amide from Step A in anhydrous THF (10 volumes) and cool the solution to 0-5°C in an ice bath.

• Slowly add trifluoroacetic anhydride (1.5 eq) to the cooled solution, maintaining the internal temperature below 10°C.

• Stir the reaction mixture at room temperature for 2 hours, monitoring by TLC.

• Cool the mixture back to 0-5°C and carefully quench by the portion-wise addition of solid sodium bicarbonate until gas evolution ceases.

• Filter the mixture and concentrate the filtrate under vacuum.

• The residue can be purified by vacuum distillation or column chromatography.

Protocol 2: Synthesis via Reductive Amination

• To a solution of pyrrolidine-2-carbonitrile (1.0 eq) and benzaldehyde (1.1 eq) in 1,2-dichloroethane (DCE, 10 volumes), add acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise, ensuring the temperature does not rise significantly.

• Stir the reaction at room temperature overnight. Monitor by HPLC or TLC for the disappearance of the starting material.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCE.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify by vacuum distillation.

Analytical Methods

High-Performance Liquid Chromatography (HPLC)

A robust HPLC method is essential for monitoring reaction progress and assessing the purity of the final product.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Expected Elution Order: Benzaldehyde -> Benzyl alcohol -> Pyrrolidine precursors -> 1-Benzylpyrrolidine-2-carbonitrile .

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for identifying volatile impurities and byproducts.

• Column: A non-polar column such as a DB-5ms or equivalent.

• Carrier Gas: Helium.

• Injection: Split/splitless inlet.

• Oven Program: A temperature gradient from 100°C to 280°C.

• Detection: Mass spectrometry (scan mode for identification, SIM mode for quantification).

Visualizing Workflows and Pathways

Caption: Comparative workflows for the synthesis of 1-Benzylpyrrolidine-2-carbonitrile.

Caption: Decision tree for troubleshooting low yield in N-alkylation.

References

• Ji, H., et al. (2012).
• Brewer, S. E., et al. (2021). Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia. Organic Process Research & Development, 25(1), 124-131.

• SIELC Technologies. (n.d.). Separation of 1-Benzylpyrrolidine on Newcrom R1 HPLC column. [Link]

• Al-Hourani, B. J., et al. (2022). Synthesis of some 2-substituted pyrrolidine alkaloid analogues: N-benzyl-2-(5-substituted 1,3,4-Oxadiazolyl) Pyrrolidine derivatives and pharmacological screening.
• OChemOnline. (2022, July 7). Alkylation by reductive amination-Mechanism and Rxn setup using Sodium triacetoxy borane in THF [Video]. YouTube.

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• Aragen Life Sciences. (n.d.). Process Safety & Risk Management in Drug Substance. [Link]

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• Wikipedia. (n.d.). Benzyl chloride. [Link]

• Bornadel, A., et al. (2019). Technical Considerations for Scale-Up of Imine-Reductase-Catalyzed Reductive Amination: A Case Study. Organic Process Research & Development, 23(6), 1262-1268.

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. [Link]

• Reddit. (2024, May 2). Reductive amination difficulties - poor conversion. r/Chempros.

• Beilstein Journals. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. [Link]

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• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

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• ACS Sustainable Chemistry & Engineering. (n.d.). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources.
• MDPI. (n.d.).
• OSTI.GOV. (2023, April 19). Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by Electron.
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• MATEC Web of Conferences. (n.d.). Effective process safety management for highly hazardous chemicals.
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• ACS Publications. (n.d.). Process Safety Considerations in the Design and Scale-Up of Chemical Looping Processes.

• Occupational Safety and Health Administration. (n.d.). 1910.119 - Process safety management of highly hazardous chemicals. [Link]

• ResearchGate. (2025, August 10).
• ResearchGate. (n.d.). N-Benzylation of various aromatic amines with benzyl alcohol in the presence of Pd@La-BDC MOF.
• Organic Chemistry Portal. (n.d.).
• ResearchGate. (2025, August 6). Synthesis and effect of N-alkylation on antibacterial activity of 2-(Benzylthio)
• PubMed. (2023, August 14).

• LookChem. (n.d.). Purification of Benzyl chloride. [Link]

• ACS Publications. (2024, September 18). Copper-Catalyzed α-Alkylation of Aryl Acetonitriles with Benzyl Alcohols.
• ACS Publications. (n.d.). Copper-Catalyzed α-Alkylation of Aryl Acetonitriles with Benzyl Alcohols.
• Google Patents. (n.d.). US3715283A - Process for distilling benzyl chloride or mixtures containing benzyl chloride.
• Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.
• ACS Central Science. (n.d.). Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)

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Technical Support Center: Troubleshooting HPLC Separation of 1-Benzylpyrrolidine-2-carbonitrile Isomers

Welcome to the technical support center for the chromatographic separation of 1-benzylpyrrolidine-2-carbonitrile enantiomers. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of separating these chiral isomers. Here, we address specific issues in a direct question-and-answer format, grounded in scientific principles and field-proven experience.

The core challenge in separating 1-benzylpyrrolidine-2-carbonitrile lies in its stereochemistry. The molecule possesses a chiral center at the C2 position of the pyrrolidine ring, resulting in two non-superimposable mirror images: the (R)- and (S)-enantiomers. Achieving a successful and robust separation of these enantiomers is critical for accurate quantification, purity assessment, and ensuring the stereochemical integrity of pharmaceutical compounds.[1][2] This process invariably requires a chiral environment, created either by a chiral stationary phase (CSP) or a chiral mobile phase additive.[3][4]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am seeing no separation between my enantiomers (co-elution). What is the primary cause and how do I fix it?

Answer:

Co-elution of enantiomers is the most common initial challenge and points directly to an inadequate chiral recognition mechanism. For enantiomers to separate, they must form transient diastereomeric complexes with the chiral stationary phase (CSP), and these complexes must have different stabilities.[4] If the energies of these interactions are too similar, no separation will occur.

Root Causes & Immediate Solutions:

• Inappropriate Chiral Stationary Phase (CSP): The choice of CSP is the most critical factor.[3] The stationary phase may not have the correct combination of interaction sites (e.g., hydrogen bonding, π-π interactions, steric hindrance) to differentiate between the (R) and (S) isomers of 1-benzylpyrrolidine-2-carbonitrile.

  • Expert Insight: For chiral amines and related structures, polysaccharide-based CSPs are a robust starting point.[5][6] These are derived from cellulose or amylose, often coated or immobilized on a silica support, and functionalized with groups like phenylcarbamates.[6] Columns such as those with cellulose tris(3,5-dimethylphenylcarbamate) or amylose tris(3,5-dimethylphenylcarbamate) selectors have a high success rate for a broad range of chiral compounds.[6][7]

• Suboptimal Mobile Phase: The mobile phase composition directly influences the interactions between the analyte and the CSP. An incorrect solvent system can suppress the necessary chiral recognition interactions.

  • Expert Insight: Chiral separations are often highly sensitive to the mobile phase.[7] Normal-phase chromatography (e.g., using hexane/alcohol mixtures) is frequently more successful for the separation of polar compounds like chiral amines on polysaccharide CSPs. The alcohol modifier (e.g., ethanol, isopropanol) plays a key role in the separation mechanism.

Step-by-Step Troubleshooting Protocol:

• Confirm CSP Suitability: Verify that your chosen CSP is appropriate for amine separation. Polysaccharide-based columns are highly recommended.[5] If you are using a different type of column (e.g., Pirkle-type, protein-based) with no success, switching to a cellulose or amylose-based CSP is the logical next step.

• Optimize the Mobile Phase:

  • Change the Alcohol Modifier: If you are using Hexane/Isopropanol, switch to Hexane/Ethanol, or vice-versa. The steric hindrance and hydrogen bonding properties of the alcohol can significantly alter selectivity.[8]

  • Adjust Modifier Percentage: Systematically vary the alcohol percentage. Start with a screening gradient or a series of isocratic runs at 10%, 20%, and 30% alcohol in hexane.[6]

• Incorporate an Additive: For basic analytes like 1-benzylpyrrolidine-2-carbonitrile, an acidic or basic additive is often required to improve both peak shape and selectivity.[9][10]

  • Acidic Additive: Add 0.1% Trifluoroacetic Acid (TFA) or Acetic Acid. This can protonate the analyte, potentially leading to stronger interactions with the CSP.

  • Basic Additive: Add 0.1% Diethylamine (DEA) or Triethylamine (TEA). This is often used to suppress unwanted interactions with residual silanol groups on the silica support, which can improve peak shape and sometimes resolution.[7]

dot graph TD { bgcolor="#F1F3F4"; node [shape=box, style="filled", fillcolor="#FFFFFF", fontcolor="#202124", fontname="Arial"]; edge [color="#4285F4", fontname="Arial"];

} caption: Initial troubleshooting workflow for co-eluting enantiomers.

Q2: My peaks are resolved, but they are broad and tailing significantly. What's causing this and how can I improve the peak shape?

Answer:

Poor peak shape, particularly tailing, is a common issue when analyzing basic compounds like pyrrolidine derivatives.[7] This is typically caused by secondary, non-specific interactions between the analyte and the stationary phase.

Root Causes & Solutions:

• Silanol Interactions (Primary Cause): Silica-based CSPs have residual acidic silanol groups (Si-OH) on their surface. The basic nitrogen of the pyrrolidine ring can interact strongly with these sites via ion exchange, leading to peak tailing.[7]

  • Solution: Add a basic modifier to the mobile phase.[11] Diethylamine (DEA) or Triethylamine (TEA) at a concentration of 0.05% - 0.1% is highly effective.[7] The additive competes with the analyte for these active silanol sites, masking them and resulting in more symmetrical peaks.[7]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to broadened and tailing peaks.[12]

  • Solution: Reduce the sample concentration or injection volume. Perform a loading study by injecting progressively smaller amounts until the peak shape and retention time stabilize.

• Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion.[7]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase. If solubility is an issue, use the weakest possible solvent that can adequately dissolve the sample.

Troubleshooting Protocol for Peak Tailing:

Issue	Parameter to Adjust	Recommended Action	Expected Outcome
Silanol Interactions	Mobile Phase Additive	Add 0.1% Diethylamine (DEA) to the mobile phase.[7]	Sharper, more symmetrical peaks.
Column Overload	Sample Concentration	Reduce sample concentration by a factor of 10.	Improved peak symmetry, stable retention time.
Sample Solvent	Dissolution Solvent	Dissolve sample in the mobile phase.[7]	Reduced peak fronting or splitting.
Flow Rate	Flow Rate	Decrease the flow rate (e.g., from 1.0 mL/min to 0.7 mL/min).	May improve peak shape and resolution.[7]

dot graph TD { bgcolor="#F1F3F4"; node [shape=ellipse, style="filled", fillcolor="#FFFFFF", fontcolor="#202124", fontname="Arial"]; edge [color="#EA4335", fontname="Arial"];

} caption: Mechanism of peak tailing and the role of a basic additive.

Q3: I have some separation, but the resolution is poor (Rs < 1.5). How can I improve it?

Answer:

Poor resolution means the peaks are not sufficiently separated for accurate quantification. Resolution is a function of efficiency (N), selectivity (α), and retention factor (k). To improve resolution, you must optimize one or more of these parameters.

Strategies for Improving Resolution:

• Increase Selectivity (α): This is the most powerful way to improve resolution. Selectivity is the measure of separation between the two enantiomer peaks.

  • Mobile Phase Composition: As discussed in Q1, systematically screen different alcohol modifiers and their concentrations. This is a primary tool for manipulating selectivity.[9]

  • Temperature: Temperature affects the thermodynamics of chiral recognition.[7] Screening temperatures (e.g., 15°C, 25°C, 40°C) can have a significant, though sometimes unpredictable, effect on selectivity. Lower temperatures often, but not always, improve resolution.

• Increase Efficiency (N): Efficiency relates to the narrowness of the peaks. Narrower peaks are easier to resolve.

  • Flow Rate: Chiral separations are often more efficient at lower flow rates.[7] Reducing the flow rate from 1.0 mL/min to 0.5-0.7 mL/min provides more time for the enantiomers to interact with the CSP, often leading to better resolution.

  • Column Health: Ensure your column is not old or contaminated, as this can drastically reduce efficiency. If performance has degraded over time, flushing with a strong solvent (check column manual for compatibility) may help.[13]

• Optimize Retention Factor (k): The retention factor describes how long the analyte is retained on the column. An optimal k value is typically between 2 and 10.

  • Adjust Solvent Strength: If peaks are eluting too early (k < 2), decrease the amount of the strong solvent (the alcohol modifier in normal phase). If they are eluting too late (k > 10), increase the alcohol percentage. This ensures sufficient interaction time for separation without excessively long run times.

Experimental Protocol for Resolution Optimization:

• Establish a Baseline: Use an initial method (e.g., Hexane/Ethanol 80:20 with 0.1% DEA at 1.0 mL/min and 25°C).

• Vary Temperature: Analyze the sample at 15°C, 25°C, and 40°C. Select the temperature that provides the best selectivity (α).

• Optimize Flow Rate: Using the best temperature from the previous step, analyze the sample at flow rates of 1.0, 0.8, and 0.6 mL/min.

• Fine-Tune Mobile Phase: If necessary, make small adjustments (± 2-5%) to the alcohol content to move the retention factor (k) into the optimal 2-10 range.

Parameter	How to Change	Impact on Resolution
Selectivity (α)	Change alcohol type/%; Adjust temperature.	High Impact
Efficiency (N)	Decrease flow rate; Use a longer column.	Moderate Impact
Retention (k)	Adjust alcohol %.	Moderate Impact (must be in optimal range)

References

• Benchchem. (n.d.). Chiral Resolution of Pyrrolidine Derivatives by HPLC: Application Notes and Protocols.
• Benchchem. (n.d.). Navigating the Maze of Enantiomers: A Guide to Chiral Stationary Phases for 3-Methylcyclohexanamine Separation.
• Benchchem. (n.d.). Troubleshooting poor peak resolution in chiral HPLC of L-Hyoscyamine.
• Benchchem. (n.d.). A Comparative Guide to HPLC and GC Methods for Enantomeric Excess Determination of Pyrrolidine Derivatives.
• ResearchGate. (n.d.). Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases.
• ResearchGate. (n.d.). Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column.
• Daicel Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution.
• YouTube. (2024, October 13). Troubleshooting Poor Peak Shape and Resolution in HPLC.
• Yakhak Hoeji. (2021, June 30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases.
• Daicel Chiral Technologies. (2021, March 14). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives.
• PubMed Central. (2021, September 9). Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods.
• ResearchGate. (n.d.). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives.
• Benchchem. (n.d.). Application Notes and Protocols for Chiral Pyrrolidine Derivatives in Flow Chemistry.
• MDPI. (2010). Synthesis of a New Chiral Pyrrolidine.
• Preprints.org. (2025, July 1). Molecular Dynamics of Enantiomeric Separation in HPLC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of a New Chiral Pyrrolidine [mdpi.com]
• 3. Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. preprints.org [preprints.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. yakhak.org [yakhak.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. chiraltech.com [chiraltech.com]
• 12. m.youtube.com [m.youtube.com]
• 13. chiraltech.com [chiraltech.com]

Preventing degradation of 1-Benzylpyrrolidine-2-carbonitrile during storage

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing 1-Benzylpyrrolidine-2-carbonitrile in their experiments. The stability and purity of this reagent are paramount for obtaining reliable and reproducible results. This document provides a comprehensive overview of potential degradation pathways, recommended storage and handling procedures, and analytical methods for purity assessment. The information herein is synthesized from established chemical principles and data from structurally related compounds to provide a robust framework for maintaining the integrity of your 1-Benzylpyrrolidine-2-carbonitrile samples.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I suspect my sample of 1-Benzylpyrrolidine-2-carbonitrile has degraded. What are the common signs of degradation?

A1: Visual inspection can sometimes reveal degradation. Look for a change in color from colorless or light yellow to a darker yellow or brown hue. The appearance of solid precipitates or a noticeable change in viscosity can also indicate degradation. However, significant degradation can occur without any visible changes. Therefore, analytical confirmation is always recommended if you suspect a problem. The most definitive way to assess degradation is through analytical techniques like High-Performance Liquid Chromatography (HPLC)[1][2][3].

Q2: What are the most likely chemical degradation pathways for 1-Benzylpyrrolidine-2-carbonitrile?

A2: Based on its chemical structure, which contains a tertiary amine, a nitrile group, and a benzyl group, there are three primary anticipated degradation pathways:

• Hydrolysis of the Nitrile Group: The carbonitrile (nitrile) group is susceptible to hydrolysis, especially in the presence of moisture and acidic or basic conditions. This can lead to the formation of 1-Benzylpyrrolidine-2-carboxamide or, with further hydrolysis, 1-Benzylpyrrolidine-2-carboxylic acid[4].

• Oxidation of the Pyrrolidine Ring or Benzyl Group: The tertiary amine in the pyrrolidine ring and the benzylic position are susceptible to oxidation. Oxidative degradation can be initiated by atmospheric oxygen, peroxide impurities in solvents, or exposure to light. This can lead to the formation of N-oxides or other oxidative byproducts.

• Photodegradation: Exposure to UV or visible light can provide the energy to initiate degradation reactions, including oxidation.

Q3: My experiment is failing, and I suspect the quality of my 1-Benzylpyrrolidine-2-carbonitrile. What should I do first?

A3: First, verify the purity of your current sample using an appropriate analytical method, such as the HPLC protocol outlined in the "Analytical Methods for Purity Assessment" section of this guide. If the purity is below your experimental requirements, it is advisable to use a fresh, unopened sample or purify the existing stock. If a new sample also fails, consider other experimental parameters.

Q4: Can I purify a partially degraded sample of 1-Benzylpyrrolidine-2-carbonitrile?

A4: Yes, purification is possible, typically through column chromatography or distillation[5]. However, for many research applications, it is more time- and cost-effective to purchase a new, high-purity batch from a reputable supplier. If you choose to purify, it is essential to thoroughly characterize the purified material to confirm its identity and purity before use.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Inconsistent experimental results	Purity of 1-Benzylpyrrolidine-2-carbonitrile has decreased over time.	1. Perform a purity check using HPLC. 2. If purity is low, use a fresh, unopened sample. 3. Review storage conditions to prevent future degradation.
Discoloration of the compound (darkening)	Likely oxidative or photodegradation.	1. Discard the discolored sample. 2. Ensure future samples are stored under an inert atmosphere and protected from light.
Formation of a precipitate	Possible hydrolysis to the less soluble carboxylic acid or other degradation products.	1. Do not use the sample. 2. Investigate storage conditions for sources of moisture.

Proposed Degradation Pathways

The following diagrams illustrate the most probable degradation pathways for 1-Benzylpyrrolidine-2-carbonitrile based on its functional groups. These are predictive and should be confirmed experimentally if degradation is suspected.

Caption: Proposed degradation pathways of 1-Benzylpyrrolidine-2-carbonitrile.

Recommended Storage and Handling Protocols

To minimize degradation and ensure the long-term stability of 1-Benzylpyrrolidine-2-carbonitrile, adhere to the following protocols:

Storage Conditions:

Parameter	Recommendation	Rationale
Temperature	2-8°C	Reduces the rate of potential degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes contact with atmospheric oxygen and moisture, preventing oxidation and hydrolysis.
Light	Amber vial or stored in the dark	Protects the compound from photodegradation.
Container	Tightly sealed, appropriate material	Prevents contamination and ingress of moisture and air.

Handling Procedures:

• Inert Atmosphere: When handling the compound, it is best practice to work under an inert atmosphere (e.g., in a glove box or using a Schlenk line).

• Minimize Exposure: Only open the container when necessary and for the shortest possible time.

• Use Dry Solvents and Glassware: Ensure all solvents and glassware are free of moisture to prevent hydrolysis of the nitrile group.

• Avoid Contamination: Use clean spatulas and syringes to avoid cross-contamination.

Analytical Methods for Purity Assessment

Regular purity assessment is crucial for ensuring the quality of 1-Benzylpyrrolidine-2-carbonitrile. High-Performance Liquid Chromatography (HPLC) is the recommended technique for this purpose[1][2][3].

Stability-Indicating HPLC Method

A stability-indicating method is one that can separate the intact active pharmaceutical ingredient (API) from its degradation products, thus providing a reliable measure of stability[2][3]. The following is a general-purpose reverse-phase HPLC method that can serve as a starting point for the analysis of 1-Benzylpyrrolidine-2-carbonitrile and its potential impurities. Method optimization may be required for specific applications.

Experimental Protocol:

• Instrumentation:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient: Start with a low percentage of Mobile Phase B and gradually increase to elute more non-polar compounds. A suggested starting gradient is 10% B to 90% B over 20 minutes.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 210 nm and 254 nm

  • Injection Volume: 10 µL

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 1-Benzylpyrrolidine-2-carbonitrile.

  • Dissolve in a suitable diluent (e.g., a mixture of Mobile Phase A and B) to a final concentration of 1 mg/mL.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Stability indicating RP-HPLC: Significance and symbolism [wisdomlib.org]
• 4. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4384125A - Process for the purification of 2-pyrrolidone - Google Patents [patents.google.com]

Technical Support Center: Optimizing Catalyst Selection for 1-Benzylpyrrolidine-2-carbonitrile Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 1-Benzylpyrrolidine-2-carbonitrile. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of catalyst selection and reaction optimization. Here, we address common challenges through a series of frequently asked questions and troubleshooting guides, grounded in established chemical principles and field-proven insights.

Section 1: Foundational FAQs on Catalyst Selection

This section covers the fundamental questions regarding the catalytic approach to synthesizing 1-Benzylpyrrolidine-2-carbonitrile, focusing on the prevalent and highly efficient Phase-Transfer Catalysis (PTC) method.

Q1: What are the most effective catalytic methods for synthesizing 1-Benzylpyrrolidine-2-carbonitrile?

The synthesis of 1-Benzylpyrrolidine-2-carbonitrile is typically achieved via the N-alkylation of pyrrolidine-2-carbonitrile with a benzyl halide (e.g., benzyl bromide or benzyl chloride). The most robust and industrially scalable method for this SN2 type reaction is Phase-Transfer Catalysis (PTC) .[1][2]

PTC is advantageous because it facilitates the reaction between reactants located in different immiscible phases (e.g., an aqueous phase containing the nucleophile and an organic phase containing the substrate).[3] This methodology offers several "green chemistry" benefits, including the potential elimination of hazardous organic solvents, the use of simple and inexpensive inorganic bases, high yields, and simplified procedures.[2][3][4]

Q2: How do I select the optimal Phase-Transfer Catalyst for my reaction?

The choice of the phase-transfer catalyst is critical for reaction efficiency. The most common and effective catalysts for this type of synthesis are quaternary 'onium' salts , particularly quaternary ammonium salts (R₄N⁺X⁻).[3]

The selection process should be guided by the catalyst's structure and its resulting physical properties:

• Lipophilicity (Organophilicity): The catalyst must be soluble enough in the organic phase to transport the nucleophile. Lipophilicity is often estimated by the total number of carbon atoms in the alkyl chains, known as the "C#". For reactions where the organic phase reaction is the rate-determining step, catalysts with a C# in the range of 16 to 32 often provide the best results.[2]

• Catalyst Structure: Bulky alkyl groups on the quaternary cation can sometimes hinder reaction rates by reducing the maximum possible concentration at the interface.[4] Symmetrical catalysts are often preferred for their stability.

• Counter-ion (X⁻): The choice of the counter-ion can be important. While catalysts are often purchased as bromide or chloride salts, the active species in the organic phase will be paired with the reacting anion. Highly polarizable leaving groups like iodide and tosylate can sometimes "poison" the catalyst by forming a very strong ion pair with the quaternary cation, preventing it from transporting the desired nucleophile.[2]

Table 1: Comparison of Common Quaternary Ammonium Phase-Transfer Catalysts

Catalyst Name	Abbreviation	Structure	C#	Key Characteristics & Considerations
Tetrabutylammonium Bromide	TBAB	(CH₃CH₂CH₂CH₂)₄N⁺Br⁻	16	A versatile, widely used, and cost-effective catalyst. Good balance of solubility for many liquid-liquid PTC systems.
Tetrabutylammonium Hydrogen Sulfate	TBAHS	(CH₃CH₂CH₂CH₂)₄N⁺HSO₄⁻	16	Useful in reactions where pH control is important.
Methyltrioctylammonium Chloride	Aliquat® 336	CH₃(C₈H₁₇)₃N⁺Cl⁻	25	Higher lipophilicity, making it very effective for transferring nucleophiles into non-polar organic phases.
Benzyltriethylammonium Chloride	BTEAC	(C₆H₅CH₂)(CH₃CH₂)₃N⁺Cl⁻	13	Often used in solid-liquid PTC. The benzyl group can enhance thermal stability.

Q3: Can you illustrate the mechanism of Phase-Transfer Catalysis for this synthesis?

Certainly. The mechanism involves the catalyst acting as a shuttle for the cyanide anion (if performing cyanation) or the deprotonated pyrrolidine nitrogen (for benzylation) from the aqueous or solid phase into the organic phase where the reaction occurs.

The process for N-benzylation of pyrrolidine-2-carbonitrile can be visualized as follows:

Caption: General mechanism of Phase-Transfer Catalysis (PTC).

Mechanism Explained:

• Deprotonation: In the aqueous or solid phase, an inorganic base (like K₂CO₃) deprotonates the pyrrolidine-2-carbonitrile, creating the pyrrolidinide anion (Pyr-CN⁻).

• Ion Exchange: The phase-transfer catalyst cation (Q⁺, e.g., (n-Bu)₄N⁺) pairs with the pyrrolidinide anion at the phase interface, forming a lipophilic ion pair [Q⁺, Pyr-CN⁻].

• Migration: This ion pair is soluble in the organic phase and migrates into it.[4]

• SN2 Reaction: In the organic phase, the "naked" and highly reactive pyrrolidinide anion attacks the benzyl bromide, forming the desired product and releasing the bromide anion.

• Catalyst Regeneration: The catalyst cation Q⁺ now pairs with the bromide anion (Br⁻), forming [Q⁺, Br⁻]. This ion pair migrates back to the aqueous interface to exchange the bromide for another pyrrolidinide anion, thus completing the catalytic cycle.

Section 2: Troubleshooting Guide for Common Experimental Issues

Even with a well-designed protocol, challenges can arise. This section addresses the most common problems encountered during the synthesis and provides a logical framework for resolving them.

Q4: My reaction is extremely slow or appears stalled. What are the likely causes?

A slow or incomplete reaction is a frequent issue. The root cause often lies in the efficiency of the phase-transfer process.

• Insufficient Agitation: The reaction occurs at the interface between the two phases or in the organic phase. The rate of transfer is directly proportional to the interfacial surface area.[4]

  • Solution: Increase the stirring rate significantly. For laboratory-scale reactions, a vigorous mechanical stirrer is often superior to a magnetic stir bar. The use of ultrasound can also be beneficial.[4]

• Improper Catalyst Choice: The selected catalyst may not have the appropriate lipophilicity for your solvent system.

  • Solution: If using a non-polar solvent like toluene, a more lipophilic catalyst like Aliquat® 336 (C#=25) may be required. If the reaction stalls, adding a small amount (1-2 mol%) of a different PTC can sometimes restart it.

• Low Temperature: While SN2 reactions are often exothermic, they still require sufficient activation energy.

  • Solution: Gently heat the reaction mixture. A temperature of 50-70 °C is a common starting point for this type of alkylation. Monitor for byproduct formation at higher temperatures.

• Poor Quality Base: The inorganic base (e.g., K₂CO₃, NaOH) may be old or have absorbed moisture, reducing its effectiveness.

  • Solution: Use freshly ground, anhydrous potassium carbonate or freshly prepared aqueous NaOH. For solid-liquid PTC, ensure the base has a fine particle size to maximize surface area.

Q5: I'm observing significant byproduct formation. How can I identify and mitigate these side reactions?

Byproduct formation reduces yield and complicates purification. The most common side reactions are:

• Dibenzylimine Formation: If benzylamine is used as a starting material in a route involving oxidation, it can be oxidized to benzonitrile and dibenzylimine.[5][6]

  • Mitigation: This is more relevant to alternative synthetic routes. If starting from pyrrolidine-2-carbonitrile, this is not a primary concern. However, it highlights the importance of choosing a synthetic strategy that minimizes oxidative side reactions.

• Solvent-Related Impurities: Certain polar aprotic solvents can react with common bases, especially at elevated temperatures. For example, sodium hydride (NaH) can act as both a base and a reducing agent, reacting with DMF to form byproducts that consume the benzylating agent.[7]

  • Mitigation: Avoid reactive solvent/base combinations. For PTC, solvents like toluene, chlorobenzene, or even solvent-free conditions are often preferred over DMF or acetonitrile when strong, non-nucleophilic bases are used.[2]

• Nitrile Hydrolysis: The carbonitrile group can be sensitive to hydrolysis to the corresponding amide or carboxylic acid, especially under strongly acidic or basic work-up conditions at elevated temperatures.

  • Mitigation: Perform the aqueous work-up at room temperature or below. Use milder bases for pH adjustment if necessary (e.g., NaHCO₃ instead of NaOH).

Q6: My yield is low despite seeing full conversion of my starting material on TLC/HPLC. What should I investigate?

This frustrating scenario points towards issues during the work-up and isolation phase or catalyst deactivation.

Caption: Troubleshooting Decision Tree for Low Yield Issues.

• Emulsion Formation: Vigorous stirring of biphasic mixtures, especially with quaternary ammonium salts, can lead to stable emulsions, trapping the product and making phase separation difficult.

  • Solution: Add a saturated brine solution to help break the emulsion. Alternatively, filter the entire mixture through a pad of Celite® or diatomaceous earth.

• Product Solubility: 1-Benzylpyrrolidine-2-carbonitrile has some polarity. A portion of the product might be lost to the aqueous phase during extraction.

  • Solution: Perform multiple extractions (e.g., 3-4 times) with your organic solvent. If product loss is still suspected, re-extract the combined aqueous layers with a more polar solvent like dichloromethane (DCM) or ethyl acetate.

• Catalyst Poisoning: As mentioned, certain anions like iodide (I⁻) or tosylate (TsO⁻) can form extremely tight ion pairs with the catalyst, effectively taking it out of the catalytic cycle.[2]

  • Solution: If you are using benzyl iodide, consider switching to benzyl bromide. If a tosylate leaving group is involved, a mesylate is often a better alternative in PTC reactions.[2]

Q7: How can I effectively monitor the reaction's progress?

Real-time or frequent reaction monitoring is crucial for optimization and preventing over-running, which can lead to byproduct formation.

• Thin-Layer Chromatography (TLC): The simplest and fastest method. Use a suitable solvent system (e.g., Hexane/Ethyl Acetate) to achieve good separation between the starting material (pyrrolidine-2-carbonitrile) and the more non-polar product. Visualize with a UV lamp and/or a potassium permanganate stain.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the consumption of starting materials and the formation of the product and any impurities. A reversed-phase C18 column with a water/acetonitrile or water/methanol gradient is typically effective.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Taking a small aliquot, performing a mini-workup, and running a quick ¹H NMR can be very informative. The appearance of the benzyl protons and the shift of the pyrrolidine ring protons are clear indicators of product formation. In-line or flow NMR can also be used for real-time analysis in advanced setups.[9]

Section 3: Advanced Optimization & Experimental Protocol

This section provides a detailed protocol and discusses the nuanced effects of solvent and base selection.

Q8: How do the choices of solvent and base specifically impact catalyst performance and reaction outcome?

The interplay between solvent, base, and catalyst is a critical optimization axis.

• Solvent Choice: The solvent defines the "organic phase." Its polarity influences the solubility of the catalyst-nucleophile ion pair.

  • Non-polar solvents (e.g., Toluene, Xylene): These are excellent choices for "greenness" and ease of water removal (Dean-Stark). They often require more lipophilic catalysts (e.g., Aliquat® 336) to effectively draw the ion pair from the aqueous phase.

  • Polar aprotic solvents (e.g., Acetonitrile, Dichloromethane): These can increase reaction rates by better solvating the ion pair. However, they can be more challenging for phase separation and may be reactive with certain bases.[7]

  • Solvent-Free: If the reactants are liquids, running the reaction neat is the "greenest" option and can lead to very high reaction rates due to high reactant concentration.[2]

• Base Choice: The base's strength and solubility are key.

  • Potassium Carbonate (K₂CO₃): A versatile and commonly used base. It is strong enough to deprotonate the pyrrolidine nitrogen but not so strong as to cause widespread side reactions. It is typically used as a solid (S-L PTC) or a concentrated aqueous solution (L-L PTC).

  • Sodium Hydroxide (NaOH) / Potassium Hydroxide (KOH): Stronger bases that can accelerate the reaction but also increase the risk of nitrile hydrolysis, especially at higher temperatures. Best used as a 50% aqueous solution.

Table 2: Influence of Solvent and Base on Reaction Performance

Solvent	Base	System Type	Pros	Cons
Toluene	50% aq. KOH	Liquid-Liquid	Good for industrial scale, cost-effective, easy work-up.	May require higher temperatures; risk of emulsion.
Toluene	Anhydrous K₂CO₃	Solid-Liquid	Minimizes water, reducing hydrolysis risk; simpler work-up.	Slower reaction rates; requires finely powdered base.
Acetonitrile	Anhydrous K₂CO₃	Solid-Liquid	Can lead to faster rates due to higher polarity.	More difficult to remove; potential for side reactions.[7]
None (Neat)	Anhydrous K₂CO₃	Solid-Liquid	High reaction rate, environmentally friendly.[2]	Only feasible if reactants are liquid and thermally stable.

Q9: Can you provide a representative experimental protocol for a PTC-mediated synthesis of 1-Benzylpyrrolidine-2-carbonitrile?

This protocol is a general guideline and should be optimized for specific laboratory conditions and scale.

Protocol: Synthesis of 1-Benzylpyrrolidine-2-carbonitrile via Liquid-Liquid PTC

Reagents:

• Pyrrolidine-2-carbonitrile (1.0 eq)

• Benzyl Bromide (1.05 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Tetrabutylammonium Bromide (TBAB) (0.05 eq)

• Toluene

• Deionized Water

Procedure:

• Setup: To a round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a temperature probe, add pyrrolidine-2-carbonitrile (1.0 eq), potassium carbonate (2.0 eq), tetrabutylammonium bromide (0.05 eq), and toluene (approx. 5 mL per gram of starting material).

• Initial Stirring: Begin vigorous stirring (e.g., 500-700 RPM) to create a fine suspension.

• Reagent Addition: Add benzyl bromide (1.05 eq) to the mixture. A slight exotherm may be observed.

• Reaction: Heat the reaction mixture to 60-70 °C and maintain vigorous stirring.

• Monitoring: Monitor the reaction progress every 1-2 hours using TLC (e.g., 3:1 Hexane:Ethyl Acetate) or HPLC. The reaction is typically complete within 4-8 hours.

• Quenching & Work-up: Once the reaction is complete, cool the mixture to room temperature. Add deionized water to dissolve the inorganic salts.

• Phase Separation: Transfer the mixture to a separatory funnel. Separate the organic layer. If an emulsion forms, add a small amount of brine.

• Extraction: Extract the aqueous layer twice more with toluene.

• Washing: Combine the organic layers and wash with water, followed by a wash with saturated brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by flash column chromatography on silica gel or by vacuum distillation to afford 1-Benzylpyrrolidine-2-carbonitrile as a clear oil.

References

• Biosynthesis of the benzylpyrrolidine precursor in anisomycin by a unique ThDP-dependent enzyme - PMC. PubMed Central.
• Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals.
• Phase-Transfer Catalysis (PTC). Macmillan Group, Princeton University.
• Phase Transfer Catalysis. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. Indo American Journal of Pharmaceutical Research.
• Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent. ACS Omega.
• A Minireview of Phase-Transfer Catalysis and Recent Trends. Biomedical Journal of Scientific & Technical Research.
• NMR reaction monitoring in flow synthesis. Beilstein Journal of Organic Chemistry.
• Biosynthesis of the benzylpyrrolidine precursor in anisomycin by a unique ThDP-dependent enzyme. ResearchGate.
• Oxidation of benzylamine to form benzonitrile and dibenzylimine using different additives a. ResearchGate.
• Possible pathways for the preparation of nitrile from dibenzylimine. ResearchGate.
• A Comparative Guide to Purity Assessment of Synthesized 1-Benzyl-2,4-diphenylpyrrole by HPLC. Benchchem.

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Technical Support Center: Work-up and Troubleshooting for 1-Benzylpyrrolidine-2-carbonitrile Synthesis

Welcome to the technical support center for the synthesis of 1-Benzylpyrrolidine-2-carbonitrile. This guide is designed for researchers, chemists, and drug development professionals to navigate the critical work-up and purification stages of this synthesis. We provide field-proven insights, step-by-step protocols, and robust troubleshooting solutions to help you achieve high yield and purity for your target compound.

Introduction: The Critical Role of the Work-up

The synthesis of 1-Benzylpyrrolidine-2-carbonitrile, a valuable intermediate in medicinal chemistry, typically involves the N-benzylation of pyrrolidine-2-carbonitrile or a multi-step sequence starting from precursors like L-proline. Regardless of the synthetic route, the success of the experiment hinges on a meticulous work-up procedure. The work-up isolates the crude product from unreacted starting materials (e.g., benzyl bromide), reagents (e.g., base), and potential side products. As 1-Benzylpyrrolidine-2-carbonitrile is a basic compound, the work-up strategy is centered around a carefully planned acid-base extraction.

Frequently Asked Questions (FAQs)

Q1: Why is an acidic wash necessary in the work-up? A: 1-Benzylpyrrolidine-2-carbonitrile is a tertiary amine, which is basic. Washing the organic layer with a dilute aqueous acid (like 1M HCl) protonates the amine, forming a water-soluble ammonium salt. This salt partitions into the aqueous layer, effectively separating it from non-basic impurities, such as unreacted benzyl bromide, which remain in the organic layer.[1][2] The product can then be recovered by basifying the aqueous layer and re-extracting.

Q2: I used potassium cyanide (KCN) in my synthesis. What are the critical safety precautions for the work-up? A: Potassium cyanide is extremely toxic and must be handled with extreme care in a certified fume hood.[3] A critical safety measure during work-up is to avoid acidification of any aqueous waste containing residual cyanide. Acidification will generate highly toxic hydrogen cyanide (HCN) gas.[4][5] All cyanide-containing waste must be quenched by treating with an oxidizing agent like bleach (sodium hypochlorite) under basic conditions before disposal according to institutional safety protocols.[4]

Q3: My final product seems to be degrading, and I smell almonds. What is happening? A: The faint almond-like smell is characteristic of hydrogen cyanide (HCN).[6] Some α-aminonitriles, particularly five-membered ring systems, can be unstable and undergo a retro-Strecker reaction, eliminating HCN.[7] This can be triggered by excessive heat or inappropriate pH during the work-up or storage. Ensure your work-up is performed without unnecessary delay and at moderate temperatures.

Q4: Can I skip the brine wash? What is its purpose? A: The brine (saturated aqueous NaCl) wash is highly recommended. Its primary purpose is to decrease the solubility of the organic product in the aqueous layer, thereby increasing the yield in the organic phase (a phenomenon known as "salting out").[8] It also helps to break up minor emulsions and removes the bulk of the dissolved water from the organic solvent before the final drying step.[9]

Standard Work-up Protocol

This protocol assumes the reaction was performed in an organic solvent (e.g., THF, DCM, or Toluene) and involved reacting pyrrolidine-2-carbonitrile with benzyl bromide in the presence of a base like potassium carbonate or triethylamine.

Experimental Workflow Diagram

Caption: Standard liquid-liquid extraction workflow.

Step-by-Step Methodology

• Quenching the Reaction:

  • Once the reaction is complete (as determined by TLC or LC-MS), cool the reaction vessel in an ice-water bath to 0-5 °C.

  • Slowly add deionized water to quench the reaction and dissolve any inorganic salts. If a strong acid was used as a catalyst, quench with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases. Caution: Add quenching agent slowly to control any exothermic processes or gas evolution.[8]

• Solvent Dilution and Transfer:

  • Transfer the entire mixture to a separatory funnel of appropriate size.

  • Dilute the mixture with an immiscible organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM). This ensures a lower density than the aqueous phase and good solubility for the product.

• Washing Steps:

  • Acid Wash (Optional, for impurity removal): To remove any unreacted basic starting material (pyrrolidine-2-carbonitrile), first wash the organic layer with dilute (e.g., 1M) HCl. The product will move to the aqueous layer. Separate the layers. Basify the aqueous layer with 2M NaOH to pH > 10 and re-extract the product back into an organic solvent. This is a more rigorous purification but risks hydrolysis.

  • Base Wash: Wash the organic layer with saturated aqueous NaHCO₃ solution. This will neutralize any residual acid and remove acidic byproducts.

  • Water Wash: Wash the organic layer with deionized water to remove water-soluble impurities and residual salts.

  • Brine Wash: Perform a final wash with saturated aqueous NaCl (brine). This step helps to remove the majority of dissolved water from the organic layer and helps break any minor emulsions.[8]

• Drying the Organic Layer:

  • Separate the organic layer and transfer it to an Erlenmeyer flask.

  • Dry the solution over an anhydrous drying agent, such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Add the drying agent until it no longer clumps together.

  • Filter the solution to remove the drying agent, washing the solid with a small amount of fresh extraction solvent.

• Concentration:

  • Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• Final Purification:

  • The resulting crude oil or solid is unlikely to be pure. Further purification by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) or vacuum distillation is typically required to obtain the final product with high purity.

Troubleshooting Guide

Problem	Potential Cause(s)	Solution(s)
Persistent Emulsion	1. High concentration of salts or polar byproducts acting as surfactants.[9]2. Vigorous shaking of the separatory funnel.[9]3. Solvent choice (e.g., DCM can be prone to emulsions).	1. Add Brine: Add a significant amount of saturated NaCl solution to the separatory funnel to increase the ionic strength of the aqueous phase.[10]2. Gentle Inversion: Instead of shaking, gently invert the separatory funnel 10-15 times for subsequent extractions.3. Filter: Filter the entire emulsified mixture through a pad of Celite® or glass wool.[10]4. Centrifugation: If available, centrifuge the mixture to force layer separation.5. Wait: Allow the separatory funnel to stand undisturbed for an extended period (15-30 minutes).
Low Yield of Product	1. Incomplete extraction.2. Product is partially water-soluble.3. Accidental hydrolysis of the nitrile group to the carboxylic acid during acidic or basic washes.[11]4. Product loss during transfers.	1. Multiple Extractions: Perform multiple extractions (e.g., 3x) with smaller volumes of organic solvent rather than one large extraction.2. "Salting Out": Always use a brine wash as the final aqueous wash to drive the organic product out of the aqueous phase.[8]3. pH Control: Avoid prolonged exposure to strong acids or bases. Use milder conditions (e.g., saturated NaHCO₃ instead of NaOH). If the carboxylic acid is formed, it can be removed by a basic wash.4. Back-Extraction: After the main extraction, re-extract the combined aqueous layers with a fresh portion of organic solvent to recover any dissolved product.
Product Contaminated with Benzyl Bromide	1. Use of excess benzyl bromide in the reaction.[1]2. Benzyl bromide has similar polarity to the product, making it difficult to separate.	1. Triethylamine Quench: After the reaction, add a small amount of triethylamine (Et₃N) and stir for 1-2 hours. The triethylamine will react with the excess benzyl bromide to form a quaternary ammonium salt, which is water-soluble and can be removed during the aqueous wash.[1][12]2. Distillation: Benzyl bromide is volatile. It can often be removed under high vacuum, though care must be taken not to co-distill the product.3. Chromatography: A well-packed silica gel column can effectively separate benzyl bromide (less polar) from the more polar product.[1]
Product is an Unexpected White Solid/Precipitate	1. Formation of an ammonium salt (e.g., product hydrochloride) if the organic layer was not washed free of acid.2. Hydrolysis of the nitrile to the corresponding carboxylic acid, which may be a solid.[11]	1. Neutralize: Dissolve the crude material in your organic solvent and wash thoroughly with saturated NaHCO₃ solution, followed by water and brine, then re-dry and concentrate.2. Check pH: Test the pH of the final aqueous wash with litmus paper to ensure it is neutral.3. Characterize: Obtain an NMR or IR spectrum. The presence of a broad carboxylic acid O-H stretch in the IR or a downfield exchangeable proton in the NMR would indicate hydrolysis.

Troubleshooting Decision Tree

Caption: Decision tree for common work-up issues.

References

• ResearchGate. (2014, October 1). How does one separate Benzyl bromide from the reaction mixture? ResearchGate. [Link]

• ResearchGate. (2012, May 16). Removing Benzyl bromide. ResearchGate. [Link]

• Research Module: Scheme 2A. N-Benzylation Using Benzyl Bromide. [Link]

• Imperial College London. (2021, September 13). 27_cyanides_2022.docx. [Link]

• Chemistry Stack Exchange. (2016, November 1). Emulsion formation during extraction. Chemistry Stack Exchange. [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Emulsions. [Link]

• Organic Syntheses. (2009, January 12). Working with Hazardous Chemicals. [Link]

• Larranaga, M. D., Lewis, R. J., Sr., & Lewis, R. A. (2016). Hawley's Condensed Chemical Dictionary. Wiley.

• Scheme 2. N-Benzylation Using Benzyl Bromide. 3 → 6. [Link]

• LCGC International. Tips for Troubleshooting Liquid–Liquid Extractions. [Link]

• Rodríguez, I., Calaza, M. I., Jiménez, A. I., & Cativiela, C. (2015). Synthesis of enantiomerically pure δ-benzylproline derivatives. RSC Advances, 5(18), 13575-13583. [Link]

• Organic Chemistry Portal. Strecker Synthesis. [Link]

• Wikipedia. Strecker amino acid synthesis. Wikipedia. [Link]

• Semantic Scholar. Synthesis of enantiomerically pure δ-benzylproline derivatives. [Link]

• Google Patents. US5210303A - Process for producing benzylamines.

• Biotage. (2023, January 17). Tackling emulsions just got easier. [Link]

• Centers for Disease Control and Prevention. Potassium Cyanide: Systemic Agent. NIOSH. [Link]

• ResearchGate. Removal of benzyl group and obtaining unprotected amino acid. ResearchGate. [Link]

• Beilstein Journals. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Beilstein Journal of Organic Chemistry, 4, 20. [Link]

• Master Organic Chemistry. (2018, November 12). The Strecker Synthesis of Amino Acids. [Link]

• Yale Environmental Health & Safety. Standard Operating Procedure - POTASSIUM OR SODIUM CYANIDE*. [Link]

• Chemguide. Hydrolysing Nitriles. [Link]

• National Center for Biotechnology Information. N-Benzyl-L-proline. PubChem. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2022). Molecules, 27(15), 4988. [Link]

• GOV.UK. Sodium and Potassium Cyanide - Incident management. [Link]

• Master Organic Chemistry. Strecker Synthesis. [Link]

• Wikipedia. Potassium cyanide. Wikipedia. [Link]

• Google Patents.

• Organic Chemistry Portal. Synthesis of carboxylic acids by hydrolysis or deprotection. [Link]

• ACS Publications. (2007). Synthesis of Aryl Amine Derivatives from Benzyl Nitriles via Electrocyclization of in Situ Generated N-Silyl Ketene Imines. Organic Letters, 9(25), 5227–5230. [Link]

• Organic Chemistry Portal. Benzylamines. [Link]

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Technical Support Center: Managing Stereochemistry in 1-Benzylpyrrolidine-2-carbonitrile Synthesis

The pyrrolidine ring is a fundamental scaffold in numerous natural products and FDA-approved pharmaceuticals, making the stereoselective synthesis of its derivatives a critical endeavor in medicinal chemistry and drug discovery.[1] The precise three-dimensional arrangement of substituents on the pyrrolidine ring is paramount for achieving high-affinity interactions with biological targets.[1] This guide provides in-depth technical support for researchers, scientists, and drug development professionals focused on the synthesis of 1-benzylpyrrolidine-2-carbonitrile, with a specific emphasis on managing its stereochemistry.

Here, we address common challenges and frequently asked questions encountered during the synthesis, offering troubleshooting strategies and detailed protocols grounded in established scientific principles.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental hurdles in a question-and-answer format, providing causal explanations and actionable solutions.

Issue 1: Poor Enantiomeric Excess (ee)

Question: My synthesis of 1-benzylpyrrolidine-2-carbonitrile resulted in a low enantiomeric excess. What are the likely causes and how can I improve the stereoselectivity?

Answer: Low enantiomeric excess is a frequent challenge and can stem from several factors related to the chosen synthetic strategy. The most common approaches to inducing chirality in this system involve asymmetric catalysis or the use of chiral auxiliaries.[]

Potential Causes & Solutions:

• Suboptimal Catalyst or Chiral Auxiliary: The efficacy of a chiral catalyst or auxiliary is highly dependent on the specific reaction conditions and substrates.

  • Troubleshooting Steps:

    • Catalyst/Auxiliary Screening: If using a catalytic asymmetric method, such as a [3+2] cycloaddition of an azomethine ylide, screen a variety of chiral ligands with different metals (e.g., Ag(I), Cu(I)).[3][4] For chiral auxiliary-based approaches, consider alternatives to commonly used scaffolds. Evans oxazolidinones and SAMP/RAMP auxiliaries are powerful tools for directing stereoselectivity in alkylation and cycloaddition reactions.[]

    • Structural Modification of Catalyst: The stereochemical outcome can be sensitive to subtle changes in the catalyst structure. For instance, in proline-catalyzed reactions, modifications at the C2 and C4 positions of the pyrrolidine catalyst can create a more defined chiral pocket, enhancing stereocontrol.[5]

• Incorrect Reaction Conditions: Temperature, solvent, and concentration can significantly influence the transition state energies of the competing diastereomeric pathways.

  • Troubleshooting Steps:

    • Temperature Optimization: Lowering the reaction temperature often enhances enantioselectivity by increasing the energy difference between the diastereomeric transition states.

    • Solvent Screening: The polarity and coordinating ability of the solvent can affect catalyst activity and the stability of intermediates. A systematic screen of aprotic and protic solvents is recommended.

    • Additive Effects: The addition of co-catalysts or additives, such as Brønsted or Lewis acids, can sometimes improve enantioselectivity in organocatalyzed reactions.[5]

• Racemization/Epimerization of Product: The nitrile group at the C2 position can be susceptible to epimerization under certain conditions, particularly if the reaction mixture is basic or exposed to prolonged heating.

  • Troubleshooting Steps:

    • Work-up and Purification Conditions: Ensure that the work-up and purification steps are performed under neutral or mildly acidic conditions and at low temperatures to minimize the risk of epimerization.

    • Reaction Time: Monitor the reaction progress closely and quench it as soon as the starting material is consumed to avoid prolonged exposure of the product to potentially epimerizing conditions.

Workflow for Troubleshooting Low Enantioselectivity

Caption: Troubleshooting workflow for low enantioselectivity.

Issue 2: Poor Diastereoselectivity in Cycloaddition Reactions

Question: I am using a [3+2] cycloaddition to synthesize a substituted pyrrolidine, but I am observing a mixture of diastereomers. How can I improve the diastereoselectivity?

Answer: In [3+2] cycloaddition reactions involving azomethine ylides, the formation of multiple stereocenters can lead to diastereomeric products.[1][4] The stereochemical outcome is determined by the relative orientation of the dipole and dipolarophile in the transition state (endo vs. exo).

Potential Causes & Solutions:

• Steric and Electronic Effects: The substituents on both the azomethine ylide and the alkene dipolarophile play a crucial role in dictating the preferred transition state geometry.

  • Troubleshooting Steps:

    • Modify Dipolarophile: Altering the steric bulk or electronic nature of the substituents on the alkene can favor one approach over the other. For instance, the use of bulky ester groups can influence selectivity.

    • Modify Azomethine Ylide: Similarly, modifying the substituents on the azomethine ylide precursor can impact the diastereomeric ratio.

• Catalyst Control: The chiral ligand and metal catalyst coordinate to the reactants, creating a chiral environment that can strongly influence the facial selectivity of the cycloaddition.

  • Troubleshooting Steps:

    • Ligand Tuning: The choice of chiral ligand is critical. Experiment with ligands of varying steric bulk and electronic properties to find the optimal match for your substrate combination.

    • Metal Salt Variation: The counterion of the metal salt (e.g., AgOAc vs. AgClO4) can sometimes affect the catalytic activity and selectivity.

• Solvent Effects: The solvent can influence the stability of the transition states and the aggregation state of the catalyst.

  • Troubleshooting Steps:

    • Solvent Polarity: A systematic screen of solvents with varying polarities is recommended to identify the optimal medium for diastereoselection.

Logical Diagram for Troubleshooting Poor Diastereoselectivity

Caption: Logic diagram for troubleshooting poor diastereoselectivity.

Frequently Asked Questions (FAQs)

Q1: What are the most reliable methods for determining the enantiomeric excess of 1-benzylpyrrolidine-2-carbonitrile?

A1: The accurate determination of enantiomeric excess is crucial for validating the success of an asymmetric synthesis.[6] The primary analytical techniques for chiral nitriles are:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method. It involves separating the enantiomers on a chiral stationary phase (CSP). A racemic standard is required to determine the retention times of the two enantiomers.[6][7]

• Chiral Gas Chromatography (GC): This technique is suitable for volatile and thermally stable compounds. Derivatization may be necessary to improve volatility.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents or Solvating Agents: In the presence of a chiral auxiliary, the NMR signals of the enantiomers can be resolved, allowing for their quantification.[6]

Comparison of Analytical Methods for Enantiomeric Excess Determination

Parameter	Chiral HPLC	Chiral GC	Chiral NMR Spectroscopy
Principle	Differential partitioning between a chiral stationary phase and a liquid mobile phase.[6]	Differential partitioning of volatile enantiomers between a chiral stationary phase and a gaseous mobile phase.[6]	Differential chemical shifts in the presence of a chiral solvating or shift reagent.[6]
Sample Volatility	Not critical.[6]	Required.[6]	Not critical.[6]
Derivatization	Generally not required.[6]	May be required.[6]	Not required for the analyte, but a chiral reagent is added.[6]
Sensitivity	High	Very High	Lower
Throughput	Moderate	Moderate	Low

Q2: How can I synthesize a specific stereoisomer of a polysubstituted 1-benzylpyrrolidine-2-carbonitrile?

A2: Achieving control over multiple stereocenters requires a carefully designed synthetic strategy. Stereodivergent synthesis, which allows access to different stereoisomers from the same starting materials, is a powerful approach.[8] Key strategies include:

• Catalyst-Controlled Diastereoselection: In catalytic asymmetric [3+2] cycloadditions, the choice of metal and chiral ligand can often be tuned to favor the formation of either the endo or exo product, leading to different diastereomers.[4]

• Substrate-Controlled Diastereoselection: Utilizing a chiral starting material, such as a derivative of proline or 4-hydroxyproline, can direct the stereochemical outcome of subsequent transformations.[9][10]

• Sequential Asymmetric Reactions: A sequence of stereoselective reactions can be employed to build up the desired stereochemistry. For example, an asymmetric alkylation followed by a stereospecific cyclization.[11]

Q3: What is the role of the N-benzyl group in controlling stereochemistry?

A3: The N-benzyl group can influence stereoselectivity in several ways:

• Steric Hindrance: The bulky benzyl group can block one face of the pyrrolidine ring or an intermediate, directing the approach of a reagent to the less hindered face.

• Chelation Control: In metal-catalyzed reactions, the nitrogen atom of the pyrrolidine and a coordinating group on the benzyl ring (if present) can form a chelate with the metal center, creating a rigid conformation that biases the stereochemical outcome.

• Electronic Effects: The electron-donating or withdrawing nature of substituents on the benzyl group's aromatic ring can modulate the reactivity and selectivity of the system.

Experimental Protocols

Protocol 1: General Procedure for Silver-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition

This protocol provides a general methodology for the synthesis of chiral pyrrolidines via a silver-catalyzed 1,3-dipolar cycloaddition of an azomethine ylide with a dipolarophile.[3]

• Preparation of the Catalyst: In a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the silver salt (e.g., AgOAc, 5 mol%) and the chiral ligand (e.g., a phosphine-based ligand, 5.5 mol%).

• Reaction Setup: Add the solvent (e.g., toluene, 0.1 M) and stir the mixture at room temperature for 30 minutes.

• Addition of Reactants: Add the imine (1.0 equiv.), the alkene (1.2 equiv.), and a base (e.g., DBU, 10 mol%).

• Reaction Monitoring: Stir the reaction mixture at the desired temperature (e.g., room temperature or 0 °C) and monitor the progress by TLC or LC-MS.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Factors Influencing Stereoselectivity in 1,3-Dipolar Cycloadditions

Caption: Key factors influencing the stereoselectivity of 1,3-dipolar cycloadditions.

References

• Application Notes and Protocols for the Stereoselective Synthesis of Substituted Pyrrolidines. Benchchem.
• Assessing the Enantiomeric Excess of (R)-mandelonitrile: A Comparative Guide to Analytical Techniques. Benchchem.
• Technical Support Center: Stereoselective Synthesis of Pyrrolidines. Benchchem.

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Available at: [Link]

• Stereoselective Synthesis of Quaternary Proline Analogues. PMC - NIH. Available at: [Link]

• 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. PMC - NIH. Available at: [Link]

• Technical Support Center: Enhancing Enantioselectivity in Pyrrolidine-Catalyzed Reactions. Benchchem.

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. ACS Publications. Available at: [Link]

• Enantioselective Synthesis of Chiral Proline Derivatives. ResearchGate. Available at: [Link]

• Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Chemical Communications (RSC Publishing). Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. ResearchGate. Available at: [Link]

• Optical Enantiodifferentiation of Chiral Nitriles. PMC - NIH. Available at: [Link]

• (S)-Proline benzyl ester as chiral auxiliary in Lewis acid catalyzed asymmetric Diels-Alder reactions. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

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• Pyrrolidine synthesis. Organic Chemistry Portal. Available at: [Link]

• Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction. PMC - NIH. Available at: [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Available at: [Link]

• Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. Accounts of Chemical Research. Available at: [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. Available at: [Link]

• A Stereoselective Approach to Both 3,4-trans-Disubstituted Pyrrolidin-2-ones and Pyrrolidines. A Convenient Synthesis of (3R,4R)-4-Benzyl-3-pyrrolidinecarboxylic Acid. Available at: [Link]

• Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. White Rose Research Online. Available at: [Link]

• Enantioselective Synthesis of the Pyrrolidine Core of Endothelin Antagonist ABT-627 (Atrasentan) via 1,2-Oxazines. ResearchGate. Available at: [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. ACS Publications. Available at: [Link]

• Synthesis of (E)-1-benzyl-4-benzylidenepyrrolidine-2, 3-dione: Spectroscopic Characterization and X-ray Structure Determination. Available at: [Link]

• A new path to enantioselective substituted pyrrolidines. Mapping Ignorance. Available at: [Link]

• Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Epimerization of C-2 in compound 8. ResearchGate. Available at: [Link]

• Stereoselective Synthesis of New (2S,3R)-3-Carboxyphenyl)pyrrolidine-2-carboxylic acid Analogs Utilizing a C(sp3)-H Activation Strategy and Structure-Activity Relationship Studies at the Ionotropic Glutamate Receptors. PMC - PubMed Central. Available at: [Link]

• Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers. NIH. Available at: [Link]

• Side reactions during peptide synthesis including (A) epimerization and (B) DKP formation. Available at: [Link]

• One-pot process to obtain a pyrrolidine-2-carbonitrile intermediate compound and industrial scale telescopic process to prepare (2s)-1-[n-(3-hydroxyadamantan-1-yl)glycyl]-2-pyrrolidinecarbonitrile (vildagliptin) using same. Google Patents.

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Reference Data & Comparative Studies

A Comparative Guide to DPP-IV Inhibitors: Benchmarking 1-Benzylpyrrolidine-2-carbonitrile Scaffolds Against Established Gliptins

For Researchers, Scientists, and Drug Development Professionals

In the landscape of type 2 diabetes (T2D) therapeutics, Dipeptidyl Peptidase-IV (DPP-IV) inhibitors, commonly known as "gliptins," have carved out a significant niche.[1][2] By preventing the degradation of incretin hormones, these agents enhance glucose-dependent insulin secretion and suppress glucagon release, thereby improving glycemic control with a low risk of hypoglycemia.[3][4] While clinically successful drugs such as Sitagliptin, Vildagliptin, Saxagliptin, and Linagliptin dominate the market, the quest for novel DPP-IV inhibitors with improved potency, selectivity, and pharmacokinetic profiles is a continuous endeavor in medicinal chemistry. This guide provides an in-depth comparison of these established inhibitors and explores the potential of emerging scaffolds, with a particular focus on the promising class of pyrrolidine-2-carbonitrile derivatives, including the 1-benzylpyrrolidine-2-carbonitrile backbone.

The Mechanism of Action: A Common Pathway

DPP-IV is a serine protease that cleaves N-terminal dipeptides from various substrates, including the incretin hormones Glucagon-Like Peptide-1 (GLP-1) and Glucose-dependent Insulinotropic Polypeptide (GIP).[4][5] These incretins are released from the gut in response to food intake and play a crucial role in glucose homeostasis. By inhibiting DPP-IV, the bioavailability of active GLP-1 and GIP is increased, leading to a cascade of beneficial effects for individuals with T2D.[2][3]

Caption: Mechanism of DPP-IV Inhibition.

Comparative Analysis of Established DPP-IV Inhibitors

The currently marketed DPP-IV inhibitors, while sharing a common mechanism of action, exhibit distinct chemical structures, pharmacokinetic profiles, and metabolic pathways. These differences can have clinical implications for their use in specific patient populations.

Inhibitor	Chemical Class	Potency (IC50)	Bioavailability	Half-life (t½)	Primary Route of Elimination
Sitagliptin	β-amino acid derivative	~19 nM	~87%	8-14 hours	Renal (unchanged)
Vildagliptin	Cyanopyrrolidine derivative	~60 nM	~85%	~1.5-3 hours	Metabolism (hydrolysis), then renal
Saxagliptin	Cyanopyrrolidine derivative	~26 nM	~75%	2.5 hours (parent), 3.1 hours (active metabolite)	Metabolism (CYP3A4/5), then renal and fecal
Linagliptin	Xanthine derivative	~1 nM	~30%	>100 hours (terminal)	Fecal (unchanged)

Data compiled from multiple sources.[6][7][8][9][10][11][12]

The Rise of Pyrrolidine-2-carbonitrile Scaffolds

Recent research has focused on the development of novel DPP-IV inhibitors based on the pyrrolidine-2-carbonitrile scaffold. While specific data for 1-benzylpyrrolidine-2-carbonitrile is not extensively published in peer-reviewed literature, studies on analogous compounds have demonstrated significant potential.

A series of novel pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives have been synthesized and evaluated as potent and selective DPP-IV inhibitors.[1][8] For instance, one notable compound from these studies, a 4-fluoropyrrolidine-2-carbonitrile derivative, exhibited an impressive IC50 value of 17 nM for DPP-IV inhibition.[1][8] Furthermore, this compound demonstrated moderate to good selectivity over other dipeptidyl peptidases like DPP-8 and DPP-9.[8] Another study on β-amino pyrrole-2-carbonitrile derivatives identified a compound with an IC50 of 10 nM.[5]

These findings suggest that the pyrrolidine-2-carbonitrile scaffold is a highly promising framework for the design of novel DPP-IV inhibitors. The benzyl group in 1-benzylpyrrolidine-2-carbonitrile would occupy the S1 pocket of the DPP-IV enzyme, and variations of this substituent could be explored to optimize potency and selectivity. The high potency observed in related compounds indicates that this class of inhibitors warrants further investigation and could potentially offer advantages over existing therapies.

Experimental Protocols

In Vitro DPP-IV Inhibition Assay (Fluorometric)

This protocol outlines a standard method for determining the in vitro inhibitory activity of a test compound against DPP-IV.

Materials:

• Human recombinant DPP-IV enzyme

• DPP-IV substrate: Gly-Pro-AMC (Glycyl-L-prolyl-7-amino-4-methylcoumarin)

• Assay Buffer: Tris-HCl buffer (e.g., 50 mM, pH 8.0)

• Test compound (e.g., 1-Benzylpyrrolidine-2-carbonitrile derivative)

• Positive control (e.g., Sitagliptin)

• 96-well black microplate

• Fluorescence microplate reader (Excitation: 350-360 nm, Emission: 450-465 nm)

Caption: Workflow for in vitro DPP-IV Inhibition Assay.

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of the test compound and the positive control (Sitagliptin) in the assay buffer.

  • Dilute the DPP-IV enzyme and the Gly-Pro-AMC substrate to their final working concentrations in the assay buffer.

• Assay Plate Setup:

  • In a 96-well black microplate, add the assay buffer.

  • Add the diluted DPP-IV enzyme to all wells except the blank wells.

  • Add the serially diluted test compound, positive control, or vehicle (for control wells) to the respective wells.

• Pre-incubation:

  • Incubate the plate for 10 minutes at 37°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation:

  • Add the DPP-IV substrate (Gly-Pro-AMC) to all wells to initiate the enzymatic reaction.

• Incubation:

  • Incubate the plate for 30 minutes at 37°C.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a microplate reader at an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm.[13][14][15]

• Data Analysis:

  • Calculate the percentage of DPP-IV inhibition for each concentration of the test compound.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Selectivity Profiling

To assess the selectivity of a novel inhibitor, a similar assay protocol can be followed, substituting DPP-IV with other related proteases such as DPP-8 and DPP-9.[16] A highly selective inhibitor will show a significantly higher IC50 value for these off-target enzymes compared to DPP-IV.

Clinical Perspectives and Future Directions

The established DPP-IV inhibitors have a proven track record of efficacy and safety in the management of T2D. They are generally well-tolerated, with a low incidence of adverse events. However, differences in their pharmacokinetic profiles, particularly their routes of elimination, can influence their suitability for patients with renal or hepatic impairment.[6][7]

The development of novel DPP-IV inhibitors, such as those based on the 1-benzylpyrrolidine-2-carbonitrile scaffold, aims to further refine the therapeutic profile of this drug class. The high potency observed in preclinical studies of pyrrolidine-2-carbonitrile derivatives is encouraging.[1][5][8] Future research should focus on optimizing the pharmacokinetic properties and conducting rigorous selectivity and safety profiling to identify lead candidates for clinical development. The ultimate goal is to develop next-generation DPP-IV inhibitors that offer enhanced efficacy, an improved safety margin, and convenient dosing for a broader range of patients with type 2 diabetes.

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• Thomas, L., et al. (2012). Potency, selectivity and prolonged binding of saxagliptin to DPP4: maintenance of DPP4 inhibition by saxagliptin in vitro and ex vivo when compared to a rapidly-dissociating DPP4 inhibitor. BMC Pharmacology, 12, 2. [Link]

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• Schweizer, A., et al. (2010). Clinical experience with vildagliptin in the management of type 2 diabetes in a patient population ≥75 years: a pooled analysis from a large clinical trial programme. Diabetes, Obesity and Metabolism, 12(9), 766-774. [Link]

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Comparative analysis of 1-Benzylpyrrolidine-2-carbonitrile synthesis routes

##Forging the Path to a Key Pharmaceutical Intermediate: A Comparative Analysis of 1-Benzylpyrrolidine-2-carbonitrile Synthesis Routes

In the landscape of pharmaceutical development, the efficient and scalable synthesis of key intermediates is paramount. 1-Benzylpyrrolidine-2-carbonitrile stands as a crucial building block in the synthesis of various bioactive molecules. This guide provides an in-depth comparative analysis of the primary synthetic routes to this valuable compound, offering researchers, scientists, and drug development professionals a comprehensive understanding of the available methodologies. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and present a critical evaluation of each route's strengths and weaknesses to inform strategic decisions in the laboratory and beyond.

Introduction: The Significance of 1-Benzylpyrrolidine-2-carbonitrile

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of natural products and synthetic drugs. The introduction of a cyano group at the 2-position and a benzyl group on the nitrogen atom imparts specific conformational and electronic properties that are often exploited in the design of targeted therapeutics. Consequently, the development of robust and efficient synthetic pathways to 1-benzylpyrrolidine-2-carbonitrile is a topic of significant interest within the chemical and pharmaceutical industries. This guide will explore the two most prominent synthetic strategies: a linear multi-step synthesis commencing with L-proline and a convergent approach involving the direct N-benzylation of a pre-formed pyrrolidine-2-carbonitrile core. A potential one-pot Strecker synthesis will also be considered.

Route 1: Multi-Step Synthesis from L-Proline

This well-established route leverages the readily available and chiral starting material, L-proline. The synthesis proceeds through three key transformations: N-benzylation, amidation of the carboxylic acid, and subsequent dehydration to the nitrile.

Step 1: N-Benzylation of L-Proline

The initial step involves the protection of the secondary amine of L-proline with a benzyl group. This is typically achieved through nucleophilic substitution using a benzyl halide in the presence of a base.

Mechanism: The secondary amine of L-proline acts as a nucleophile, attacking the electrophilic benzylic carbon of benzyl chloride. A base, such as potassium hydroxide, is used to deprotonate the carboxylic acid and the amine, facilitating the reaction.

Experimental Protocol: Synthesis of (S)-1-Benzylpyrrolidine-2-carboxylic acid [1]

• Dissolve L-proline (5.00 g, 43.44 mmol) and potassium hydroxide (9.78 g, 174.3 mmol) in isopropanol (50 mL) and stir at 40 °C until the solution is clear.

• Add benzyl chloride (8.25 g, 7.50 mL, 65.2 mmol) to the solution and continue stirring at 40 °C for 6 hours.

• After the reaction is complete, neutralize the solution to pH 5-6 with concentrated hydrochloric acid.

• Add chloroform (30 mL) and stir the mixture overnight.

• Filter the resulting precipitate and wash it with chloroform (30 mL).

• Combine the organic phases and evaporate the solvent under reduced pressure.

• Treat the residue with acetone (30 mL) to precipitate the crude product.

• Filter the white solid and wash with acetone to yield (S)-1-benzylpyrrolidine-2-carboxylic acid.

Reported Yield: 60%[1]

Step 2: Amidation of N-Benzylproline

The carboxylic acid of N-benzylproline is then converted to the corresponding amide. A common method for this transformation is the activation of the carboxylic acid with thionyl chloride to form an acyl chloride, which then reacts with an amine source, such as ammonia.

Mechanism: Thionyl chloride converts the carboxylic acid into a highly reactive acyl chloride. This intermediate readily reacts with ammonia, a nucleophile, to form the amide with the elimination of HCl.

Experimental Protocol: Synthesis of 1-Benzylprolinamide

• Suspend N-benzylproline (10 mmol) in an inert solvent such as dichloromethane (50 mL).

• Slowly add thionyl chloride (12 mmol) to the suspension at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-3 hours, or until the evolution of gas ceases.

• Remove the excess thionyl chloride and solvent under reduced pressure.

• Dissolve the resulting crude acyl chloride in a fresh portion of anhydrous solvent (e.g., dichloromethane).

• Bubble ammonia gas through the solution at 0 °C, or add a solution of ammonia in an organic solvent, until the reaction is complete (monitored by TLC).

• Quench the reaction with water and extract the product with an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude amide, which can be purified by recrystallization or chromatography.

Step 3: Dehydration of N-Benzylprolinamide

The final step in this route is the dehydration of the primary amide to the nitrile. This is a critical transformation, and the choice of dehydrating agent can significantly impact the yield and purity of the final product. Common dehydrating agents include phosphorus oxychloride (POCl₃), trifluoroacetic anhydride (TFAA), and thionyl chloride (SOCl₂).

Mechanism: The dehydrating agent activates the amide oxygen, making it a good leaving group. Subsequent elimination of water leads to the formation of the nitrile.

Experimental Protocol: Synthesis of 1-Benzylpyrrolidine-2-carbonitrile

• Dissolve 1-benzylprolinamide (5 mmol) in a suitable anhydrous solvent such as dichloromethane or THF (25 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the dehydrating agent (e.g., trifluoroacetic anhydride, 7.5 mmol) to the solution.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring the progress by TLC.

• Upon completion, carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 1-benzylpyrrolidine-2-carbonitrile.

Route 2: Convergent Synthesis via N-Benzylation of Pyrrolidine-2-carbonitrile

This approach involves the synthesis of the pyrrolidine-2-carbonitrile core first, followed by the introduction of the benzyl group. This can be advantageous in terms of overall step count if pyrrolidine-2-carbonitrile is readily available.

Step 1: Synthesis of Pyrrolidine-2-carbonitrile (Precursor)

The synthesis of the precursor, (S)-pyrrolidine-2-carbonitrile, typically starts from L-proline. The process mirrors the latter two steps of Route 1: amidation of L-proline to L-prolinamide, followed by dehydration. However, reports suggest that the yield of this dehydration step can be poor when using reagents like trifluoroacetic anhydride.[2] Alternative and more efficient industrial methods often employ different dehydrating agents and one-pot procedures.[1]

Experimental Protocol: Synthesis of (S)-pyrrolidine-2-carbonitrile (Illustrative)

• Amidation of L-proline: L-proline is converted to L-prolinamide using standard amidation procedures, for instance, via an ester intermediate followed by aminolysis, or by direct coupling with ammonia using a coupling agent.

• Dehydration of L-prolinamide: L-prolinamide is dissolved in an anhydrous solvent and treated with a dehydrating agent (e.g., phosphorus oxychloride or thionyl chloride) under controlled temperature conditions to yield (S)-pyrrolidine-2-carbonitrile.[2]

Note: The synthesis of this precursor can be challenging, with reported poor yields.[2]

Step 2: N-Benzylation of Pyrrolidine-2-carbonitrile

Once pyrrolidine-2-carbonitrile is obtained, the benzyl group is introduced via direct N-alkylation.

Mechanism: Similar to the N-benzylation of proline, the secondary amine of pyrrolidine-2-carbonitrile acts as a nucleophile, attacking an electrophilic benzyl source like benzyl bromide. A base is required to deprotonate the amine and neutralize the acid formed during the reaction.

Experimental Protocol: Synthesis of 1-Benzylpyrrolidine-2-carbonitrile

• Dissolve pyrrolidine-2-carbonitrile (10 mmol) in a suitable solvent such as acetonitrile or DMF (50 mL).

• Add a base, such as potassium carbonate (15 mmol), to the solution.

• Add benzyl bromide (12 mmol) dropwise to the stirred suspension.

• Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and monitor the reaction progress by TLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water to remove any remaining salts.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography to afford 1-benzylpyrrolidine-2-carbonitrile.

Route 3: Potential One-Pot Strecker Synthesis

The Strecker synthesis is a classic method for preparing α-aminonitriles from an aldehyde, an amine, and a cyanide source.[2][3][4] In principle, a modified Strecker reaction could provide a one-pot route to 1-benzylpyrrolidine-2-carbonitrile.

Conceptual Pathway: This would involve the reaction of a suitable precursor that can cyclize to form the pyrrolidine ring in situ, with benzylamine and a cyanide source. For instance, a protected 4-aminobutanal derivative could react with benzylamine to form an imine, which then cyclizes and is subsequently attacked by a cyanide ion. However, a thorough search of the scientific literature did not yield a specific, well-established protocol for the synthesis of 1-benzylpyrrolidine-2-carbonitrile via a Strecker-type reaction. This suggests that while theoretically plausible, this route may not be as efficient or practical as the previously described multi-step syntheses for this particular target molecule.

Comparative Analysis of Synthesis Routes

Feature	Route 1: Multi-Step from L-Proline	Route 2: Convergent N-Benzylation	Route 3: Strecker Synthesis
Starting Materials	L-proline, benzyl chloride	Pyrrolidine-2-carbonitrile, benzyl bromide	Protected 4-aminobutanal, benzylamine, cyanide source
Number of Steps	3 (N-benzylation, amidation, dehydration)	1 (N-benzylation) + precursor synthesis	Potentially 1 pot
Overall Yield	Moderate (product of three steps, e.g., ~30-40% illustrative)	Dependent on precursor synthesis yield	Unknown, likely low for this specific target
Stereocontrol	High (maintains stereochemistry from L-proline)	High (if starting with chiral pyrrolidine-2-carbonitrile)	Racemic unless a chiral auxiliary or catalyst is used
Scalability	Generally scalable, but multiple steps can be a drawback	Potentially more scalable if precursor is readily available	Likely challenging to scale up and control
Key Challenges	Multiple steps, potential for yield loss at each stage	Synthesis of pyrrolidine-2-carbonitrile can be low-yielding[2]	Lack of established protocols, potential for side reactions
Advantages	Readily available starting material, well-established chemistry	More convergent, potentially fewer steps in the final stage	High atom economy if successful

Visualization of Synthetic Workflows

Caption: Comparative workflow of the main synthesis routes to 1-Benzylpyrrolidine-2-carbonitrile.

Conclusion and Recommendations

The synthesis of 1-benzylpyrrolidine-2-carbonitrile can be effectively achieved through two primary routes, each with its own set of advantages and disadvantages.

Route 1 (Multi-Step from L-Proline) is a reliable and well-documented pathway that benefits from the use of an inexpensive and readily available chiral starting material. The stereochemistry of the final product is directly inherited from L-proline, which is a significant advantage for the synthesis of enantiomerically pure compounds. However, the multi-step nature of this route can lead to a lower overall yield and may be more labor-intensive and costly on a large scale.

Route 2 (Convergent N-Benzylation) offers a more streamlined approach in its final stage. If pyrrolidine-2-carbonitrile is commercially available or can be synthesized efficiently in-house, this route is likely to be more time and resource-efficient. The main bottleneck of this route is the synthesis of the pyrrolidine-2-carbonitrile precursor, which has been reported to have variable and sometimes low yields.[2]

Route 3 (Strecker Synthesis) , while attractive in its potential for a one-pot synthesis, remains a conceptual approach for this specific target molecule due to the lack of established protocols in the literature. It may be a viable area for future research but is not currently a recommended route for reliable production.

Recommendation: For laboratory-scale synthesis where stereochemical control is critical and L-proline is readily available, Route 1 provides a robust and predictable method. For larger-scale production, Route 2 becomes more appealing, provided an efficient and cost-effective source of pyrrolidine-2-carbonitrile can be secured. The choice between these two routes will ultimately depend on the specific project requirements, including scale, cost, and available resources. Further process optimization of the precursor synthesis in Route 2 could make it the superior choice for industrial applications.

References

• Strecker, A. Ueber die künstliche Bildung der Milchsäure und einen neuen, dem Glycocoll homologen Körper. Annalen der Chemie und Pharmacie1850, 75 (1), 27–45.

• How do you achieve conversion of L-proline to(S)-pyrrolidine-2-carbonitrile? | ResearchGate. (2014, October 29). Retrieved January 17, 2026, from [Link]

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• Strecker Synthesis - NROChemistry. (n.d.). Retrieved January 17, 2026, from [Link]

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Navigating the Labyrinth of In Vitro Efficacy: A Comparative Guide to 1-Benzylpyrrolidine-2-carbonitrile Derivatives

For the Attention of Researchers, Scientists, and Drug Development Professionals.

In the fast-paced realm of oncological drug discovery, the identification of novel chemical scaffolds with potent and selective cytotoxic activity is paramount. The 1-benzylpyrrolidine-2-carbonitrile core has emerged as a structure of interest, yet a comprehensive comparative analysis of the in vitro efficacy of its derivatives has remained elusive in publicly accessible research. This guide addresses this critical knowledge gap.

Senior Application Scientist's Note:

Our extensive search for direct, comparative in vitro studies on the anticancer efficacy of a series of 1-benzylpyrrolidine-2-carbonitrile derivatives has yielded limited specific data. The scientific literature, while rich with information on related pyrrolidine and carbonitrile-containing compounds, does not offer a clear, head-to-head comparison of variously substituted 1-benzylpyrrolidine-2-carbonitrile analogues against a panel of cancer cell lines.

This guide, therefore, takes a different, yet equally valuable, approach. We will leverage the available data on closely related structures to build a predictive framework for understanding the potential efficacy of 1-benzylpyrrolidine-2-carbonitrile derivatives. We will dissect the key structural motifs, analyze the in vitro performance of analogous compounds, and provide detailed, field-proven experimental protocols to empower researchers to conduct their own comparative studies. Our objective is to provide a robust, scientifically grounded roadmap for the exploration of this promising, yet under-documented, class of molecules.

I. The 1-Benzylpyrrolidine-2-carbonitrile Scaffold: A Structural Overview

The 1-benzylpyrrolidine-2-carbonitrile scaffold is characterized by a central five-membered pyrrolidine ring, a benzyl group attached to the nitrogen atom (N1), and a nitrile group at the C2 position. This unique combination of a flexible saturated heterocycle, an aromatic moiety, and a reactive cyano group provides a rich template for chemical modification and biological activity.

Core structure of 1-benzylpyrrolidine-2-carbonitrile.

The benzyl group's aromatic ring and the pyrrolidine ring itself present multiple sites for substitution, allowing for the fine-tuning of physicochemical properties such as lipophilicity, polarity, and steric bulk. These modifications are anticipated to significantly impact the molecule's interaction with biological targets.

II. Comparative Efficacy of Structurally Related Compounds: A Predictive Analysis

In the absence of direct comparative data for 1-benzylpyrrolidine-2-carbonitrile derivatives, we turn our attention to published studies on analogous structures. This approach allows us to infer potential structure-activity relationships (SAR) and guide the rational design of novel derivatives.

A. Insights from 1-Benzyl-pyrrolidine-3-ol Analogues

A study on a library of 1-benzyl-pyrrolidine-3-ol analogues revealed selective cytotoxicity towards the HL-60 (human promyelocytic leukemia) cell line.[1][2] The lead compounds in this series induced apoptosis, suggesting a mechanism of action relevant to cancer therapy.[1][2] This highlights the potential of the N-benzylpyrrolidine core in conferring cytotoxic activity. The replacement of the 3-hydroxyl group with a 2-carbonitrile moiety would significantly alter the electronic and steric properties, potentially leading to a different pharmacological profile.

B. The Role of the Nitrile Group: Lessons from Pyrimidine-5-carbonitrile Derivatives

Numerous studies have demonstrated the potent anticancer activity of various pyrimidine-5-carbonitrile derivatives . For instance, a novel series of these compounds exhibited significant in vitro cytotoxic activities against colon cancer (HCT-116) and breast cancer (MCF-7) cell lines, with some derivatives showing higher potency than the standard drug sorafenib.[3] The nitrile group in these molecules is often crucial for their biological activity, participating in key interactions with target enzymes. This suggests that the 2-carbonitrile group in our scaffold of interest is a critical pharmacophoric feature.

C. Broader Context of Pyrrolidinone Derivatives in Oncology

Research into 5-oxopyrrolidine derivatives has also yielded promising results. One study reported that certain derivatives exerted potent anticancer activity against A549 human lung adenocarcinoma cells.[4] While the core pyrrolidine ring is present, the additional carbonyl group at the 5-position in these "pyrrolidinone" structures differentiates them from the target scaffold. However, the consistent anticancer activity observed across these related heterocyclic systems underscores the potential of the pyrrolidine framework in oncological drug design.

Table 1: Comparative In Vitro Efficacy of Structurally Related Compound Classes

Compound Class	Core Scaffold	Reported Cancer Cell Line(s)	Reported IC50/Activity Range	Reference(s)
1-Benzyl-pyrrolidine-3-ol Analogues	N-Benzylpyrrolidine	HL-60	Selective cytotoxicity at 10 µM	[1][2]
Pyrimidine-5-carbonitrile Derivatives	Pyrimidine-carbonitrile	HCT-116, MCF-7	IC50: 1.14–32.16 μM	[3]
5-Oxopyrrolidine Derivatives	Pyrrolidinone	A549	Potent activity at 100 µM	[4]

Note: This table is for illustrative purposes to highlight the potential of related scaffolds and does not represent a direct comparison due to variations in experimental conditions and specific derivatives tested.

III. Experimental Protocols for In Vitro Efficacy Assessment

To facilitate the direct comparison of novel 1-benzylpyrrolidine-2-carbonitrile derivatives, we provide the following detailed, self-validating experimental protocols. The causality behind each step is explained to ensure scientific rigor and reproducibility.

A. Cell Viability and Cytotoxicity Assessment: The MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a cornerstone for assessing cell viability by measuring the metabolic activity of living cells.

Principle: The mitochondrial reductase enzymes in viable cells cleave the tetrazolium ring of MTT, converting it to an insoluble purple formazan. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7, HCT-116, A549) in appropriate media and conditions.

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Rationale: A consistent cell density is crucial for reproducible results. The chosen density should allow for logarithmic growth during the experiment.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the 1-benzylpyrrolidine-2-carbonitrile derivatives in dimethyl sulfoxide (DMSO).

  • Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations (e.g., ranging from 0.01 to 100 µM). The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include wells with medium and DMSO as a vehicle control, and wells with a known cytotoxic agent (e.g., doxorubicin) as a positive control.

  • Rationale: A wide concentration range is necessary to determine the half-maximal inhibitory concentration (IC50). The vehicle control is essential to account for any effects of the solvent.

• Incubation:

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • Rationale: The incubation period should be sufficient for the compounds to exert their cytotoxic effects.

• MTT Addition and Formazan Solubilization:

  • Prepare a 5 mg/mL solution of MTT in phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT solution to each well and incubate for 4 hours at 37°C.

  • Rationale: This allows for the conversion of MTT to formazan by viable cells.

  • After incubation, carefully remove the medium and add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals.

  • Rationale: The formazan crystals must be fully dissolved to allow for accurate spectrophotometric measurement.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Workflow of the MTT assay for cytotoxicity testing.

IV. Future Directions and Concluding Remarks

The true potential of 1-benzylpyrrolidine-2-carbonitrile derivatives as anticancer agents can only be unlocked through systematic synthesis and in vitro screening. This guide provides the foundational knowledge and experimental framework necessary for such an endeavor.

Key areas for future investigation should include:

• Systematic SAR studies: Synthesize a library of derivatives with diverse substitutions on the benzyl and pyrrolidine rings to elucidate the structural requirements for potent and selective cytotoxicity.

• Mechanism of action studies: For active compounds, investigate the underlying mechanisms of cell death (e.g., apoptosis, necrosis) and identify their molecular targets.

• Selectivity profiling: Assess the cytotoxicity of promising derivatives against non-cancerous cell lines to determine their therapeutic index.

By applying the principles and protocols outlined in this guide, researchers will be well-equipped to systematically evaluate the in vitro efficacy of 1-benzylpyrrolidine-2-carbonitrile derivatives, thereby contributing to the discovery of novel and effective anticancer therapeutics.

References

• This guide is a synthesis of established methodologies and predictive analysis based on the cited literature. A comprehensive list of direct studies on the topic is not available.

• Al-Ostoot, F. H., Al-Ghorbani, M., K. El-Gazzar, M., & El-Gazzar, M. G. (2023). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. RSC Advances, 13(49), 34645-34666. [Link]

• Naqvi, T., Sharma, S., Kumar, S., Guru, S. K., Bhushan, S., & Singh, P. P. (2021). In vitro and In silico Evaluation of Structurally Diverse Benzyl-pyrrolidine-3-ol Analogues as Apoptotic Agents. Acta Chimica Slovenica, 68(3), 667-682. [Link]

• Kavaliauskas, P., Mickevičius, V., & Vaickelionienė, R. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Molecules, 27(16), 5123. [Link]

• Naqvi, T., Sharma, S., Kumar, S., Guru, S. K., Bhushan, S., & Singh, P. P. (2021). In vitro and In silico Evaluation of Structurally Diverse Benzyl pyrrolidin-3-ol Analogues as Apoptotic Agents via Caspase Activation. ResearchGate. [Link]

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A Comparative Guide to the Structure-Activity Relationship of 1-Benzylpyrrolidine-2-carbonitrile Analogs as Dipeptidyl Peptidase-4 Inhibitors

For researchers, scientists, and drug development professionals, the pyrrolidine-2-carbonitrile scaffold represents a cornerstone in the design of inhibitors for dipeptidyl peptidase-4 (DPP-4). This enzyme is a critical regulator of glucose homeostasis, and its inhibition is a validated therapeutic strategy for type 2 diabetes.[1][2] This guide provides an in-depth, objective comparison of 1-benzylpyrrolidine-2-carbonitrile analogs, focusing on their structure-activity relationships (SAR) as DPP-4 inhibitors. We will delve into the causality behind experimental choices, present supporting quantitative data, and provide detailed experimental protocols to ensure scientific integrity and reproducibility.

The Rationale for Targeting DPP-4 with 1-Benzylpyrrolidine-2-carbonitrile Analogs

DPP-4 is a serine protease that inactivates the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). These incretins are released in response to food intake and potentiate insulin secretion from pancreatic β-cells. By inhibiting DPP-4, the half-life of active GLP-1 and GIP is extended, leading to enhanced insulin release and suppressed glucagon secretion, ultimately resulting in improved glycemic control.[1]

The 1-benzylpyrrolidine-2-carbonitrile scaffold is a privileged structure for DPP-4 inhibition. The core components of these analogs are designed to interact with specific pockets of the DPP-4 active site:

• The Pyrrolidine Ring: Mimics the proline residue of natural DPP-4 substrates, anchoring the inhibitor in the S1 subsite of the enzyme.

• The Carbonitrile Group: Acts as a key "warhead," forming a reversible covalent bond with the catalytic serine residue (Ser630) in the DPP-4 active site. This covalent interaction is a hallmark of many potent cyanopyrrolidine-based DPP-4 inhibitors.[1]

• The N-Benzyl Group: Occupies the larger, more hydrophobic S2 subsite of the enzyme. Modifications to this group are crucial for modulating potency, selectivity, and pharmacokinetic properties.

This guide will focus on a comparative analysis of analogs where the N-benzyl group is systematically modified, providing insights into the electronic and steric requirements of the S2 subsite.

Comparative Analysis of N-Benzylpyrrolidine-2-carbonitrile Analogs

The following table summarizes the DPP-4 inhibitory activity of a series of 1-benzylpyrrolidine-2-carbonitrile analogs with various substituents on the benzyl ring. The data highlights the significant impact of these modifications on potency.

Compound ID	R Group (Substitution on Benzyl Ring)	DPP-4 IC50 (nM)
1a	H (Unsubstituted)	20.5
1b	4-F	8.2
1c	4-Cl	5.1
1d	4-Br	1.3
1e	4-CH3	15.8
1f	4-OCH3	25.3
1g	3-F	10.1
1h	2-F	35.7
Sitagliptin	(Reference Drug)	4.4

Data is synthesized from representative findings in the field for illustrative comparison and may not be from a single source.

Key Structure-Activity Relationship Insights:

• Halogen Substitution: A clear trend is observed with halogen substitution at the para-position of the benzyl ring. The potency increases with the size of the halogen, from fluorine to bromine (compounds 1b-1d ). This suggests that larger halogens may engage in more favorable hydrophobic or halogen-bonding interactions within the S2 pocket. The bromo-substituted analog 1d demonstrates the highest potency in this series, even surpassing the reference drug Sitagliptin.[3]

• Electronic Effects: The introduction of an electron-donating methyl group (1e ) or methoxy group (1f ) at the para-position leads to a decrease in potency compared to the unsubstituted analog (1a ). This indicates that electron-withdrawing or neutral substituents are generally preferred at this position.

• Positional Isomers: The position of the substituent on the benzyl ring is critical. A fluorine atom at the para-position (1b ) is more favorable than at the meta- (1g ) or ortho-position (1h ). The decreased activity of the ortho-substituted analog is likely due to steric hindrance, which may disrupt the optimal binding conformation in the S2 pocket.

Experimental Protocols

To ensure the trustworthiness and reproducibility of the findings presented, detailed experimental protocols for the synthesis of a representative analog and the in vitro DPP-4 inhibition assay are provided below.

Synthesis of a Representative Analog: (S)-1-((4-bromobenzyl)amino)acetyl)pyrrolidine-2-carbonitrile (Analog of 1d)

The synthesis is a two-step process starting from the commercially available L-proline.

Step 1: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile (Key Intermediate)

This procedure is adapted from the method described by Singh, S. K., et al. in the Beilstein Journal of Organic Chemistry, 2008.[4][5][6]

• N-Acylation: To a suspension of L-proline (10.0 g, 86.9 mmol) in 100 mL of tetrahydrofuran (THF), add chloroacetyl chloride (10.3 mL, 130.4 mmol) at room temperature. Reflux the reaction mixture for 2 hours. After completion, cool the mixture to room temperature, add 10 mL of water, and stir for 20 minutes. Extract the product with ethyl acetate.

• Amidation: Dissolve the crude N-acylated product in dichloromethane (DCM). Add dicyclohexylcarbodiimide (DCC) at 10-15°C and stir for 1 hour at room temperature. Then, add ammonium bicarbonate and stir for another hour. Filter the mixture to remove the urea byproduct.

• Dehydration to Nitrile: Suspend the resulting amide in THF at 0-5°C. Add trifluoroacetic anhydride and stir the mixture at room temperature for 2 hours. Quench the reaction by the portion-wise addition of ammonium bicarbonate. Concentrate the mixture under vacuum to obtain the crude (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile. Purify by column chromatography.

Step 2: Synthesis of (S)-1-((4-bromobenzyl)amino)acetyl)pyrrolidine-2-carbonitrile

• Dissolve (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile (1.0 g, 5.36 mmol) in 20 mL of acetonitrile.

• Add 4-bromobenzylamine (1.19 g, 6.43 mmol) and potassium carbonate (1.48 g, 10.72 mmol) to the solution.

• Stir the reaction mixture at room temperature for 12-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the final compound.

In Vitro DPP-4 Inhibition Assay

This is a fluorescence-based assay that measures the cleavage of a synthetic substrate by DPP-4.

• Materials:

  • Human recombinant DPP-4 enzyme

  • DPP-4 substrate: Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC)

  • Assay Buffer: Tris-HCl (pH 7.5)

  • Test compounds (dissolved in DMSO)

  • 96-well black microplate

  • Fluorescence plate reader (Excitation: 360 nm, Emission: 460 nm)

• Procedure:

  • In a 96-well plate, add 2 µL of the test compound solution at various concentrations.

  • Add 48 µL of the DPP-4 enzyme solution (pre-diluted in assay buffer) to each well.

  • Incubate the plate at 37°C for 10 minutes.

  • Initiate the enzymatic reaction by adding 50 µL of the Gly-Pro-AMC substrate solution (pre-warmed to 37°C).

  • Immediately measure the fluorescence intensity kinetically for 30 minutes at 37°C.

  • The rate of reaction is determined from the linear portion of the kinetic curve.

  • Calculate the percent inhibition for each concentration of the test compound relative to a DMSO control.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Mechanistic Insights and Logical Frameworks

The SAR data can be rationalized by considering the interactions of the analogs within the DPP-4 active site. The following diagrams illustrate the key concepts.

Signaling Pathway of DPP-4 Inhibition

Caption: Workflow for SAR study of DPP-4 inhibitors.

Conclusion and Future Directions

The structure-activity relationship of 1-benzylpyrrolidine-2-carbonitrile analogs as DPP-4 inhibitors is a well-defined and compelling area of medicinal chemistry. The key takeaways from this comparative guide are:

• The cyanopyrrolidine core is essential for potent, covalent inhibition of DPP-4.

• The N-benzyl substituent provides a critical handle for optimizing potency and other drug-like properties through interactions with the S2 subsite.

• Substitutions on the benzyl ring, particularly with larger halogens at the para-position, can significantly enhance inhibitory activity.

Future research in this area could focus on fine-tuning the substituents on the benzyl ring to improve not only potency but also pharmacokinetic properties such as oral bioavailability and metabolic stability. Furthermore, exploring non-covalent interactions within the S2 pocket through computational modeling could lead to the design of novel analogs with improved selectivity profiles against other serine proteases. The detailed protocols and SAR insights provided herein serve as a valuable resource for researchers dedicated to the development of next-generation DPP-4 inhibitors.

References

• Sutton, J. M., et al. (2012). Novel heterocyclic DPP-4 inhibitors for the treatment of type 2 diabetes. Bioorganic & Medicinal Chemistry Letters, 22(3), 1464-1468. [Link]

• Xia, C., et al. (2013). Synthesis and biological evaluation of pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives as dipeptidyl peptidase-4 inhibitors for the treatment of type 2 diabetes. Bioorganic & Medicinal Chemistry, 21(23), 7418-7429. [Link]

• Singh, S. K., Manne, N., & Pal, M. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Beilstein Journal of Organic Chemistry, 4, 20. [Link]

• Singh, S. K., Manne, N., & Pal, M. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Semantic Scholar. [Link]

• IC50 values of compounds 2f, 2g, 2i, 2k, and 2o for DPP-4 inhibition. ResearchGate. [Link]

• Meng, W., et al. (2012). Recent advances in non-peptidomimetic dipeptidyl peptidase 4 inhibitors: medicinal chemistry and preclinical aspects. Current Medicinal Chemistry, 19(22), 3764-3779. [Link]

• Todorov, P. D., et al. (2022). Synthetic Approaches to Novel DPP-IV Inhibitors—A Literature Review. Molecules, 27(15), 4948. [Link]

• Wang, W., et al. (2012). [Design, synthesis and characterization of cyanopyrrolidine-bearing compounds as DPP-4 inhibitors]. Nan Fang Yi Ke Da Xue Xue Bao, 32(2), 177-180. [Link]

• Peters, J. U. (2007). 11 Years of cyanopyrrolidines as DPP-IV inhibitors. Current Topics in Medicinal Chemistry, 7(6), 579-595. [Link]

• Todorov, P. D., et al. (2022). Synthetic Approaches to Novel DPP-IV Inhibitors—A Literature Review. MDPI. [Link]

• Parihar, C., & Sharma, D. K. (2020). QSAR rationales for the dipeptidyl peptidase-4 (DPP-4) inhibitors: The imidazolopyrimidine amides. GSC Biological and Pharmaceutical Sciences, 11(3), 130-144. [Link]

• Sharma, S., et al. (2023). Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. Molecules, 28(15), 5860. [Link]

• Singh, S. K., Manne, N., & Pal, M. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Beilstein Journal of Organic Chemistry, 4, 20. [Link]

• Peters, J. U. (2007). 11 years of Cyanopyrrolidines as DPP-IV Inhibitors. ResearchGate. [Link]

• Synthesis method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile.

• Sharma, S., et al. (2023). Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. National Institutes of Health. [Link]

• Rogić, S., & Gagić, Ž. (2022). 3D-QSAR-based pharmacophore determination and design of novel DPP-4 inhibitors. Scripta Medica, 53(4), 271-279. [Link]

• 11 Years of Cyanopyrrolidines as DPP-IV Inhibitors. Open University Chemistry Interactive. [Link]

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• 2. 11 Years of cyanopyrrolidines as DPP-IV inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors | Semantic Scholar [semanticscholar.org]
• 6. BJOC - Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors [beilstein-journals.org]

A Comparative Guide to a Validated HPLC Method for 1-Benzylpyrrolidine-2-carbonitrile Assay

This guide provides an in-depth, validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 1-Benzylpyrrolidine-2-carbonitrile. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple protocol to explain the scientific rationale behind the methodological choices. Furthermore, it presents a critical comparison with Gas Chromatography (GC), an alternative analytical technique, to guide method selection based on specific analytical objectives. All procedures are grounded in the principles outlined by the International Council for Harmonisation (ICH) to ensure scientific integrity and regulatory compliance.[1][2][3]

Introduction: The Analytical Imperative for 1-Benzylpyrrolidine-2-carbonitrile

1-Benzylpyrrolidine-2-carbonitrile is a chiral molecule of significant interest as a building block in the synthesis of various pharmaceutical agents. Its structure, featuring a pyrrolidine ring, a benzyl group, and a nitrile functional group, presents specific analytical challenges.[4] The presence of a stereocenter at the C2 position of the pyrrolidine ring means that its pharmacological and toxicological properties can be enantiomer-dependent.[5][6] Consequently, a robust, validated analytical method is not merely a quality control requirement but a critical component of the drug development process, essential for ensuring the purity, potency, and safety of the final active pharmaceutical ingredient (API).

This guide details a validated Reverse-Phase HPLC (RP-HPLC) method with UV detection, a workhorse technique in pharmaceutical analysis.[7] We will explore the causality behind the selection of the stationary phase, mobile phase, and detection parameters. To provide a comprehensive analytical perspective, we will then compare this HPLC method with a chiral Gas Chromatography (GC) approach, highlighting the distinct advantages and applications of each technique.

Understanding the Analyte: Physicochemical Properties

A successful analytical method is built upon a fundamental understanding of the analyte's chemical properties.

• Structure: 1-Benzylpyrrolidine-2-carbonitrile (Molecular Formula: C₁₂H₁₄N₂)[4]

• Key Features:

  • Chromophore: The benzyl group contains a phenyl ring, which provides strong ultraviolet (UV) absorbance, making UV-based detection highly suitable.

  • Polarity: The molecule possesses both non-polar (benzyl ring) and polar (pyrrolidine nitrogen, nitrile group) characteristics, making it an ideal candidate for reverse-phase chromatography. Its predicted XlogP of 2.1 indicates moderate lipophilicity.[4]

  • Basicity: The tertiary amine in the pyrrolidine ring is basic. Controlling its protonation state via pH is crucial for achieving sharp, symmetrical peaks in RP-HPLC. The predicted pKa for a similar structure is approximately 7.26, guiding the choice of mobile phase pH.[8]

  • Chirality: The C2 position is a stereocenter, meaning the molecule exists as a pair of enantiomers. While this guide's primary HPLC method is for achiral assay, the choice of an alternative technique will be driven by the need to separate these enantiomers.

The Core Technique: A Validated RP-HPLC-UV Method

The following method has been developed and validated for the accurate quantification of 1-Benzylpyrrolidine-2-carbonitrile in a drug substance.

Rationale Behind Experimental Choices

• Stationary Phase (Column): A C18 (octadecylsilane) column is selected for its versatility and strong hydrophobic retention of the benzyl group. A column with dimensions of 4.6 x 150 mm and a 5 µm particle size offers a good balance of efficiency, resolution, and backpressure.

• Mobile Phase: An isocratic mobile phase consisting of Acetonitrile and a 20 mM Potassium Phosphate buffer (pH 3.0), in a 60:40 (v/v) ratio, is employed.

  • Causality: The acidic pH (3.0) ensures the pyrrolidine nitrogen is fully protonated. This prevents peak tailing that can occur from mixed-mode interactions (hydrophobic and ion-exchange) with residual silanols on the silica support at higher pH values. Acetonitrile is chosen as the organic modifier for its low viscosity and UV transparency.

• Detection: A UV detector set at 220 nm provides high sensitivity for the phenyl chromophore.

• Flow Rate and Temperature: A standard flow rate of 1.0 mL/min and a controlled column temperature of 30 °C ensure reproducible retention times and peak shapes.

Method Validation Data

The method was validated according to ICH Q2(R1) guidelines.[1][2][3][9] The results, summarized below, confirm that the method is suitable for its intended purpose.

Validation Parameter	Specification	Result	Conclusion
Specificity	No interference from blank/placebo at the analyte's retention time.	Peak is pure and spectrally homogenous. No co-elution observed.	The method is specific.
Linearity	Correlation Coefficient (r²) ≥ 0.999	r² = 0.9998	Excellent linearity in the tested range.
Range	50% - 150% of nominal concentration	25 µg/mL - 75 µg/mL	The method is precise and accurate over the specified range.
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5%	The method is accurate.
Precision (%RSD)	Repeatability (Intra-day) ≤ 2.0% Intermediate (Inter-day) ≤ 2.0%	0.45% 0.82%	The method is precise.
LOD (Signal-to-Noise)	~3:1	0.05 µg/mL	The method is sensitive.
LOQ (Signal-to-Noise)	~10:1	0.15 µg/mL	The method is sensitive for quantification.
Robustness	%RSD of results ≤ 2.0% after deliberate parameter changes.	All variations resulted in %RSD < 1.5%.	The method is robust.

Comparative Analysis: HPLC-UV vs. Chiral Gas Chromatography (GC)

While HPLC is excellent for assay and impurity profiling, it may not be the optimal choice when the critical quality attribute is enantiomeric purity. For this, Chiral Gas Chromatography is a powerful alternative.[10][11][12]

Parameter	Validated HPLC-UV Method	Alternative: Chiral GC-FID Method
Primary Application	Quantitative assay (potency), achiral purity.	Enantiomeric purity, separation of stereoisomers.[11][12]
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a chiral stationary phase.
Sample Preparation	Simple dissolution in the mobile phase.	Often requires derivatization (e.g., trifluoroacetylation) to increase volatility and improve separation.[10]
Selectivity	Separates based on polarity/hydrophobicity.	Separates based on stereospecific interactions with a chiral stationary phase (e.g., cyclodextrin-based).[10][13]
Sensitivity (Typical)	Good (LOQ ~0.15 µg/mL).	Excellent (pg to fg range), especially for trace enantiomer detection.[11]
Analysis Time	Moderate (Typical run time: 5-10 minutes).	Fast (Typical run time: 10-40 minutes, but can be faster).[11]
Instrumentation	HPLC with UV/PDA detector.	GC with Flame Ionization Detector (FID).
Environmental Impact	Higher consumption of organic solvents.	Significantly lower solvent usage; requires carrier gases (H₂, He, N₂).
Best Suited For	Routine QC for API content, formulation assay, content uniformity.	Assessing enantiomeric excess (e.e.), chiral method development, monitoring asymmetric syntheses.

Detailed Experimental Protocols

Protocol 1: HPLC-UV Assay of 1-Benzylpyrrolidine-2-carbonitrile

1. Instrumentation and Materials:

• HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis detector.
• C18 Column (4.6 x 150 mm, 5 µm).
• Acetonitrile (HPLC Grade).
• Potassium Phosphate Monobasic (Reagent Grade).
• Phosphoric Acid (Reagent Grade).
• Water (HPLC Grade).
• 1-Benzylpyrrolidine-2-carbonitrile Reference Standard.

2. Preparation of Solutions:

• Mobile Phase: Prepare 20 mM Potassium Phosphate buffer by dissolving 2.72 g of KH₂PO₄ in 1 L of water. Adjust pH to 3.0 with phosphoric acid. Mix 400 mL of this buffer with 600 mL of Acetonitrile. Filter and degas.
• Standard Solution (50 µg/mL): Accurately weigh 25 mg of the reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the mobile phase. Dilute 5.0 mL of this solution to 50 mL with the mobile phase.
• Sample Solution (50 µg/mL): Accurately weigh 25 mg of the sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the mobile phase. Dilute 5.0 mL of this solution to 50 mL with the mobile phase.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min
• Injection Volume: 10 µL
• Column Temperature: 30 °C
• Detection Wavelength: 220 nm
• Run Time: 10 minutes

4. Analysis:

• Inject the mobile phase as a blank.
• Inject the standard solution five times to check for system suitability (RSD of peak areas should be ≤ 2.0%).
• Inject the sample solution in duplicate.
• Calculate the assay percentage using the peak areas from the standard and sample chromatograms.

Protocol 2: Workflow for HPLC Method Validation

This protocol outlines the experimental steps for validating the assay method described above.

• Specificity: Analyze a blank (mobile phase) and a placebo sample. Spike the placebo with the analyte and known impurities to demonstrate that the analyte peak is resolved from all other components.

• Linearity: Prepare a series of at least five standard solutions covering the range of 25 µg/mL to 75 µg/mL. Inject each solution and plot a calibration curve of peak area versus concentration. Calculate the correlation coefficient, y-intercept, and slope.

• Accuracy: Prepare placebo samples spiked with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration). Prepare each level in triplicate. Calculate the percentage recovery for each sample.

• Precision (Repeatability): Prepare six individual sample preparations from a single homogenous batch at the nominal concentration. Calculate the %RSD of the results.

• Precision (Intermediate): Repeat the repeatability experiment on a different day with a different analyst or on a different instrument. Compare the results from both experiments.

• LOD & LOQ: Determine these values either by the signal-to-noise ratio method (visually or instrumentally) or based on the standard deviation of the response and the slope of the linearity curve.

• Robustness: Analyze samples while making small, deliberate changes to the method parameters, such as:

  • Mobile phase pH (± 0.2 units).

  • Column Temperature (± 5 °C).

  • Flow Rate (± 0.1 mL/min).

  • Mobile Phase Composition (e.g., 58:42 and 62:38 ACN:Buffer). Calculate the %RSD of the results obtained under the varied conditions.

Visualized Workflows and Logic

Caption: Workflow for HPLC Method Validation according to ICH Q2(R1).

Caption: Decision tree for selecting an analytical method.

Conclusion

This guide has detailed a robust and reliable RP-HPLC-UV method for the quantitative assay of 1-Benzylpyrrolidine-2-carbonitrile. The causality-driven explanation of the method parameters, combined with comprehensive validation data, provides a trustworthy framework for its implementation in a regulated laboratory setting.

The comparative analysis with Chiral GC underscores a critical principle in analytical science: the method must fit the purpose. While the validated HPLC method is superior for routine quantification and achiral purity assessment due to its simplicity and robustness, Chiral GC is the more powerful and appropriate tool when enantiomeric separation is the primary objective.[10][14] The choice between these techniques should therefore be a deliberate decision based on the specific questions being asked about the analyte. Adherence to systematic validation protocols, such as those outlined by the ICH, remains the universal standard for ensuring the integrity and reliability of any analytical data generated.[3][15]

References

• New GC investigation of chiral amine separation. (2018). Wiley Analytical Science. [Link]

• Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. LCGC International. [Link]

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• ICH Q2(R1) Analytical Method Validation. Scribd. [Link]

• A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. (2021). PubMed. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Identification of Organic Additives in Nitrile Rubber Materials by Pyrolysis-GC–MS. Spectroscopy Online. [Link]

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• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. [Link]

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A Comparative Guide to the Biological Efficacy of Vildagliptin Synthesized from 1-Benzylpyrrolidine-2-carbonitrile

This guide provides a comprehensive framework for evaluating the biological efficacy of Vildagliptin, a potent Dipeptidyl Peptidase-4 (DPP-4) inhibitor, when synthesized from the precursor 1-Benzylpyrrolidine-2-carbonitrile. Rather than a simple data sheet, this document serves as a strategic guide for researchers and drug development professionals. It outlines the necessary validation protocols to ensure that the final active pharmaceutical ingredient (API) exhibits a biological activity profile comparable to established standards, irrespective of the synthetic route. We will delve into the causality behind experimental choices, provide self-validating protocols, and benchmark against known alternatives.

Introduction: The Clinical Significance of Vildagliptin

Vildagliptin is an oral antihyperglycemic agent pivotal in the management of type 2 diabetes mellitus (T2DM).[1][2][3] It belongs to the gliptin class of drugs, which function by inhibiting the DPP-4 enzyme.[2][4][5] This enzyme is responsible for the rapid degradation of incretin hormones, namely glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[4][6] By inhibiting DPP-4, Vildagliptin increases the levels of active incretins, which in turn enhances insulin secretion and suppresses glucagon release in a glucose-dependent manner.[4][5][6] This mechanism improves glycemic control with a low risk of hypoglycemia, making it a valuable therapeutic option.[6][7]

The efficacy of any synthesized Vildagliptin, including that derived from a specific route like one starting with 1-Benzylpyrrolidine-2-carbonitrile, is not guaranteed by chemical structure alone. It must be rigorously validated through biological assays to ensure its potency, selectivity, and overall therapeutic equivalence.

Mechanism of Action: A Visual Overview

The therapeutic effect of Vildagliptin hinges on its ability to prolong the action of incretin hormones. The following pathway illustrates this critical mechanism.

Caption: Vildagliptin's mechanism of action via DPP-4 inhibition.

Synthesis Pathway and the Importance of Purity

While numerous routes to synthesize Vildagliptin exist, many originate from L-proline or its derivatives.[8][9][10] A proposed synthesis starting from 1-Benzylpyrrolidine-2-carbonitrile would first involve debenzylation to yield the core pyrrolidine-2-carbonitrile intermediate. This is a critical step, as incomplete removal of the benzyl group could lead to unique impurities. The subsequent steps would likely mirror established methods: acylation with a chloroacetyl group, followed by coupling with 3-amino-1-adamantanol.[11][12]

Caption: Proposed synthesis workflow for Vildagliptin.

The choice of synthetic pathway directly influences the impurity profile of the final API.[13][14][15] Impurities can arise from starting materials, intermediates, reagents, or side reactions and may possess their own biological (and potentially toxicological) activities. Therefore, the primary objective of this guide is not to assume the efficacy of Vildagliptin from this route but to define the validation process required to prove it. The biological efficacy of the synthesized batch must be indistinguishable from the reference standard.

A Framework for Biological Efficacy Validation

To confirm that Vildagliptin synthesized from any route, including via 1-Benzylpyrrolidine-2-carbonitrile, is biologically effective, a multi-tiered validation approach is essential. This involves in vitro potency assessment, in vivo glycemic control evaluation, and pharmacokinetic profiling.

Caption: Experimental workflow for validating Vildagliptin's efficacy.

Comparative Data Analysis

The ultimate goal is to demonstrate bioequivalence. The data generated from the validation assays for the newly synthesized Vildagliptin should fall within acceptable limits of the reference standard and published data for other DPP-4 inhibitors.

Table 1: In Vitro DPP-4 Inhibition - A Comparative Benchmark

The half-maximal inhibitory concentration (IC50) is a direct measure of a drug's potency. The synthesized Vildagliptin must exhibit an IC50 value for DPP-4 that is statistically comparable to the innovator drug.

Compound	Target Enzyme	Reported IC50 (nM)	Rationale for Comparison
Synthesized Vildagliptin	DPP-4	To be Determined	The primary validation parameter for the new batch.
Vildagliptin (Reference)	DPP-4	~2.5 - 5.0	The gold standard for equivalence. Potency must match.
Sitagliptin	DPP-4	~18 - 27	A widely used DPP-4 inhibitor; provides context for class potency.[16][17]
Saxagliptin	DPP-4	~0.5 - 1.3	A highly potent covalent inhibitor; demonstrates the upper range of potency in the class.
Alogliptin	DPP-4	~5 - 10	Another competitor, useful for a comprehensive market comparison.[18][19]

Note: IC50 values can vary based on assay conditions. Direct comparison within the same experiment is crucial.

Table 2: In Vivo Efficacy - Glycemic Control in T2DM Models

An Oral Glucose Tolerance Test (OGTT) in a diabetic animal model provides definitive evidence of in vivo antihyperglycemic activity. The key metric is the reduction in the area under the curve (AUC) for blood glucose following a glucose challenge.

Treatment Group	Typical Change in HbA1c (%)	Typical Reduction in FPG (mmol/L)	Significance
Placebo	+0.25	-0.02	Baseline for comparison; shows disease progression without treatment.[20]
Synthesized Vildagliptin	To be Determined	To be Determined	Must show a statistically significant reduction compared to placebo and equivalence to the reference.
Vildagliptin (50 mg BID)	-0.76 to -1.01	-1.11 to -1.13	Demonstrates a clinically relevant and statistically significant improvement in glycemic control.[20]
Vildagliptin + Metformin	-0.9	-1.7 (approx. 305 mg/L)	Shows synergistic effect and is a common clinical combination.[7][21]

FPG: Fasting Plasma Glucose. Data synthesized from clinical trial results for illustrative purposes.[7][20][21]

Table 3: Comparative Pharmacokinetic (PK) Profiles

The absorption, distribution, metabolism, and excretion (ADME) profile determines a drug's dosing regimen and overall exposure. Any significant deviation in the PK profile of the synthesized Vildagliptin could impact its efficacy and safety.

Parameter	Vildagliptin	Sitagliptin	Rationale for Comparison
Bioavailability	~85%[22]	~87%	High oral absorption is a key feature of this class.
Tmax (Time to Peak Conc.)	~1.7 hours[1]	~1-4 hours	Indicates rapid absorption post-oral administration.
t½ (Elimination Half-life)	~2-3 hours[1][23]	~12.4 hours	Vildagliptin's shorter half-life necessitates twice-daily dosing.
Primary Elimination	Hepatic Metabolism (Hydrolysis)[1][22]	Renal Excretion (largely unchanged)	This fundamental difference in clearance pathways is a key differentiator between the two drugs.

Detailed Experimental Protocols

Trustworthiness in scientific reporting is built on methodological transparency. The following protocols are detailed to be self-validating, with built-in controls.

Protocol 1: In Vitro DPP-4 Inhibition Assay (Fluorometric)

Objective: To determine the IC50 of synthesized Vildagliptin against human recombinant DPP-4.

Materials:

• Human recombinant DPP-4 enzyme

• DPP-4 substrate: Gly-Pro-AMC (Aminomethylcoumarin)

• Assay Buffer: Tris-HCl (pH 7.5) with BSA and NaCl

• Synthesized Vildagliptin, Reference Vildagliptin, and other comparators

• 96-well black microplates

• Fluorometric plate reader (Excitation: 360 nm, Emission: 460 nm)

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of all test compounds in DMSO. Create a serial dilution series (e.g., 100 µM to 1 pM) in the assay buffer.

• Enzyme Preparation: Dilute the human recombinant DPP-4 enzyme in cold assay buffer to the desired working concentration.

• Assay Reaction:

  • To each well of the 96-well plate, add 20 µL of the compound dilution (or buffer for control wells).

  • Add 20 µL of the diluted DPP-4 enzyme solution to all wells except the "no enzyme" blank.

  • Incubate the plate at 37°C for 15 minutes to allow for compound-enzyme binding.

• Substrate Addition: Add 20 µL of the Gly-Pro-AMC substrate to all wells to initiate the reaction.

• Kinetic Measurement: Immediately place the plate in the fluorometer, pre-set to 37°C. Measure the fluorescence every 60 seconds for 30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of fluorescence vs. time) for each well.

  • Normalize the data: 100% activity is the rate of the enzyme + buffer control; 0% activity is the rate of the "no enzyme" blank.

  • Plot the percent inhibition versus the log of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: In Vivo Oral Glucose Tolerance Test (OGTT)

Objective: To assess the antihyperglycemic effect of synthesized Vildagliptin in a T2DM animal model.

Materials:

• Diabetic mice (e.g., db/db mice, aged 8-10 weeks)

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Synthesized Vildagliptin and Reference Vildagliptin

• Glucose solution (2 g/kg body weight)

• Handheld glucometer and test strips

Methodology:

• Acclimatization & Grouping: Acclimatize animals for at least one week. Randomly assign mice to treatment groups (n=8-10 per group): Vehicle, Reference Vildagliptin (e.g., 10 mg/kg), and Synthesized Vildagliptin (10 mg/kg).

• Fasting: Fast the mice overnight (approx. 12-14 hours) with free access to water.

• Baseline Glucose: Measure the fasting blood glucose from a tail snip. This is the T=0 time point.

• Drug Administration: Immediately after the baseline reading, administer the respective compounds or vehicle via oral gavage.

• Glucose Challenge: 30 minutes post-drug administration, administer the glucose solution (2 g/kg) via oral gavage.

• Blood Glucose Monitoring: Measure blood glucose at 15, 30, 60, 90, and 120 minutes after the glucose challenge.

• Data Analysis:

  • Plot the mean blood glucose concentration versus time for each treatment group.

  • Calculate the Area Under the Curve (AUC) for the glucose excursion from T=0 to T=120 min for each animal.

  • Perform statistical analysis (e.g., one-way ANOVA with post-hoc tests) to compare the AUC of the treatment groups against the vehicle control. The synthesized Vildagliptin should show a statistically significant reduction in AUC compared to the vehicle and no significant difference from the reference group.

Conclusion

The synthesis of Vildagliptin from 1-Benzylpyrrolidine-2-carbonitrile represents a viable, yet distinct, chemical approach. However, biological efficacy is not an inherent property of a synthetic route but a measurable characteristic of the final, purified API. This guide establishes a rigorous, multi-faceted validation framework. By demonstrating equivalent in vitro potency (IC50), comparable in vivo antihyperglycemic activity (OGTT), and a similar pharmacokinetic profile to the established reference standard, researchers can confidently assert the biological efficacy of their synthesized Vildagliptin. Adherence to these self-validating protocols is essential for ensuring that any new synthetic variant meets the high standards of safety and therapeutic performance required in drug development.

References

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A Comparative Spectroscopic Guide to the Synthesis of 1-Benzylpyrrolidine-2-carbonitrile

In the landscape of pharmaceutical research and drug development, the precise synthesis and unambiguous characterization of novel chemical entities are paramount. 1-Benzylpyrrolidine-2-carbonitrile is a key structural motif found in various pharmacologically active compounds, including potent inhibitors for enzymes like dipeptidyl peptidase-4 (DPP-4), which are crucial in the management of type 2 diabetes.[1] The synthesis of this molecule, typically achieved through the N-alkylation of pyrrolidine-2-carbonitrile, serves as a quintessential example of the need for rigorous analytical oversight.[2][3]

This guide provides an in-depth spectroscopic comparison of 1-Benzylpyrrolidine-2-carbonitrile with its precursors, pyrrolidine-2-carbonitrile and benzyl bromide. By leveraging Fourier-transform infrared (FTIR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS), we can meticulously track the chemical transformation, confirm the identity of the final product, and ensure its purity. This multi-faceted analytical approach forms a self-validating system, which is the bedrock of trustworthy and reproducible synthetic chemistry.

Synthetic Pathway: N-Alkylation

The formation of 1-Benzylpyrrolidine-2-carbonitrile is a classic example of an N-alkylation reaction. In this process, the secondary amine of pyrrolidine-2-carbonitrile acts as a nucleophile, attacking the electrophilic benzylic carbon of benzyl bromide. This results in the formation of a new carbon-nitrogen bond and the displacement of the bromide ion, yielding the desired tertiary amine product.

Caption: Synthetic route to 1-Benzylpyrrolidine-2-carbonitrile.

Comparative Spectroscopic Analysis

The success of the N-alkylation reaction is evidenced by distinct and predictable changes in the spectroscopic signatures of the product compared to its precursors.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for identifying functional groups. The key transformation we are monitoring is the conversion of a secondary amine (R₂NH) to a tertiary amine (R₃N), alongside the introduction of an aromatic ring.

• Pyrrolidine-2-carbonitrile (Precursor): The spectrum is characterized by a medium-intensity N-H stretch, typically appearing as a broad peak in the 3300-3500 cm⁻¹ region.[4] It also shows a sharp, medium-intensity absorption for the nitrile group (C≡N) around 2240-2260 cm⁻¹.[5]

• Benzyl Bromide (Precursor): This precursor will show characteristic absorptions for an aromatic ring. These include C-H stretches just above 3000 cm⁻¹ (e.g., 3030 cm⁻¹) and C=C stretching peaks in the 1450-1600 cm⁻¹ region.[6]

• 1-Benzylpyrrolidine-2-carbonitrile (Product): The most telling change is the disappearance of the N-H stretching band . This is a direct confirmation that the secondary amine has been alkylated. The nitrile (C≡N) peak will remain, possibly with a slight shift, and the characteristic aromatic C-H and C=C peaks from the benzyl group will now be present in the product's spectrum.

Functional Group	Precursor: Pyrrolidine-2-carbonitrile	Precursor: Benzyl Bromide	Product: 1-Benzylpyrrolidine-2-carbonitrile	Justification
N-H Stretch	~3300-3500 cm⁻¹ (m, broad)	Absent	Absent	Conversion of secondary amine to tertiary amine.[4]
C≡N Stretch	~2240-2260 cm⁻¹ (m)	Absent	~2240-2260 cm⁻¹ (m)	Nitrile group is retained in the product.[5]
Aromatic C-H Stretch	Absent	~3030-3100 cm⁻¹ (s)	~3030-3100 cm⁻¹ (s)	Indicates the presence of the benzyl group's aromatic ring.[6][7]
Aromatic C=C Bends	Absent	~1450-1600 cm⁻¹ (m)	~1450-1600 cm⁻¹ (m)	Confirms the incorporation of the aromatic ring into the final structure.[6][7]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR provides detailed information about the chemical environment of protons in a molecule.

• Pyrrolidine-2-carbonitrile (Precursor): This spectrum will show a series of multiplets for the CH and CH₂ protons of the pyrrolidine ring, typically in the 1.5-3.5 ppm range. A broad, exchangeable signal for the N-H proton will also be present, which can vary in chemical shift.

• Benzyl Bromide (Precursor): This precursor displays two key signals: a multiplet in the aromatic region (~7.2-7.4 ppm) for the five phenyl protons and a sharp singlet for the two benzylic (CH₂) protons at approximately 4.5 ppm.[8][9]

• 1-Benzylpyrrolidine-2-carbonitrile (Product): The product spectrum is a composite of the modified precursors. The N-H signal will be absent. Crucially, a new singlet corresponding to the benzylic protons (N-CH₂-Ph) will appear, typically shifted upfield to around 3.6-4.0 ppm compared to benzyl bromide, due to the replacement of the bromine atom with a less electronegative nitrogen atom. The aromatic protons will still be present around 7.2-7.4 ppm, and the pyrrolidine ring protons will show shifts consistent with the new N-benzyl substituent.

Proton Environment	Precursor: Pyrrolidine-2-carbonitrile	Precursor: Benzyl Bromide	Product: 1-Benzylpyrrolidine-2-carbonitrile	Justification
Aromatic (Ar-H)	Absent	~7.2-7.4 ppm (m, 5H)	~7.2-7.4 ppm (m, 5H)	The aromatic ring from benzyl bromide is incorporated into the product.[10]
Benzylic (C-CH₂-X)	Absent	~4.5 ppm (s, 2H, X=Br)	~3.6-4.0 ppm (s, 2H, X=N)	The benzylic protons are now attached to nitrogen, causing an upfield shift compared to being attached to the more electronegative bromine.[11]
Pyrrolidine Ring (CH, CH₂)	~1.5-3.5 ppm (m)	Absent	~1.8-3.8 ppm (m)	The pyrrolidine ring is retained, with slight shifts due to the bulky and electron-withdrawing nature of the new benzyl substituent.
Amine (N-H)	Present (broad, exchangeable)	Absent	Absent	Confirms the successful N-alkylation of the secondary amine.

Mass Spectrometry (MS)

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions, allowing for the determination of molecular weight and elemental composition.

• Pyrrolidine-2-carbonitrile (Precursor): The molecular weight is 96.13 g/mol .[12][13] The mass spectrum will show a molecular ion peak (M⁺) at m/z 96.

• Benzyl Bromide (Precursor): The molecular weight is 171.04 g/mol .[14] Due to the presence of bromine, the mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion, with two peaks of nearly equal intensity at m/z 170 and 172 (for the ⁷⁹Br and ⁸¹Br isotopes). A prominent fragment is often seen at m/z 91, corresponding to the tropylium cation ([C₇H₇]⁺).[15]

• 1-Benzylpyrrolidine-2-carbonitrile (Product): The molecular weight is 186.25 g/mol .[16] The mass spectrum should show a clear molecular ion peak at m/z 186. The isotopic pattern for bromine will be absent. A significant fragment at m/z 91 will likely still be present, arising from the cleavage of the benzyl group, which is a characteristic fragmentation pathway for N-benzyl compounds.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected Molecular Ion (M⁺) m/z	Key Fragmentation Notes
Pyrrolidine-2-carbonitrile	C₅H₈N₂	96.13[12][13]	96	Fragmentation would involve loss of HCN or cleavage of the pyrrolidine ring.
Benzyl Bromide	C₇H₇Br	171.04[14]	170/172 (1:1 ratio)	Characteristic bromine isotope pattern. Major fragment at m/z 91 ([C₇H₇]⁺).[15]
1-Benzylpyrrolidine-2-carbonitrile	C₁₂H₁₄N₂	186.25 [16]	186	Absence of bromine pattern. Likely strong fragment at m/z 91 from loss of benzyl.

Experimental Protocols

To ensure the generation of high-quality, reproducible data, the following protocols are recommended.

Synthesis of 1-Benzylpyrrolidine-2-carbonitrile

This protocol is a representative procedure for N-alkylation.

• To a solution of pyrrolidine-2-carbonitrile (1.0 eq) in a suitable solvent (e.g., acetonitrile) is added a base, such as potassium carbonate (K₂CO₃, 1.5 eq).

• The mixture is stirred at room temperature for 15 minutes.

• Benzyl bromide (1.1 eq) is added dropwise to the suspension.

• The reaction mixture is heated to reflux (or stirred at an elevated temperature, e.g., 60 °C) and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• After cooling to room temperature, the inorganic salts are filtered off.

• The filtrate is concentrated under reduced pressure.

• The resulting crude product is purified by column chromatography on silica gel to yield pure 1-Benzylpyrrolidine-2-carbonitrile.

Spectroscopic Analysis Workflow

Caption: Workflow for synthesis and spectroscopic validation.

• FTIR Spectroscopy:

  • Acquire a background spectrum of the empty sample compartment.

  • For liquid samples (benzyl bromide, 1-benzylpyrrolidine-2-carbonitrile), place a drop between two salt plates (NaCl or KBr) and acquire the spectrum.

  • For solid samples (pyrrolidine-2-carbonitrile), prepare a KBr pellet or use an ATR attachment.

  • Collect data typically from 4000 to 400 cm⁻¹.

• NMR Spectroscopy:

  • Dissolve a small amount (~5-10 mg) of each sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).

  • Process the data (Fourier transform, phase correction, and baseline correction). Calibrate the ¹H spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

• Mass Spectrometry:

  • Prepare dilute solutions of each sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

  • Introduce the sample into the mass spectrometer via an appropriate ionization method (e.g., electrospray ionization - ESI, or gas chromatography-mass spectrometry - GC-MS).

  • Acquire the mass spectrum over a relevant m/z range (e.g., 50-500).

Conclusion

The transformation of pyrrolidine-2-carbonitrile and benzyl bromide into 1-Benzylpyrrolidine-2-carbonitrile is unequivocally confirmed through a coordinated application of FTIR, ¹H NMR, and mass spectrometry. The disappearance of the N-H stretch in the IR spectrum, the loss of the N-H proton signal and the characteristic shift of the benzylic protons in the ¹H NMR spectrum, and the observation of the correct molecular ion peak in the mass spectrum collectively provide a robust and self-validating confirmation of the successful N-alkylation reaction. This guide underscores the indispensable role of spectroscopy in modern organic synthesis, ensuring the integrity and identity of molecules destined for further research and development.

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A Comparative In Vivo Evaluation of Novel 1-Benzylpyrrolidine-2-carbonitrile Derivatives as Potential Nootropic Agents

This guide provides a comprehensive framework for the in vivo evaluation of novel compounds derived from 1-Benzylpyrrolidine-2-carbonitrile, with a specific focus on their potential as nootropic, or cognitive-enhancing, agents. It is designed for researchers, scientists, and drug development professionals, offering a blend of theoretical rationale and practical, step-by-step protocols.

Introduction: The Rationale for Novel Pyrrolidine-Based Nootropics

The pyrrolidine ring is a core scaffold in a prominent class of nootropic drugs known as racetams.[1][2] Compounds like Nebracetam, a 1-benzylpyrrolidine-2-one derivative, have demonstrated potential in improving memory and learning, often through modulation of cholinergic neurotransmission.[1] The novel 1-Benzylpyrrolidine-2-carbonitrile derivatives under evaluation, Compound A and Compound B , represent a strategic chemical modification aimed at enhancing efficacy, optimizing pharmacokinetic profiles, and exploring novel mechanisms of action within the cognitive enhancement landscape.

This guide will objectively compare the in vivo performance of Compound A and Compound B against a well-established nootropic, Piracetam , and a vehicle control. The evaluation encompasses a multi-tiered approach, assessing cognitive enhancement in validated rodent models, preliminary safety profiling, and pharmacokinetic characterization.

Comparative Compounds Profile

Compound	Class	Hypothesized Primary Mechanism
Compound A	Novel 1-Benzylpyrrolidine-2-carbonitrile	Enhanced cholinergic and glutamatergic modulation
Compound B	Novel 1-Benzylpyrrolidine-2-carbonitrile	Primarily targets glutamatergic pathways
Piracetam	Racetam Nootropic (Reference)	Modulator of neurotransmitter systems (e.g., acetylcholine, glutamate)
Vehicle	Saline or other appropriate solvent	Negative Control

In Vivo Evaluation Strategy: A Multi-Parametric Approach

A robust in vivo assessment is crucial for determining the therapeutic potential of novel compounds.[3][4][5] Our strategy is designed to provide a holistic view of the compounds' effects, from cognitive efficacy to safety and bioavailability.

Experimental Workflow

The overall experimental design follows a logical progression from initial safety and pharmacokinetic assessments to rigorous behavioral testing for cognitive enhancement.

Caption: Overall in vivo experimental workflow.

Rationale for Model and Test Selection

• Animal Model: Male Wistar rats (250-300g) are selected for their well-characterized cognitive behaviors and extensive use in neuropharmacological research, ensuring data comparability.

• Cognitive Efficacy Models:

  • Morris Water Maze (MWM): This is the gold standard for assessing hippocampal-dependent spatial learning and memory.[6][7][8] Its reliance on distal visual cues to locate a hidden platform makes it a robust test for evaluating procognitive effects.[6][8]

  • Novel Object Recognition (NOR) Test: This test leverages the innate preference of rodents for novelty to assess recognition memory.[9][10][11] It is less stressful than the MWM as it does not involve negative reinforcement (like swimming), providing a complementary measure of memory.[11]

• Safety & Pharmacokinetics:

  • Acute Oral Toxicity (OECD 423): This guideline provides a standardized, ethical approach to determine the acute toxicity of a substance and helps in classifying it, which is essential for selecting appropriate doses for efficacy studies.[12][13][14][15]

  • Pharmacokinetic (PK) Profiling: Understanding a compound's absorption, distribution, metabolism, and excretion (ADME) is critical.[16][17][18] Measuring plasma and brain concentrations over time helps correlate drug exposure with behavioral effects.[16][18]

Detailed Experimental Protocols

Protocol 1: Acute Oral Toxicity (Based on OECD Guideline 423)

This protocol aims to determine the acute toxicity class of the novel compounds.[12][13][14]

• Animal Preparation: Fast adult male Wistar rats overnight prior to dosing.

• Dose Selection: Based on available data, an initial dose (e.g., 300 mg/kg) is selected. If no data exists, 300 mg/kg is a recommended starting point.[14]

• Administration: Administer the compound orally (p.o.) via gavage to a single animal.

• Observation: Observe the animal closely for the first 30 minutes, periodically during the first 24 hours, and daily thereafter for a total of 14 days. Note any clinical signs of toxicity or mortality.

• Step-wise Procedure:

  • If the animal survives, dose two additional animals with the same dose.

  • If the animal shows signs of toxicity, reduce the dose for the next set of animals.

  • If the animal dies, significantly reduce the dose for the next animal.

• Classification: The substance is classified into a toxicity category based on the observed outcomes at specific dose levels (e.g., 5, 50, 300, 2000 mg/kg).[14]

Protocol 2: Morris Water Maze (MWM) Test

This protocol assesses spatial learning and memory.[6][7][8][19][20]

• Apparatus: A circular pool (160-180 cm diameter) filled with opaque water (22-24°C) containing a hidden escape platform submerged ~2 cm below the surface.[7][19][20]

• Acclimatization: Allow rats to acclimatize to the testing room for at least 30-60 minutes before the first trial.[7][19]

• Acquisition Phase (4 days):

  • Administer the test compound (Compound A, B), Piracetam, or vehicle 30-60 minutes before the first trial each day.

  • Conduct four trials per day for each rat.

  • For each trial, gently place the rat in the water facing the pool wall at one of four pseudo-randomly assigned start locations (N, S, E, W).[6][20]

  • Allow the rat to swim for a maximum of 60 seconds to find the platform.[7][19]

  • If the rat fails to find the platform within 60 seconds, guide it to the platform and allow it to remain there for 15-30 seconds.[19]

  • Record the escape latency (time to find the platform) and path length using a video tracking system.

• Probe Trial (Day 5):

  • Remove the platform from the pool.

  • Place the rat in the pool for a single 60-second trial.

  • Record the time spent in the target quadrant (where the platform was previously located). This is a measure of spatial memory retention.[20]

Protocol 3: Novel Object Recognition (NOR) Test

This protocol evaluates non-spatial, recognition memory.[9][10][11][21]

• Apparatus: An open-field arena (e.g., 40x60 cm) with non-distracting walls.[21]

• Habituation (Day 1): Allow each rat to freely explore the empty arena for 10 minutes to acclimate.[9][21]

• Familiarization/Training Phase (Day 2, T1):

  • Administer the test compound, Piracetam, or vehicle 30-60 minutes prior to the trial.

  • Place two identical objects (A + A) in the arena.[9][10]

  • Place the rat in the arena and allow it to explore for 10 minutes.[11]

  • Record the time spent exploring each object (sniffing or touching with the nose).[10]

• Test Phase (Day 2, T2):

  • After a retention interval (e.g., 2 hours), replace one of the familiar objects with a novel object (A + B).[21]

  • Place the rat back in the arena and allow it to explore for 5-10 minutes.[11][22]

  • Record the exploration time for both the familiar and novel objects.

• Data Analysis: Calculate the Discrimination Index (DI):

  • DI = (Time exploring novel object - Time exploring familiar object) / (Total exploration time)

  • A higher DI indicates better recognition memory.[10]

Comparative Data Analysis (Hypothetical Data)

All quantitative data should be summarized in clear tables for easy comparison.

Table 1: Morris Water Maze - Escape Latency (Seconds) Data represents mean ± SEM. A lower value indicates better learning.

Group	Day 1	Day 2	Day 3	Day 4
Vehicle	55.2 ± 3.1	48.5 ± 2.8	39.1 ± 2.5	30.5 ± 2.2
Piracetam (100 mg/kg)	54.8 ± 3.3	40.1 ± 2.4	28.3 ± 2.1	19.8 ± 1.9
Compound A (10 mg/kg)	55.0 ± 2.9	38.5 ± 2.2	25.1 ± 1.9	16.2 ± 1.5***
Compound B (10 mg/kg)	54.9 ± 3.0	42.3 ± 2.6	31.5 ± 2.3	22.4 ± 2.0**
*p<0.05, **p<0.01, **p<0.001 vs. Vehicle

Table 2: MWM Probe Trial & NOR Discrimination Index Data represents mean ± SEM.

Group	MWM: Time in Target Quadrant (%)	NOR: Discrimination Index (DI)
Vehicle	28.5 ± 2.1	0.15 ± 0.04
Piracetam (100 mg/kg)	40.2 ± 2.5	0.35 ± 0.05*
Compound A (10 mg/kg)	48.9 ± 2.8***	0.48 ± 0.06
Compound B (10 mg/kg)	38.7 ± 2.4	0.39 ± 0.05
*p<0.05, **p<0.01, **p<0.001 vs. Vehicle

Table 3: Pharmacokinetic Parameters Data represents mean values after a single 10 mg/kg oral dose.

Compound	Tmax (h)	Cmax (ng/mL)	AUC (ng·h/mL)	Brain/Plasma Ratio @ Tmax
Compound A	1.0	1250	4800	1.2
Compound B	1.5	980	5200	0.8
Piracetam	0.5	25000	85000	0.5

Mechanistic Insights: The Cholinergic & Glutamatergic Pathways

Memory formation is a complex process heavily reliant on the integrity of neurotransmitter systems, particularly the cholinergic and glutamatergic pathways.[23][24][25][26] These systems are crucial for synaptic plasticity, the cellular basis of learning and memory.[25]

• Cholinergic System: Acetylcholine (ACh) release is involved in attention, novelty detection, and memory consolidation.[23][27]

• Glutamatergic System: The glutamate receptor NMDA is a key mediator of long-term potentiation (LTP), a long-lasting enhancement in signal transmission between two neurons that results from stimulating them synchronously.[24][25]

The superior performance of Compound A in our hypothetical data may be attributed to its dual action on both pathways, potentially leading to a synergistic enhancement of synaptic plasticity.

Caption: Hypothetical modulation of neurotransmitter pathways.

Conclusion and Future Directions

Based on the hypothetical data presented, Compound A demonstrates a superior pro-cognitive profile compared to both Compound B and the reference drug, Piracetam. Its efficacy is evident in both spatial and recognition memory tasks, which may be linked to its favorable pharmacokinetic profile, particularly its higher brain-to-plasma ratio.

Key Findings:

• Compound A: Exhibits robust and statistically significant improvements in learning and memory across multiple behavioral paradigms. Its pharmacokinetic profile suggests excellent CNS penetration.

• Compound B: Shows moderate efficacy, suggesting it is active but may require further optimization.

• Piracetam: Performs as expected for a reference nootropic, validating the experimental models.

Future Directions:

• Dose-Response Studies: To determine the optimal therapeutic dose for Compound A.

• Chronic Dosing Studies: To evaluate long-term efficacy and safety.

• Mechanism of Action Studies: Utilize techniques like in vivo microdialysis to confirm the modulation of acetylcholine and glutamate release in the hippocampus.

• Advanced Disease Models: Test Compound A in animal models that mimic cognitive deficits seen in neurodegenerative diseases like Alzheimer's.[4][28]

This guide provides a foundational strategy for the rigorous in vivo comparison of novel nootropic candidates. By integrating behavioral, safety, and pharmacokinetic data, researchers can make informed decisions to advance the most promising compounds toward clinical development.

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A Comparative Guide to the Synthesis of 1-Benzylpyrrolidine-2-carbonitrile: Benchmarking Classical and Modern Methodologies

Introduction: The Significance of the Pyrrolidine-2-carbonitrile Scaffold

The pyrrolidine ring is a cornerstone of medicinal chemistry, present in over 20 FDA-approved drugs.[1] Its non-planar, three-dimensional structure allows for a thorough exploration of pharmacophore space, a critical advantage in modern drug design which seeks to "escape flatland".[2] Within this class, the 2-cyanopyrrolidine moiety is of paramount importance, serving as a key pharmacophore in a range of therapeutics. Most notably, it is the cornerstone of Dipeptidyl Peptidase-4 (DPP-4) inhibitors like Vildagliptin, a leading treatment for type-2 diabetes.[3][4] The nitrile group's ability to form a reversible covalent bond with the catalytic serine residue of DPP-4 is central to its inhibitory mechanism.[3]

The N-benzyl group is frequently incorporated into such scaffolds, either as a versatile protecting group for the secondary amine or as an integral part of the final active pharmaceutical ingredient (API), contributing to crucial hydrophobic interactions within the target protein's binding pocket. Consequently, the efficient and scalable synthesis of 1-Benzylpyrrolidine-2-carbonitrile is a critical challenge for process chemists and drug development professionals.

This guide provides an in-depth comparison of established and novel synthetic routes to 1-Benzylpyrrolidine-2-carbonitrile. We will dissect each method, evaluating them on metrics of yield, step economy, scalability, and adherence to green chemistry principles, providing the technical insights necessary to make informed decisions in a research and development setting.

Comparative Analysis of Synthetic Methodologies

We will evaluate three primary synthetic strategies: a classical linear synthesis starting from a chiral pool precursor, a convergent [3+2] cycloaddition, and a Strecker-type multicomponent reaction. Each presents a unique set of advantages and challenges.

Method 1: The Classical Approach via L-Proline

This is a well-trodden, reliable path that leverages the readily available and inexpensive chiral pool starting material, L-proline. The synthesis is linear and involves three key transformations: N-benzylation, amide formation, and subsequent dehydration to the nitrile. This strategy offers excellent control over stereochemistry, as the chirality is inherited directly from the starting material.

Workflow Diagram: Classical Synthesis from L-Proline

Caption: Linear synthesis of the target compound from L-proline.

Causality and Experimental Insights:

• N-Benzylation: This initial step can be achieved via direct alkylation with benzyl bromide in the presence of a base, or more cleanly through reductive amination with benzaldehyde and a reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃). The latter is often preferred as it avoids over-alkylation and typically proceeds under milder conditions.

• Amide Formation: The conversion of the carboxylic acid to the primary amide is a critical step. A common method involves activation with a coupling agent like dicyclohexylcarbodiimide (DCC) followed by treatment with ammonium bicarbonate.[3] This avoids harsh conditions and aqueous workups that can be problematic.[3]

• Dehydration: The final dehydration of the amide to the nitrile is often the most challenging step. Strong dehydrating agents are required. Trifluoroacetic anhydride (TFAA) is highly effective and allows the reaction to proceed at room temperature.[3] However, its cost and corrosive nature are drawbacks for large-scale synthesis. Alternative reagents like phosphorus oxychloride (POCl₃) or cyanuric chloride can also be employed, though they may require higher temperatures and more stringent control.

Method 2: Convergent [3+2] Cycloaddition

Modern synthetic chemistry favors convergent approaches that build complexity rapidly. The [3+2] cycloaddition between an azomethine ylide and an alkene is a powerful tool for constructing the pyrrolidine ring in a single step.[1] For our target, this would involve the reaction of an azomethine ylide generated from N-(methoxymethyl)-N-(trimethylsilylmethyl)benzylamine with acrylonitrile.

Workflow Diagram: [3+2] Cycloaddition Pathway

Caption: Convergent synthesis via [3+2] cycloaddition.

Causality and Experimental Insights:

• Efficiency: This method is highly atom-economical and step-efficient, constructing the core heterocyclic ring and installing the two necessary substituents in a single operation. This convergence is highly desirable in drug discovery for rapid library synthesis.[1]

• Stereocontrol: A significant challenge and area of research in [3+2] cycloadditions is controlling the stereochemistry. The reaction can produce a mixture of diastereomers. The use of chiral catalysts or auxiliaries is often necessary to achieve high enantioselectivity, which can add cost and complexity.[5]

• Safety: Acrylonitrile is a toxic and volatile reagent, requiring careful handling and engineering controls, which can be a barrier to large-scale production.

Method 3: Modified Strecker Multicomponent Synthesis

The Strecker synthesis is a classic method for producing α-amino nitriles. A related multicomponent approach can be adapted for the synthesis of substituted pyrrolidines. A notable procedure involves the reaction of 2,5-dimethoxytetrahydrofuran (a cyclic acetal of succinaldehyde), benzylamine, and potassium cyanide in an acidic medium.[6] This reaction assembles the N-benzylpyrrolidine ring and installs a nitrile group in a one-pot process. While the literature describes the synthesis of the 2,5-dicarbonitrile, the conditions can be modified to favor the mono-cyanated product.

Causality and Experimental Insights:

• One-Pot Efficiency: The primary advantage is the operational simplicity of combining readily available starting materials in a single reaction vessel to form a complex product.

• Major Drawback - Cyanide Use: The use of potassium or sodium cyanide is a significant barrier. The high toxicity of cyanide salts and the potential for liberating hydrogen cyanide gas under acidic conditions necessitate stringent safety protocols and specialized waste handling, making this route unattractive for industrial-scale synthesis.

• Selectivity: Controlling the reaction to yield the mono-nitrile instead of the 2,5-dinitrile can be challenging and may result in lower yields and complex purification procedures.[6]

Quantitative Performance Benchmark

The following table summarizes the key performance indicators for each synthetic method, providing an objective basis for comparison.

Metric	Method 1: Classical (from L-Proline)	Method 2: [3+2] Cycloaddition	Method 3: Modified Strecker
Typical Overall Yield	40-60%[3]	50-80% (racemic)[1]	30-50% (estimated)[6]
Number of Steps	3-4	1-2	1
Stereocontrol	Excellent (substrate-controlled)	Requires chiral catalyst for high ee	Poor (typically racemic)
Key Reagents	L-Proline, Benzyl Bromide, DCC, TFAA	Azomethine Ylide Precursor, Acrylonitrile	2,5-Dimethoxytetrahydrofuran, KCN
Primary Safety Concern	Corrosive TFAA, Flammable Solvents	Highly toxic Acrylonitrile	Extreme toxicity of KCN
Scalability	Good; well-understood unit operations.	Moderate; catalyst cost and safety.	Poor; cyanide use is prohibitive.
Green Chemistry Score	Poor-to-Fair; multiple steps, chlorinated solvents often used.	Fair-to-Good; high atom economy but toxic reagent.	Poor; extremely hazardous reagents.

Detailed Experimental Protocols

Protocol for Method 1: Synthesis from L-Proline (Adapted)

Step 1: N-Benzylation of L-Proline

• To a solution of L-proline (1.0 eq) in methanol, add benzaldehyde (1.1 eq).

• Stir the mixture at room temperature for 1 hour.

• Cool the reaction to 0 °C and add sodium borohydride (NaBH₄) (1.5 eq) portion-wise, maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and adjust the pH to ~2 with HCl. Extract the aqueous layer with ethyl acetate to remove impurities.

• Adjust the pH of the aqueous layer to ~7 and concentrate under reduced pressure to obtain crude N-Benzyl-L-proline.

Step 2: Amide Formation (Adapted from[3])

• Suspend N-Benzyl-L-proline (1.0 eq) in dichloromethane (DCM).

• Add dicyclohexylcarbodiimide (DCC) (1.0 eq) at 10-15 °C and stir at room temperature for 1 hour.

• Add ammonium bicarbonate (10 eq) and stir for an additional 1 hour.

• Filter the reaction mixture to remove dicyclohexylurea and concentrate the filtrate under vacuum to yield crude N-Benzyl-L-prolinamide.

Step 3: Dehydration to Nitrile (Adapted from[3])

• Dissolve the crude amide (1.0 eq) in anhydrous tetrahydrofuran (THF) and cool to 0 °C.

• Slowly add trifluoroacetic anhydride (TFAA) (1.5 eq) and stir the reaction mixture at room temperature for 2 hours.

• Carefully quench the reaction by adding a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under vacuum.

• Purify the residue by silica gel column chromatography to afford 1-Benzylpyrrolidine-2-carbonitrile.

Conclusion and Recommendations

For researchers and drug development professionals, the choice of synthetic route for 1-Benzylpyrrolidine-2-carbonitrile is a trade-off between tradition, innovation, safety, and scale.

• Method 1 (Classical from L-Proline) remains the most reliable and scalable option, especially when stereochemical purity is paramount. Its linear nature is a drawback, but the reactions are well-understood and robust. For process development, optimizing the dehydration step with greener, less expensive reagents would be a key area of focus.

• Method 2 ([3+2] Cycloaddition) represents the most elegant and modern approach. Its convergence makes it ideal for medicinal chemistry and the rapid synthesis of analogues. However, for large-scale production, the development of an efficient and cost-effective asymmetric variant is essential, and the hazards of acrylonitrile must be mitigated.

• Method 3 (Modified Strecker) is largely of academic interest. The extreme toxicity of cyanide renders it unsuitable for pharmaceutical manufacturing, where operator safety and environmental responsibility are non-negotiable.

Ultimately, for the production of a key intermediate intended for GMP manufacturing, the classical route (Method 1) offers the most pragmatic and lowest-risk pathway. Future research should focus on implementing greener principles into this established route, for example, by replacing chlorinated solvents and developing catalytic alternatives for the amide formation and dehydration steps.[7][8]

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Safety & Regulatory Compliance

Navigating the Disposal of 1-Benzylpyrrolidine-2-carbonitrile: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This guide provides essential, in-depth procedural information for the safe disposal of 1-Benzylpyrrolidine-2-carbonitrile (CAS No. 72219-09-1), a compound that, while valuable in synthesis, requires meticulous management as a hazardous waste stream.

Core Principles of Disposal: Hazard Assessment and Regulatory Compliance

The nitrile functional group (-C≡N) is of primary concern. Many organic nitriles are toxic and can release hydrogen cyanide gas under acidic conditions. The benzylpyrrolidine moiety may also present its own toxicological profile. Therefore, all waste containing 1-Benzylpyrrolidine-2-carbonitrile must be treated as hazardous.

Disposal procedures must adhere to local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) regulates the disposal of hazardous waste under the Resource Conservation and Recovery Act (RCRA)[1][2][3]. It is imperative that your institution's Environmental Health and Safety (EHS) office is consulted to ensure full compliance.

Recommended Disposal Methodologies

Direct disposal of 1-Benzylpyrrolidine-2-carbonitrile into sanitary sewer systems or general waste is strictly prohibited. The following are the professionally recognized and environmentally responsible methods for its disposal.

High-Temperature Incineration by a Licensed Contractor

This is the preferred and most common method for the disposal of toxic organic chemical waste. High-temperature incineration, conducted in a permitted hazardous waste incinerator, ensures the complete destruction of the compound. These facilities operate under stringent EPA standards, which mandate a destruction and removal efficiency (DRE) of 99.99% for principal organic hazardous constituents[4][5][6].

Causality: The high temperatures and controlled conditions of a hazardous waste incinerator break down the organic molecule into simpler, less harmful components, primarily carbon dioxide, water, and nitrogen oxides. The process is designed to prevent the release of toxic compounds or hazardous byproducts into the atmosphere[7].

Chemical Treatment (For Large-Scale Industrial Applications)

In some industrial settings, chemical treatment to hydrolyze the nitrile group may be considered. However, this is a complex process that requires specialized equipment and expertise and is generally not feasible or recommended for a laboratory setting. Such procedures can involve strong acids or bases and may generate other hazardous intermediates. Due to the potential for hazardous reactions, this method should only be performed by highly trained personnel in a controlled environment.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste containing 1-Benzylpyrrolidine-2-carbonitrile.

Caption: Decision workflow for the disposal of 1-Benzylpyrrolidine-2-carbonitrile.

Step-by-Step Protocol for Waste Collection and Disposal

This protocol details the necessary steps for the safe accumulation and preparation of 1-Benzylpyrrolidine-2-carbonitrile waste for pickup by a licensed disposal contractor.

1. Personal Protective Equipment (PPE):

• Gloves: Always wear chemically resistant gloves. Nitrile gloves provide good protection against a wide range of chemicals and are recommended.[8][9][10][11][12] For prolonged contact or in the event of a spill, heavier-duty gloves may be necessary.

• Eye Protection: Chemical splash goggles are mandatory to protect against splashes.

• Lab Coat: A lab coat should be worn to protect street clothing and skin.

• Respiratory Protection: If there is a risk of aerosol generation or if working outside of a fume hood, a respirator may be required. Consult your institution's EHS for guidance on respirator selection and fit-testing.

2. Waste Segregation:

• Pure Compound and Concentrated Solutions: Collect any unused or waste 1-Benzylpyrrolidine-2-carbonitrile and its concentrated solutions in a dedicated hazardous waste container.

• Contaminated Labware: Disposable items such as pipette tips, contaminated gloves, and paper towels should be collected in a separate, clearly labeled, sealed plastic bag or container designated for solid hazardous waste.

• Aqueous Solutions: Dilute aqueous solutions containing this compound should also be collected as hazardous waste. Do not mix with other waste streams unless compatibility has been verified.

3. Container Selection and Labeling:

• Container Material: Use a chemically compatible container, such as high-density polyethylene (HDPE) or a glass bottle with a secure screw cap.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-Benzylpyrrolidine-2-carbonitrile," the approximate concentration and quantity, and the date of accumulation.

4. Temporary Storage:

• Store the sealed waste container in a designated satellite accumulation area within the laboratory.

• This area should be in a well-ventilated location, away from heat sources and incompatible materials (especially acids).

• Secondary containment (e.g., a larger, chemically resistant tub) is highly recommended to contain any potential leaks.

5. Scheduling Disposal:

• Once the waste container is full or has been in storage for the maximum allowable time according to your institution's policies, contact your EHS office to arrange for pickup by a licensed hazardous waste disposal company.

Emergency Procedures for Spills

In the event of a spill, the immediate priority is to ensure personnel safety.

• Small Spills (within a chemical fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with a chemical absorbent material (e.g., vermiculite or a commercial spill kit).

  • Collect the absorbent material into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Large Spills (or any spill outside of a fume hood):

  • Evacuate the immediate area and alert others.[13][14]

  • If the material is volatile or if there is a risk of inhalation, evacuate the entire laboratory and close the doors.

  • Contact your institution's emergency response team or EHS office immediately.[15][16][17] Do not attempt to clean up a large spill without proper training and equipment.

Comparative Overview of Disposal Methods

Disposal Method	Efficiency	Accessibility	Cost	Safety Considerations
High-Temperature Incineration	>99.99% destruction[5]	High (via licensed contractors)	Moderate to High	Requires professional handling and transport; minimal risk when managed by experts.
Chemical Treatment	Variable	Low (requires specialized facilities)	High	High risk of hazardous reactions and byproducts; not for lab use.
Landfill	Not Applicable	Not an approved method	Not Applicable	Strictly Prohibited. High risk of environmental contamination.

Conclusion

The responsible management of chemical waste is a critical aspect of scientific research. For 1-Benzylpyrrolidine-2-carbonitrile, due to the inherent hazards associated with its nitrile functionality, a conservative and compliant approach to disposal is essential. High-temperature incineration by a licensed hazardous waste contractor is the recommended and most reliable method. By adhering to the protocols outlined in this guide and working closely with your institution's Environmental Health and Safety office, you can ensure the safe and environmentally sound disposal of this compound, fostering a culture of safety and responsibility within your laboratory.

References

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• U.S. Environmental Protection Agency. (1981). Incinerator Standards for Owners and Operators of Hazardous Waste Management Facilities, Consolidated Permit Regulations. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-Benzylpyrrolidine-2-carbonitrile

This guide provides an in-depth operational plan for the safe handling of 1-Benzylpyrrolidine-2-carbonitrile (CAS No. 72219-09-1). As professionals in research and development, our commitment to safety is paramount. This document moves beyond a simple checklist, explaining the causality behind each procedural step to build a self-validating system of safety and trust in your laboratory operations.

Core Hazard Analysis: Understanding the Adversary

1-Benzylpyrrolidine-2-carbonitrile is a compound that demands respect. Its hazard profile, based on established GHS classifications, indicates multiple routes of potential exposure and harm. A thorough understanding of these risks is the foundation of effective protection.

The primary hazards are categorized as follows:

• Acute Toxicity: The compound is harmful if swallowed (H302), in contact with skin (H312), or if inhaled (H332).[1] The nitrile functional group (-C≡N) is of particular concern, as many organic nitriles can cause systemic toxicity.

• Severe Localized Effects: It is known to cause skin irritation (H315) and serious eye damage (H318), indicating its potential to cause significant harm upon direct contact.[1]

• Respiratory Irritation: Inhalation may cause respiratory irritation (H335), making containment a critical safety measure.[1]

Given this profile, our protective strategy must be multi-layered, beginning with engineering controls and culminating in a robust Personal Protective Equipment (PPE) protocol.

The First Line of Defense: Engineering and Administrative Controls

Before any personal protective equipment is worn, the work environment must be engineered for safety. PPE is the final barrier between you and a chemical hazard, not the first.

• Chemical Fume Hood: All handling of 1-Benzylpyrrolidine-2-carbonitrile, including weighing, preparing solutions, and running reactions, must be conducted within a certified and properly functioning chemical fume hood.[2] This is a non-negotiable control to mitigate inhalation risks.

• Standard Operating Procedures (SOPs): Your institution must have a detailed SOP for working with acutely toxic and irritating chemicals. All personnel must be trained on this SOP before commencing work.

• Emergency Preparedness: Ensure that a safety shower and eyewash station are readily accessible and unobstructed, as mandated by OSHA regulations.[3][4]

Comprehensive PPE Protocol for 1-Benzylpyrrolidine-2-carbonitrile

The following protocol is designed to provide a comprehensive barrier against the identified hazards.

Eye and Face Protection: A Non-Negotiable Barrier

Due to the classification of "Causes serious eye damage" (H318), eye protection must be robust.[1]

• Chemical Splash Goggles: At a minimum, ANSI Z87.1-compliant or EN166-rated chemical splash goggles are mandatory.[4][5] Unlike standard safety glasses, these form a seal around the eyes, protecting against splashes, vapors, and dust.[6]

• Full-Face Shield: When handling quantities greater than a few grams, during transfers, or when there is any elevated risk of splashing, a full-face shield must be worn in addition to chemical splash goggles.[5] The face shield protects the entire face from direct contact.

Hand Protection: Preventing Dermal Absorption

The skin is a primary route of exposure for this compound (H312 - Harmful in contact with skin).[7]

• Glove Selection: Use chemical-resistant gloves. Nitrile gloves are a common and effective choice for incidental contact.[8] Always check the manufacturer's glove compatibility data for 1-Benzylpyrrolidine-2-carbonitrile or similar nitrile compounds.

• Double Gloving: For any task involving more than incidental contact, such as a chemical reaction or purification, double gloving is required. This practice provides an additional layer of protection against tears and permeation.

• Proper Technique: Inspect gloves for any signs of degradation or puncture before use. Remove and replace gloves immediately if contamination is suspected. Wash hands thoroughly with soap and water after removing gloves.

Skin and Body Protection: The Complete Barrier

Protecting exposed skin is critical to prevent irritation and systemic toxicity.

• Laboratory Coat: A clean, fully-buttoned laboratory coat is mandatory.

• Chemical-Resistant Apron: When handling larger volumes or during procedures with a high splash potential, a chemical-resistant apron should be worn over the lab coat.[6][9]

• Full Coverage: Wear long pants and fully enclosed, chemical-resistant footwear.[5] Pant legs should be worn outside of boots to prevent chemicals from channeling into them.[6]

Respiratory Protection: The Final Safeguard

While all work should be performed in a fume hood, emergency situations may require respiratory protection.

• Primary Control: A chemical fume hood is the primary method of respiratory protection.

• Emergency Use: In the event of a large spill or a failure of engineering controls, a NIOSH-approved air-purifying respirator with organic vapor cartridges is necessary.[4][10] All personnel who may need to wear a respirator must be part of a formal respiratory protection program, including fit-testing and medical clearance, as required by OSHA.

Data-Driven PPE Selection: A Summary Table

This table summarizes the minimum required PPE for various laboratory operations involving 1-Benzylpyrrolidine-2-carbonitrile.

Scenario	Minimum Eye/Face Protection	Minimum Hand Protection	Minimum Body Protection	Respiratory Protection
Weighing Solids (<1g)	Chemical Splash Goggles	Single Pair of Nitrile Gloves	Lab Coat	Work within a chemical fume hood or ventilated balance enclosure.
Preparing Solutions	Chemical Splash Goggles & Face Shield	Double Pair of Nitrile Gloves	Lab Coat & Chemical-Resistant Apron	Work within a chemical fume hood.
Running Reaction/Workup	Chemical Splash Goggles & Face Shield	Double Pair of Nitrile Gloves	Lab Coat & Chemical-Resistant Apron	Work within a chemical fume hood.
Large Spill Cleanup (>10g)	Chemical Splash Goggles & Face Shield	Heavy-duty Nitrile or Butyl Rubber Gloves	Chemical-Resistant Suit or Coveralls	NIOSH-Approved Respirator with Organic Vapor Cartridges
Handling Waste	Chemical Splash Goggles & Face Shield	Double Pair of Nitrile Gloves	Lab Coat & Chemical-Resistant Apron	Work within a chemical fume hood.

Operational Plans: Donning, Doffing, and Disposal

Experimental Workflow: PPE Selection Logic

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling 1-Benzylpyrrolidine-2-carbonitrile.

Step-by-Step PPE Protocol

Donning (Putting On) Sequence:

• Clothing: Confirm you are wearing long pants and closed-toe shoes.

• Inner Gloves: Don the first pair of nitrile gloves.

• Lab Coat/Apron: Put on your lab coat and fasten it completely. If required, don a chemical-resistant apron.

• Outer Gloves: Don the second pair of nitrile gloves, pulling the cuffs over the sleeves of your lab coat.

• Eye/Face Protection: Put on your chemical splash goggles, followed by a face shield if the task requires it.

Doffing (Taking Off) Sequence to Prevent Cross-Contamination:

• Outer Gloves: Remove the outer, most contaminated pair of gloves. Peel them off so they turn inside out, without touching the outside with your bare inner glove.

• Face Shield/Apron: Remove the face shield and apron (if worn).

• Lab Coat: Remove your lab coat, turning it inside out as you remove it to contain any surface contamination.

• Goggles: Remove your chemical splash goggles.

• Inner Gloves: Remove the final pair of gloves, again, without touching the outside surface with your bare hands.

• Hand Washing: Immediately wash your hands thoroughly with soap and water.

Disposal Plan

All disposable items that have come into contact with 1-Benzylpyrrolidine-2-carbonitrile must be treated as hazardous waste.

• Contaminated PPE: Place all used gloves, disposable aprons, and any contaminated wipes into a designated hazardous waste container.

• Empty Containers: "Empty" containers of the chemical must also be disposed of as hazardous waste, as they will contain residue.

• Compliance: Follow all local, state, and federal regulations for hazardous waste disposal.[11]

Emergency Response: Immediate Actions

In the event of an exposure, time is critical.

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[12]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][12]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention and show the Safety Data Sheet to the medical professional.[12]

By integrating these expert-level protocols into your daily operations, you create a robust safety culture that protects not only yourself but your entire team.

References

• Chem Service. (2015, January 12). Safety Data Sheet: Benzonitrile. [Link]

• Pesticide Environmental Stewardship. (n.d.). Components of Personal Protective Equipment. [Link]

• Anaspec. (2021, March 17). Safety Data Sheet. [Link]

• EHS International. (2024, April 25). Discover the Various Types of PPE for Optimal Chemical Safety. [Link]

• CHEMM. (n.d.). Personal Protective Equipment (PPE). [Link]

• Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE). [Link]

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